Cholesteryl palmitate-d31

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Deuterated Cholesteryl Palmitate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of deuterated cholesteryl palmitate, a crucial isotopically labeled lipid for various research applications, including metabolic studies and drug delivery development. This document details the synthesis of the deuterated precursors—cholesterol and palmitic acid—followed by their esterification to yield the final product. Experimental protocols, quantitative data, and workflow visualizations are provided to facilitate replication and adaptation in a laboratory setting.

Synthesis of Deuterated Precursors

The synthesis of deuterated cholesteryl palmitate necessitates the preparation of its constituent deuterated components: cholesterol and palmitic acid.

Biosynthesis of Deuterated Cholesterol (Cholesterol-d~45)

A robust method for producing highly deuterated cholesterol involves the biosynthetic capabilities of the yeast Saccharomyces cerevisiae. By cultivating a genetically engineered strain in a deuterium (B1214612) oxide (D₂O) enriched medium, uniformly deuterated cholesterol can be obtained with high isotopic enrichment.[1]

Experimental Protocol: Biosynthesis and Purification of Deuterated Cholesterol

• Yeast Strain and Culture Medium: A genetically engineered strain of Saccharomyces cerevisiae capable of high-yield cholesterol production is cultured in a medium prepared with deuterium oxide (99.8 atom % D). The carbon source, such as glucose, can be either deuterated or non-deuterated, which will affect the final isotopic enrichment.[1]

• Fermentation: The yeast is cultivated in a bioreactor under controlled conditions of temperature (typically 30°C) and aeration. The fermentation is carried out until the desired cell density is reached.

• Cell Lysis and Lipid Extraction: The yeast cells are harvested by centrifugation. The cell pellet is then subjected to saponification using a strong base (e.g., potassium hydroxide (B78521) in ethanol) to break open the cells and hydrolyze triglycerides and other esters, liberating the free cholesterol. The non-saponifiable lipids, including cholesterol, are then extracted using an organic solvent such as hexane (B92381).

• Purification: The extracted lipid mixture is purified using column chromatography on silica (B1680970) gel. A gradient of solvents (e.g., hexane and ethyl acetate) is used to separate the cholesterol from other lipids.[1] The purity of the collected fractions is monitored by thin-layer chromatography (TLC).

• Characterization: The final product is characterized by mass spectrometry (MS) to determine the isotopic enrichment and by Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure and purity.[2][3]

Synthesis of Perdeuterated Palmitic Acid (Palmitic Acid-d₃₁)

Perdeuterated palmitic acid can be synthesized via a catalytic hydrogen-deuterium (H/D) exchange reaction. This method utilizes a heterogeneous catalyst to facilitate the exchange of hydrogen atoms for deuterium atoms from D₂O.[4]

Experimental Protocol: Synthesis of Palmitic Acid-d₃₁

• Reaction Setup: In a high-pressure Parr reactor, non-deuterated palmitic acid is combined with deuterium oxide (D₂O) and a platinum on carbon (Pt/C) catalyst.[4]

• H/D Exchange Reaction: The reactor is sealed and heated to a high temperature (e.g., 200-250°C) for an extended period (e.g., 24-48 hours) to facilitate the H/D exchange. The reaction is performed under stirring to ensure proper mixing.

• Catalyst Removal and Product Isolation: After cooling, the reaction mixture is filtered to remove the Pt/C catalyst. The deuterated palmitic acid is then extracted from the aqueous phase using an organic solvent.

• Purification: The crude product can be purified by recrystallization to obtain high-purity palmitic acid-d₃₁.

• Characterization: The isotopic enrichment of the palmitic acid-d₃₁ is determined by mass spectrometry, and the structure is confirmed by NMR.[3] To achieve high levels of deuteration (>98%), this H/D exchange process may need to be repeated.[4]

Esterification of Deuterated Cholesterol and Deuterated Palmitic Acid

The final step in the synthesis is the esterification of deuterated cholesterol with deuterated palmitic acid. Two effective methods are presented below.

Method A: Esterification using Triphenylphosphine-Sulfur Trioxide Adduct

This method utilizes a versatile organocatalyst for the efficient esterification of cholesterol with fatty acids.[5]

Experimental Protocol: Esterification via Organocatalysis

• Reaction Setup: In a round-bottom flask, deuterated cholesterol, deuterated palmitic acid, and the triphenylphosphine-sulfur trioxide adduct are dissolved in an anhydrous solvent such as toluene.[5]

• Esterification Reaction: The reaction mixture is heated to reflux (approximately 110°C) and stirred for several hours until the reaction is complete, as monitored by TLC.

• Workup and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using a suitable solvent system (e.g., a hexane/ethyl acetate (B1210297) gradient) to isolate the deuterated cholesteryl palmitate.

• Characterization: The final product is analyzed by MS to confirm its molecular weight and isotopic enrichment, and by NMR to verify its structure and purity.[6][7]

Method B: Esterification via Fatty Acid Anhydride (B1165640)

This classic method involves the conversion of the deuterated fatty acid to its anhydride, which then reacts with deuterated cholesterol.

Experimental Protocol: Esterification via Palmitic Anhydride-d₆₂

• Synthesis of Palmitic Anhydride-d₆₂: Deuterated palmitic acid is reacted with a dehydrating agent such as dicyclohexylcarbodiimide (B1669883) (DCC) in a non-polar solvent like carbon tetrachloride at room temperature to yield palmitic anhydride-d₆₂.[8][9]

• Esterification Reaction: The synthesized deuterated palmitic anhydride is then reacted with deuterated cholesterol in the presence of a catalyst, such as 4-dimethylaminopyridine (B28879) (DMAP), in an anhydrous solvent.

• Purification: The resulting deuterated cholesteryl palmitate is purified from the reaction mixture using column chromatography on silica gel.

• Characterization: The structure, purity, and isotopic enrichment of the final product are confirmed by MS and NMR analysis.[6][7]

Quantitative Data Summary

The following table summarizes the expected quantitative data for the synthesis of deuterated cholesteryl palmitate. The values are based on literature reports and may vary depending on specific experimental conditions.

Step	Product	Starting Materials	Typical Yield (%)	Isotopic Enrichment (atom % D)	Purity (%)
1	Deuterated Cholesterol (Cholesterol-d~45)	Glucose, Yeast, D₂O	~65 mg/L of culture[1]	87-90%[1]	>98%[1]
2	Perdeuterated Palmitic Acid (Palmitic Acid-d₃₁)	Palmitic Acid, D₂O, Pt/C	High	>98% (after multiple exchanges)[4]	>98%
3	Deuterated Cholesteryl Palmitate	Deuterated Cholesterol, Deuterated Palmitic Acid	Good to Excellent[5]	Dependent on precursors	>98%

Visualizations

The following diagrams illustrate the key pathways and workflows described in this guide.

References

• 1. Deuterated squalene and sterols from modified Saccharomyces cerevisiae - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00754E [pubs.rsc.org]
• 2. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 3. Quantitative analysis of deuterium using the isotopic effect on quaternary (13)C NMR chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Documents download module [ec.europa.eu]
• 5. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterium magnetic resonance study of cholesteryl esters in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of fatty acid anhydrides by reaction with dicyclohexylcarbodiimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Cholesteryl palmitate-d31 chemical properties and stability

An In-depth Technical Guide to the Chemical Properties and Stability of Cholesteryl Palmitate-d31

This technical guide provides a comprehensive overview of the chemical properties and stability of cholesteryl palmitate-d31, a deuterated form of cholesteryl palmitate. This information is crucial for researchers, scientists, and drug development professionals utilizing this compound in their work.

Chemical Properties

Cholesteryl palmitate-d31 is the deuterated isotopologue of cholesteryl palmitate, where 31 hydrogen atoms on the palmitate chain have been replaced by deuterium. This isotopic labeling is valuable for tracer studies in metabolic research and as an internal standard in mass spectrometry-based analyses.

Physicochemical Properties

The fundamental physicochemical properties of cholesteryl palmitate-d31 are summarized in the table below. For comparative purposes, data for the non-deuterated cholesteryl palmitate are also included where available.

Property	Cholesteryl Palmitate-d31	Cholesteryl Palmitate (for comparison)
Molecular Formula	C43H45D31O2[1]	C43H76O2[2][3][4][5][6]
Molecular Weight	656.25 g/mol [1]	625.06 g/mol [3][4][7]
CAS Number	71826-32-9[1]	601-34-3[2][3][4]
Physical State	Solid[1]	White to off-white solid[5]
Purity	>98%[1]	≥98%
Melting Point	Not specified	74-77 °C[4]
Solubility	Not specified	Insoluble in water; Soluble in chloroform[5]

Chemical Stability and Storage

The stability of cholesteryl palmitate-d31 is a critical factor for ensuring the integrity of experimental results. Proper storage and handling are essential to prevent degradation.

Storage Recommendations and Incompatibilities

Parameter	Recommendation/Information
Storage Temperature	Freezer (-20°C for long-term storage)[4][6]
Light Sensitivity	Store in the dark.[6]
Moisture	Store in a dry place.[8]
Incompatible Materials	Strong acids/alkalis, strong oxidizing/reducing agents.[9]
Hazardous Decomposition	Under fire conditions, may decompose and emit toxic fumes.[9]

Potential Degradation Pathways

The primary degradation pathway for cholesteryl esters like cholesteryl palmitate-d31 is hydrolysis of the ester bond. This reaction can be catalyzed by acids, bases, or enzymes (esterases), yielding cholesterol and deuterated palmitic acid. Oxidation of the cholesterol moiety is another potential degradation route.

Potential degradation pathways for Cholesteryl Palmitate-d31.

Experimental Protocols

Accurate quantification and analysis of cholesteryl palmitate-d31 require robust experimental protocols. Due to its structural similarity to the endogenous molecule, chromatographic separation followed by mass spectrometric detection is the method of choice.

Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common technique for the quantification of cholesteryl esters. Cholesteryl palmitate-d31 can be used as an internal standard for the quantification of endogenous cholesteryl palmitate.

Sample Preparation:

• Lipid Extraction: Extract lipids from the biological matrix (e.g., plasma, tissue homogenate) using a suitable solvent system, such as a mixture of chloroform (B151607) and methanol.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard (e.g., cholesteryl-d7 palmitate) to the sample prior to extraction to account for sample loss during preparation.

• Reconstitution: Evaporate the organic solvent and reconstitute the lipid extract in a solvent compatible with the LC mobile phase.

LC-MS/MS Analysis:

• Chromatographic Separation: Use a reverse-phase C18 column to separate cholesteryl palmitate from other lipids. A gradient elution with a mobile phase consisting of solvents like methanol, isopropanol, and water with additives such as formic acid and ammonium (B1175870) formate (B1220265) is typically employed.

• Mass Spectrometric Detection: Employ electrospray ionization (ESI) in positive ion mode. Monitor the precursor-to-product ion transitions for both the analyte (cholesteryl palmitate) and the internal standard (cholesteryl palmitate-d31) in multiple reaction monitoring (MRM) mode.

General workflow for the quantification of cholesteryl palmitate using a deuterated internal standard.

Stability Testing Protocol

To assess the stability of cholesteryl palmitate-d31 under various conditions, a systematic study can be designed as follows:

• Stock Solution Preparation: Prepare a concentrated stock solution of cholesteryl palmitate-d31 in a suitable organic solvent (e.g., chloroform or methanol).

• Stress Conditions: Aliquot the stock solution into separate vials and subject them to various stress conditions, including:

  • Temperature: Elevated temperatures (e.g., 40°C, 60°C) and freeze-thaw cycles.

  • Light: Exposure to UV and visible light.

  • pH: Acidic and basic conditions by adding small amounts of acid or base.

  • Oxidation: Introduction of an oxidizing agent.

• Time Points: Analyze the samples at predefined time points (e.g., 0, 24, 48, 72 hours).

• Analysis: Quantify the remaining amount of cholesteryl palmitate-d31 at each time point using a validated analytical method, such as LC-MS/MS.

• Data Evaluation: Calculate the percentage of degradation under each condition and determine the degradation kinetics.

Conclusion

Cholesteryl palmitate-d31 is a valuable tool in lipid research. A thorough understanding of its chemical properties and stability is paramount for its effective use. Adherence to proper storage and handling protocols will ensure the integrity of the compound and the reliability of experimental data. The provided experimental outlines offer a starting point for the development of specific analytical and stability-testing methods.

References

• 1. larodan.com [larodan.com]
• 2. Cholesteryl palmitate | C43H76O2 | CID 246520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cholesteryl palmitate [webbook.nist.gov]
• 4. 601-34-3 CAS MSDS (Cholesteryl palmitate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. CAS 601-34-3: Cholesteryl palmitate | CymitQuimica [cymitquimica.com]
• 6. medkoo.com [medkoo.com]
• 7. Cholesteryl palmitate (CAS 601-34-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. szabo-scandic.com [szabo-scandic.com]

Isotopic Purity of Cholesteryl Palmitate-d31: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of Cholesteryl palmitate-d31, a deuterated variant of cholesteryl palmitate. This document outlines the synthesis, analytical methodologies for purity assessment, and potential applications in metabolic research. The information is intended for researchers and professionals in the fields of biochemistry, drug development, and analytical chemistry who utilize stable isotope-labeled compounds.

Compound Specifications

Cholesteryl palmitate-d31 is a stable isotope-labeled form of cholesteryl palmitate where the 31 hydrogen atoms on the palmitoyl (B13399708) chain have been replaced with deuterium (B1214612). This high level of deuteration makes it a valuable tracer for metabolic studies and an excellent internal standard for mass spectrometry-based quantification of its non-deuterated counterpart.

Table 1: General Specifications of Cholesteryl Palmitate-d31

Property	Value
Chemical Name	Cholest-5-en-3β-yl hexadecanoate-d31
CAS Number	71826-32-9
Molecular Formula	C₄₃H₄₅D₃₁O₂
Molecular Weight	656.25 g/mol
Typical Chemical Purity	>98%

Isotopic Purity Assessment

The isotopic purity of Cholesteryl palmitate-d31 is a critical parameter that defines its utility. It is typically expressed in terms of isotopic enrichment and the distribution of isotopologues. While vendor specifications often state a general purity of >98%, a detailed analysis reveals a distribution of deuterated species (e.g., d31, d30, d29, etc.). This distribution is a natural consequence of the synthetic process.

Table 2: Theoretical Isotopic Distribution of Cholesteryl Palmitate-d31 at 99% Deuterium Enrichment

Isotopologue	Number of Deuterium Atoms	Theoretical Abundance (%)
M+31	31	73.2
M+30	30	22.7
M+29	29	3.4
M+28	28	0.3
< M+28	< 28	< 0.1

Note: This is a theoretical distribution calculated for a hypothetical 99% deuterium enrichment at each of the 31 positions. Actual batch-to-batch distributions may vary and should be confirmed by analysis.

Experimental Protocols

Synthesis of Cholesteryl Palmitate-d31

The synthesis of Cholesteryl palmitate-d31 involves the esterification of cholesterol with perdeuterated palmitic acid (palmitic acid-d31). A common and efficient method is the Steglich esterification, which uses dicyclohexylcarbodiimide (B1669883) (DCC) as a coupling agent and 4-dimethylaminopyridine (B28879) (DMAP) as a catalyst.

Protocol for Steglich Esterification:

• Reactant Preparation: In a round-bottom flask, dissolve cholesterol (1 equivalent) and palmitic acid-d31 (1.1 equivalents) in anhydrous dichloromethane (B109758) (DCM).

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1 equivalents) to the solution.

• Coupling Agent Addition: Cool the reaction mixture to 0°C in an ice bath and slowly add a solution of dicyclohexylcarbodiimide (DCC) (1.2 equivalents) in anhydrous DCM.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield pure Cholesteryl palmitate-d31.

• Characterization: Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Caption: Synthesis workflow for Cholesteryl palmitate-d31.

Isotopic Purity Analysis by Mass Spectrometry

High-resolution mass spectrometry (HRMS) is the primary technique for determining the isotopic distribution of Cholesteryl palmitate-d31.

Protocol for GC-MS Analysis:

• Sample Preparation: Prepare a 1 mg/mL solution of Cholesteryl palmitate-d31 in a suitable solvent such as chloroform (B151607) or hexane.

• GC Separation:

  • GC System: Agilent 8890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 320°C at 15°C/min, and hold for 10 min.

• MS Detection:

  • MS System: Agilent 5977B MSD or equivalent high-resolution mass spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-800.

  • Data Analysis: Extract the mass spectrum for the Cholesteryl palmitate-d31 peak. Determine the relative abundances of the molecular ion cluster to calculate the isotopic distribution.

Caption: Workflow for isotopic purity analysis by GC-MS.

Structural Confirmation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the chemical structure and the location of deuterium labeling.

Protocol for ¹H and ²H NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of Cholesteryl palmitate-d31 in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Spectroscopy:

  • Spectrometer: Bruker Avance III 500 MHz or equivalent.

  • Experiment: Standard ¹H NMR.

  • Analysis: The absence of signals in the region corresponding to the palmitoyl chain protons (typically δ 0.88, 1.25, 1.62, and 2.28 ppm) confirms successful deuteration. Signals corresponding to the cholesterol backbone should remain present.

• ²H NMR Spectroscopy:

  • Spectrometer: Same as for ¹H NMR, equipped with a deuterium probe.

  • Experiment: Standard ²H NMR.

  • Analysis: A broad signal in the aliphatic region confirms the presence of deuterium on the acyl chain.

Application in Metabolic Tracing

Cholesteryl palmitate-d31 is a powerful tool for tracing the metabolism of cholesteryl esters in vivo and in vitro. It can be used to study processes such as absorption, transport in lipoproteins, and storage in tissues.

Caption: Metabolic fate of exogenous Cholesteryl palmitate-d31.

The use of Cholesteryl palmitate-d31 allows for the quantitative measurement of flux through these pathways by monitoring the appearance and disappearance of the deuterated label in different lipid pools using mass spectrometry.

Conclusion

Cholesteryl palmitate-d31 is a high-purity, stable isotope-labeled compound essential for advanced research in lipid metabolism. A thorough understanding of its isotopic purity, combined with robust analytical methods, is crucial for obtaining accurate and reproducible results. The protocols and information provided in this guide serve as a comprehensive resource for researchers employing Cholesteryl palmitate-d31 in their studies.

Technical Guide: Cholesteryl Palmitate-d31 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and methodologies for Cholesteryl palmitate-d31. The data herein is compiled from various sources to serve as a detailed reference for its use in research and development.

Quantitative Data Summary

The following table summarizes the key quantitative data for Cholesteryl palmitate-d31 and its non-deuterated analog, Cholesteryl palmitate. This allows for a clear comparison of their fundamental properties.

Parameter	Cholesteryl Palmitate-d31	Cholesteryl Palmitate (for reference)
Purity	>98%	≥98% (HPLC)[1]
Molecular Formula	C₄₃H₄₅D₃₁O₂	C₄₃H₇₆O₂
Molecular Weight	656.25 g/mol	625.06 g/mol [2]
Melting Point	Not specified	74-77 °C[2]
Physical State	Solid	Powder
Appearance	White to off-white solid[3]	White to off-white solid[3]

Experimental Protocols

Detailed methodologies for the key analytical techniques used to characterize Cholesteryl palmitate-d31 are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is based on established protocols for the analysis of Cholesteryl palmitate and is applicable for the purity assessment of its deuterated form.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Reversed-phase C18 column.

• Mobile Phase: A gradient of acetonitrile (B52724) and isopropanol (B130326) is commonly used. A 50:50 (v/v) mixture of acetonitrile and isopropanol has been successfully employed[4][5].

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at 205 nm or 210 nm[1][4].

• Internal Standard: Cholesteryl heptadecanoate can be used as an internal standard for quantification[2].

• Sample Preparation: The sample is dissolved in a suitable organic solvent, such as isopropanol or the mobile phase, and filtered through a 0.45 µm filter before injection.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Isotopic Enrichment

NMR spectroscopy is a critical tool for confirming the chemical structure and determining the level of deuterium (B1214612) incorporation.

• Instrumentation: A high-field NMR spectrometer.

• ¹H NMR: To confirm the absence of protons at the deuterated positions and to quantify any residual protons. Spectra for the non-deuterated form have been reported at 500 MHz in CDCl₃[6].

• ²H NMR: Directly observes the deuterium nuclei, providing information about the location and extent of deuteration. Cholesteryl palmitate-d31 has been analyzed using ²H-NMR to study its behavior in lipid dispersions[7].

• ¹³C NMR: To confirm the carbon backbone of the molecule.

• Sample Preparation: The sample is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃).

Mass Spectrometry (MS) for Molecular Weight Verification and Isotopic Purity

Mass spectrometry is employed to confirm the molecular weight and to analyze the isotopic distribution of the deuterated compound.

• Instrumentation: A high-resolution mass spectrometer (e.g., QTOF or Orbitrap) coupled with an appropriate ionization source (e.g., ESI or APCI).

• Ionization Mode: Electrospray ionization (ESI) is commonly used for cholesteryl esters, often with the addition of a lithium salt to form lithiated adducts for enhanced ionization and specific fragmentation patterns[8][9].

• Analysis Mode:

  • Full Scan: To determine the molecular ion peak and the overall isotopic distribution.

  • Tandem MS (MS/MS): To confirm the structure by fragmentation analysis. For cholesteryl esters, a characteristic neutral loss of the cholestane (B1235564) moiety is often observed[8][9].

• Isotopic Enrichment Calculation: The isotopic enrichment is determined by analyzing the ion intensities of the different isotopologues in the mass spectrum[3][10].

Visualized Workflow

The following diagram illustrates the general workflow for the analysis of Cholesteryl palmitate-d31, from sample reception to final data analysis.

References

• 1. Cholesteryl palmitate = 98 HPLC; detection at 205 nm 601-34-3 [sigmaaldrich.com]
• 2. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Cholesteryl palmitate | C43H76O2 | CID 246520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2H- and 31P-NMR studies of cholesteryl palmitate in sphingomyelin dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

The Gold Standard: A Technical Guide to Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry, particularly within the demanding fields of pharmaceutical development and clinical research, the pursuit of accuracy and precision is paramount. This technical guide provides an in-depth exploration of the foundational principles, practical applications, and validated performance of deuterated internal standards. The use of such standards, a cornerstone of the isotope dilution mass spectrometry (IDMS) technique, has become the gold standard for robust and reliable quantification in complex biological matrices.[1][2]

Core Principle: Isotope Dilution Mass Spectrometry

Quantitative mass spectrometry is susceptible to variations arising from multiple stages of an analytical workflow, including sample extraction, matrix effects (ion suppression or enhancement), and instrument response fluctuations.[2][3] The principle of using a deuterated internal standard (IS) is elegantly simple yet powerful. A known quantity of a stable isotope-labeled (SIL) version of the analyte, where one or more hydrogen atoms are replaced by deuterium (B1214612) (²H), is added to the sample at the earliest possible stage.[1]

This deuterated analogue is chemically identical to the target analyte, ensuring it behaves in a nearly identical manner throughout the entire analytical process—from extraction and chromatography to ionization.[3][4] Because the mass spectrometer can differentiate the analyte from its heavier deuterated counterpart based on their mass-to-charge ratios (m/z), the ratio of their signals is used for quantification.[2] Any loss or variability during sample processing will affect both the analyte and the deuterated IS proportionally, leaving their ratio constant. This effectively normalizes the measurement, correcting for analytical errors and leading to highly accurate and precise results.[3]

Key Considerations for Selecting a Deuterated Internal Standard

The efficacy of a deuterated internal standard is contingent on several critical factors that must be carefully considered during method development.

• Isotopic Purity: The standard should possess a high degree of deuteration to minimize any contribution from unlabeled species, which could interfere with the analyte's signal, especially at low concentrations. An isotopic enrichment of at least 98% is recommended.

• Position of Deuterium Labels: Deuterium atoms must be placed in chemically stable positions within the molecule. Labeling at sites prone to hydrogen-deuterium exchange with the solvent or matrix, such as on hydroxyl (-OH), amine (-NH), or thiol (-SH) groups, can lead to the loss of the isotopic label and inaccurate quantification.

• Mass Shift: A sufficient mass difference between the analyte and the internal standard is necessary to prevent isotopic crosstalk. A mass shift of at least 3 atomic mass units (amu) is generally recommended to avoid interference from the natural isotopic abundance of the analyte.

• Chromatographic Co-elution: Ideally, the deuterated standard should co-elute with the analyte. This ensures that both compounds experience the same matrix effects at the same point in time. However, a phenomenon known as the "isotope effect" can sometimes cause the deuterated standard to elute slightly earlier than the analyte.[1] Careful chromatographic optimization is crucial to minimize this separation.[5]

Quantitative Performance: A Comparative Analysis

The use of a deuterated internal standard significantly enhances the performance of quantitative LC-MS/MS methods. The following tables summarize validation data from various bioanalytical methods, demonstrating the superior accuracy, precision, and linearity achieved with deuterated standards compared to methods using non-deuterated (structural analogue) internal standards or no internal standard at all.

Table 1: Comparison of Bioanalytical Method Validation Parameters

Validation Parameter	Method with Deuterated IS	Method with Non-Deuterated IS	Acceptance Criteria (FDA/ICH)
Linearity (r²)	> 0.995	> 0.99	≥ 0.99
Accuracy (% Bias)	Within ± 10%	Can exceed ± 15%	Within ± 15% (± 20% at LLOQ)
Precision (% RSD)	< 10%	Often > 15%	≤ 15% (≤ 20% at LLOQ)
Recovery (%)	Consistent across concentrations	Variable	Consistent and reproducible
Matrix Effect (% RSD)	< 15%	Can be significant and variable	Minimized and compensated

Data synthesized from multiple sources.[2][6][7]

Table 2: Performance Data for Immunosuppressant Analysis in Whole Blood

This table presents typical validation results for the quantification of several immunosuppressant drugs using their respective deuterated internal standards.[8]

Analyte	Linearity Range	Intra-assay Precision (% CV)	Inter-assay Precision (% CV)	Accuracy (% Bias)
Cyclosporine A	2 - 1250 ng/mL	0.9 - 14.7%	2.5 - 12.5%	-10% to +13%
Tacrolimus	0.5 - 42.2 ng/mL	1.5 - 12.1%	3.1 - 10.8%	-8% to +11%
Sirolimus	0.6 - 49.2 ng/mL	1.8 - 13.5%	4.2 - 11.5%	-9% to +12%
Everolimus	0.5 - 40.8 ng/mL	2.1 - 11.8%	3.8 - 11.2%	-10% to +10%
Mycophenolic Acid	0.01 - 7.5 µg/mL	2.5 - 10.5%	4.5 - 9.8%	-7% to +9%

Data adapted from a validated LC-MS/MS method.[8]

Table 3: Validation Summary for Vitamin D Metabolites in Human Serum

The following table summarizes validation data for an LC-MS/MS method for the simultaneous measurement of several fat-soluble vitamins and metabolites using deuterated internal standards.[9]

Analyte	Lower Limit of Measuring Interval	Total Precision (% CV)	Linearity (r²)
25(OH)D3	4 ng/mL	< 15%	> 0.99
epi-25(OH)D3	4 ng/mL	< 15%	> 0.99
25(OH)D2	4 ng/mL	< 15%	> 0.99
Vitamin A	1 µg/dL	< 15%	> 0.99
α-Tocopherol	0.2 µg/mL	< 15%	> 0.99
γ-Tocopherol	0.2 µg/mL	< 15%	> 0.99

Data adapted from a validated LC-MS/MS method.[9]

Experimental Protocols

Detailed and robust experimental protocols are essential for the successful implementation of deuterated internal standards in a regulated environment.

General Protocol for Sample Preparation (Protein Precipitation)

This protocol is a widely used method for the extraction of drugs from biological matrices like plasma or whole blood.

• Sample Aliquoting: Transfer a precise volume (e.g., 100 µL) of the biological sample (calibrator, quality control, or unknown) into a microcentrifuge tube.

• Internal Standard Spiking: Add a small, fixed volume of the deuterated internal standard working solution to each tube.

• Vortexing: Briefly vortex the tubes to ensure thorough mixing of the sample and the internal standard.

• Protein Precipitation: Add a larger volume (e.g., 300 µL) of a cold organic solvent, such as acetonitrile (B52724) or methanol (B129727) (often containing 0.1% formic acid), to precipitate proteins.

• Vortexing: Vigorously vortex each tube for approximately 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.

Detailed Protocol: Quantification of Immunosuppressants in Whole Blood

This protocol provides a more specific methodology for the therapeutic drug monitoring of immunosuppressants.[8][10]

• Materials and Reagents:

  • Whole blood samples, calibrators, and quality controls.

  • Deuterated internal standards for each analyte (e.g., Tacrolimus-¹³C-d₂, Sirolimus-d₃, Everolimus-d₄, Cyclosporine A-¹⁵N₁₁).

  • Methanol, zinc sulfate (B86663) solution (0.1 M).

• Preparation of Working Internal Standard Solution: Prepare a mixed solution of all deuterated internal standards in methanol at concentrations appropriate for the expected analyte levels.

• Sample Preparation:

  • To 80 µL of whole blood, add 120 µL of 0.1 M zinc sulfate solution.

  • Add 200 µL of the working internal standard solution.

  • Vortex the mixture for 5 minutes.

  • Centrifuge at 11,000 rpm for 10 minutes.

  • Transfer 250 µL of the supernatant to a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • LC System: High-Performance Liquid Chromatography (HPLC) system.

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: Gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile/methanol with 0.1% formic acid.

  • MS System: Tandem mass spectrometer (e.g., triple quadrupole).

  • Ionization: Heated Electrospray Ionization (HESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard.

• Data Processing:

  • Integrate the chromatographic peak areas for the analyte and the deuterated internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations using a weighted (e.g., 1/x²) linear regression.

  • Determine the concentration of the analyte in the unknown samples from the calibration curve.

Visualizing the Principles and Workflows

Diagrams generated using Graphviz provide a clear visual representation of the core concepts and experimental processes.

Caption: The principle of correcting for sample loss using a deuterated internal standard.

Caption: A typical experimental workflow for quantitative bioanalysis.

Caption: Relationship between analyte, IS, and the resulting analytical accuracy.

Conclusion

Deuterated internal standards are indispensable tools in modern quantitative mass spectrometry, providing the accuracy, precision, and robustness required for the most demanding applications in drug development, therapeutic drug monitoring, and clinical research.[3] Their ability to mimic the target analyte throughout the analytical process allows for effective compensation of inevitable experimental variations.[2] A thorough understanding of their underlying principles, coupled with meticulous experimental design and validation as outlined in this guide, empowers researchers and scientists to generate high-quality, reliable, and defensible data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and Validation of a Liquid Chromatography Mass Spectrometry Method for Simultaneous Measurement of 25(OH)D3, epi-25(OH)D3, 25(OH)D2, Vitamin A, α-Tocopherol, and γ-Tocopherol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mass spectrometry quantitation of immunosuppressive drugs in clinical specimens using online solid-phase extraction and accurate-mass full scan-single ion monitoring - PMC [pmc.ncbi.nlm.nih.gov]

molecular formula and structure of Cholesteryl palmitate-d31

An In-Depth Technical Guide to Cholesteryl Palmitate-d31

Cholesteryl palmitate is a prevalent cholesteryl ester, resulting from the condensation of cholesterol and palmitic acid.[1][2] It plays a role as a human and mouse metabolite.[1] Its deuterated form, Cholesteryl palmitate-d31, serves as a crucial internal standard for accurate quantification in mass spectrometry-based lipidomics. This guide provides a comprehensive overview of its molecular characteristics, applications, and a detailed experimental protocol for its use.

Molecular Formula and Structure

Cholesteryl palmitate-d31 is a stable isotope-labeled version of cholesteryl palmitate where 31 hydrogen atoms on the palmitate chain have been replaced by deuterium. This substitution results in a molecule that is chemically identical to its non-labeled counterpart but has a higher mass, allowing it to be distinguished in mass spectrometry.

Molecular Formula: C43H45D31O2[3]

Structure: The molecule consists of a cholesterol backbone esterified to a deuterated palmitic acid chain at the C3 position. The notation "d31" signifies that the entire acyl chain of the palmitate molecule (C16H31O-) is fully deuterated.

Caption: Simplified diagram of Cholesteryl Palmitate-d31 structure.

Physicochemical and Quantitative Data

The key properties of Cholesteryl palmitate-d31 are summarized in the table below. These characteristics are essential for its application as an internal standard in analytical chemistry.

Property	Value	Reference
CAS Number	71826-32-9	[3]
Molecular Formula	C43H45D31O2	[3]
Molecular Weight	656.25 g/mol	[3]
Purity	>98%	[3]
Physical State	Solid	[3]
Storage Temperature	Freezer (-20°C)	[3]
Standard Formulation	Neat Solid	[3]

Core Application: Internal Standard in Mass Spectrometry

Due to its isotopic labeling, Cholesteryl palmitate-d31 is an ideal internal standard for the quantification of endogenous cholesteryl palmitate and other cholesteryl esters in biological samples via mass spectrometry (MS).[4][5] When added to a sample at a known concentration, it co-elutes with the non-labeled analyte during chromatography and is detected at a different mass-to-charge ratio (m/z) by the mass spectrometer. This allows for precise quantification by correcting for sample loss during preparation and variations in instrument response.

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a common technique where cholesteryl esters form ammonium (B1175870) adducts that fragment to produce a characteristic ion at m/z 369.[4] By monitoring the specific transitions for both the analyte and the deuterated standard, researchers can achieve high precision and accuracy in their measurements.[4][5]

Experimental Protocols

The following is a generalized protocol for the quantification of cholesteryl esters in a biological matrix (e.g., serum or plasma) using Cholesteryl palmitate-d31 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Cholesteryl palmitate-d31 internal standard

• Organic solvents (e.g., chloroform (B151607), methanol (B129727), isopropanol)

• Biological sample (e.g., serum, plasma)

• LC-MS/MS system with an appropriate column (e.g., C18)

Sample Preparation and Lipid Extraction

• Thaw Samples : Thaw frozen biological samples on ice.

• Spike with Internal Standard : Add a known amount of Cholesteryl palmitate-d31 solution to each sample. The amount should be comparable to the expected concentration of the endogenous analyte.

• Lipid Extraction : Perform a lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure. This typically involves adding a mixture of chloroform and methanol to the sample to precipitate proteins and extract lipids into the organic phase.

• Phase Separation : Centrifuge the samples to separate the aqueous and organic layers.

• Dry and Reconstitute : Carefully collect the lower organic layer containing the lipids, evaporate the solvent under a stream of nitrogen, and reconstitute the dried lipid extract in a suitable solvent (e.g., isopropanol) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation : Inject the reconstituted sample onto the LC system. The cholesteryl esters are separated based on their hydrophobicity on a reverse-phase column.

• Mass Spectrometric Detection : The eluent from the LC is introduced into the mass spectrometer. The analysis is typically performed in positive ion mode using selected reaction monitoring (SRM).

  • Analyte (Cholesteryl Palmitate) : Monitor the transition of the precursor ion to the characteristic product ion (e.g., m/z of the ammonium adduct to m/z 369).

  • Internal Standard (Cholesteryl Palmitate-d31) : Monitor the corresponding transition for the deuterated standard, which will have a higher m/z for the precursor ion but the same product ion.

Data Analysis and Quantification

• Peak Integration : Integrate the peak areas for both the endogenous cholesteryl palmitate and the Cholesteryl palmitate-d31 internal standard.

• Calculate Response Ratio : Determine the ratio of the analyte peak area to the internal standard peak area.

• Generate Calibration Curve : Prepare a series of calibration standards with known concentrations of non-labeled cholesteryl palmitate and a fixed concentration of the internal standard. Plot the response ratio against the concentration of the analyte to generate a calibration curve.

• Quantify Sample Concentration : Use the response ratio from the unknown sample and the calibration curve to determine the concentration of cholesteryl palmitate in the original sample.

Caption: Experimental workflow for quantification using an internal standard.

References

• 1. Cholesteryl palmitate | C43H76O2 | CID 246520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cholesteryl palmitate | 601-34-3 [chemicalbook.com]
• 3. larodan.com [larodan.com]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of Cholesteryl Palmitate-d31 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Cholesteryl palmitate-d31. Given the limited availability of specific quantitative data for the deuterated form, this document synthesizes information on its non-deuterated counterpart, Cholesteryl palmitate, to offer a robust predictive guide for laboratory applications. The structural similarity between the two molecules, differing only by the isotopic labeling of the palmitate chain, suggests their solubility profiles in organic solvents will be nearly identical. This guide presents available quantitative and qualitative data, a detailed experimental protocol for solubility determination, and a visual workflow to aid in experimental design.

Overview of Cholesteryl Palmitate

Cholesteryl palmitate is a cholesterol ester formed from the condensation of cholesterol and palmitic acid. It is a major component of lipid metabolism and is frequently studied in the context of lipid transport and storage. The deuterated version, Cholesteryl palmitate-d31, where the 31 hydrogen atoms on the palmitic acid chain are replaced with deuterium, serves as a valuable internal standard for mass spectrometry-based quantitative analysis in metabolomics and lipidomics. Understanding its solubility is critical for preparing stock solutions, designing delivery systems, and ensuring accurate quantification in analytical methods.

Solubility Data

The solubility of a compound is a critical physical property for its use in research. The following tables summarize the available quantitative and qualitative solubility data for Cholesteryl palmitate. This data is provided as a strong proxy for Cholesteryl palmitate-d31.

Quantitative Solubility of Cholesteryl Palmitate

The following data provides specific solubility values in common laboratory solvents. The data is primarily sourced from supplier technical data sheets.

Solvent	Molecular Weight	Concentration (mg/mL)	Molar Concentration (mM)	Notes
Tetrahydrofuran (THF)	625.08 g/mol	≥ 100 mg/mL	≥ 159.98 mM	Soluble, but saturation point is not specified.[1]
Dimethyl sulfoxide (B87167) (DMSO)	625.08 g/mol	< 1 mg/mL	< 1.6 mM	Insoluble or only slightly soluble.[1]
Ethanol	625.08 g/mol	< 1 mg/mL	< 1.6 mM	Considered insoluble for practical purposes.[1]
Water	625.08 g/mol	< 0.1 mg/mL	< 0.16 mM	Insoluble.[1]

Qualitative Solubility of Cholesteryl Palmitate

For many applications, a qualitative understanding of solubility is sufficient for initial solvent screening. Cholesteryl palmitate is generally characterized as a lipophilic molecule.

Solvent	Solubility	Source
Chloroform	Soluble / Slightly Soluble	[2][3]
Ethanol	Soluble	[2]
Diethyl ether	Soluble
Acetone	Soluble
Benzene	Soluble

Note: There can be discrepancies in qualitative descriptions (e.g., ethanol). The quantitative data should be prioritized where available. The term "soluble" in a qualitative context often indicates that a useful concentration can be achieved for analytical standards, though it may not be highly soluble in g/mL terms.

Experimental Protocol for Solubility Determination

The following protocol outlines a standard "shake-flask" method, a reliable technique for determining the solubility of a solid compound like Cholesteryl palmitate-d31 in an organic solvent.

Materials

• Cholesteryl palmitate-d31 (solid powder)

• Selected organic solvent (analytical grade)

• Analytical balance (± 0.01 mg)

• Glass vials with PTFE-lined screw caps

• Vortex mixer and/or orbital shaker

• Thermostatically controlled water bath or incubator

• Centrifuge

• Micropipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., ELSD, CAD, or MS) or a Gas Chromatography-Mass Spectrometry (GC-MS) system.

• Volumetric flasks

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of Cholesteryl palmitate-d31 to a glass vial. The excess is crucial to ensure a saturated solution is formed.

  • Pipette a known volume of the selected organic solvent into the vial.

  • Securely cap the vial.

• Equilibration:

  • Vigorously mix the vial using a vortex mixer for 1-2 minutes to facilitate initial dissolution and break up any aggregates.

  • Place the vial in an orbital shaker within a temperature-controlled environment (e.g., 25°C) for 24-48 hours. This extended period allows the system to reach thermodynamic equilibrium.

• Phase Separation:

  • After equilibration, visually inspect the vial to confirm the presence of undissolved solid at the bottom.

  • Centrifuge the vial at a high speed (e.g., 10,000 x g) for 15-20 minutes to pellet the excess solid.

• Sample Analysis:

  • Carefully pipette a known aliquot of the clear supernatant into a volumetric flask. Be cautious not to disturb the solid pellet.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical instrument (HPLC or GC-MS).

  • Analyze the diluted sample to determine the concentration of dissolved Cholesteryl palmitate-d31.

• Quantification and Calculation:

  • Prepare a calibration curve using standards of known Cholesteryl palmitate-d31 concentrations.

  • Use the calibration curve to determine the concentration of the diluted sample.

  • Calculate the original concentration in the saturated supernatant, accounting for the dilution factor. This value represents the solubility of the compound in the chosen solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility as described in the protocol above.

Caption: Workflow for determining the solubility of Cholesteryl Palmitate-d31.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 601-34-3: Cholesteryl palmitate | CymitQuimica [cymitquimica.com]
• 3. Cholesteryl palmitate CAS#: 601-34-3 [m.chemicalbook.com]

Cholesteryl Palmitate: A Comprehensive Technical Guide on its Natural Abundance, Quantification, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl palmitate, the ester formed from cholesterol and the saturated fatty acid palmitic acid, is a crucial lipid molecule found throughout the animal kingdom. As a major component of cholesteryl esters, it plays a significant role in the transport and storage of cholesterol within the body. This technical guide provides an in-depth overview of the natural abundance of cholesteryl palmitate in various tissues, detailed experimental protocols for its quantification, and an exploration of its involvement in metabolic and signaling pathways.

Natural Abundance of Cholesteryl Palmitate

Cholesteryl palmitate is ubiquitously present in mammalian tissues and fluids, although its concentration varies significantly depending on the specific location and physiological state. The following tables summarize the available quantitative data on the abundance of cholesteryl palmitate in various mouse tissues. While comprehensive quantitative data for healthy human tissues is less readily available in the literature, the provided animal data offers valuable insights into its distribution.

Table 1: Concentration of Cholesteryl Palmitate in Mouse Tissues

Tissue	Concentration (ng/mg of wet tissue)
Liver	1.14
Spleen	2.53
Lung	1.34
Heart	0.38
Kidney	0.44
Brain	0.03
Gonadal Adipose Tissue (GAT)	2.68
Subcutaneous Adipose Tissue (SAT)	2.45

Data extracted from supplementary materials of a study utilizing a lipidomics-compatible Liquid Chromatography-Mass Spectrometry (LC-MS) method.

Table 2: Concentration of Cholesteryl Palmitate in Mouse Blood

Blood Component	Concentration (ng/µL)
Whole Blood	0.08

Data extracted from supplementary materials of a study utilizing a lipidomics-compatible Liquid Chromatography-Mass Spectrometry (LC-MS) method.

In humans, cholesteryl palmitate is a known major cholesterol ester in meibum, the secretion of the meibomian glands that stabilizes the tear film.[1] Its levels are also known to be altered in certain pathological conditions. For instance, decreased levels of cholesteryl palmitate in amniotic fluid have been associated with respiratory distress syndrome in infants, while increased levels have been observed in the bronchoalveolar lavage fluid of patients with chronic interstitial pneumonia.[1][2][3]

Experimental Protocols for Quantification

Accurate quantification of cholesteryl palmitate in biological samples is essential for understanding its physiological and pathological roles. The two primary analytical techniques employed for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Detailed Protocol for Cholesteryl Palmitate Quantification by LC-MS/MS

This protocol is adapted from a method developed for the comprehensive analysis of lipids in mammalian tissues and is suitable for researchers with access to a high-resolution mass spectrometer.

1. Lipid Extraction (Bligh & Dyer Method): a. To a known weight of tissue homogenate or volume of plasma, add a 2:1 (v/v) mixture of chloroform (B151607):methanol. b. Vortex the mixture vigorously for 1 minute to ensure thorough mixing. c. Add 1 volume of chloroform and vortex again for 1 minute. d. Add 1 volume of water and vortex for 1 minute. e. Centrifuge the sample at 1,000 x g for 10 minutes to separate the phases. f. Carefully collect the lower organic phase (chloroform layer) containing the lipids. g. Dry the extracted lipids under a stream of nitrogen gas.

2. Sample Resuspension: a. Resuspend the dried lipid extract in a known volume of a suitable solvent, such as a 9:1 (v/v) mixture of methanol:toluene.[4]

3. LC-MS/MS Analysis: a. Chromatographic Separation: i. Column: A C18 reversed-phase column is typically used.[5] ii. Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium (B1175870) formate.[6] iii. Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM ammonium formate.[6] iv. Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to elute the lipids based on their hydrophobicity. A typical gradient might start at 40% B and ramp up to 100% B.[6] v. Flow Rate: A flow rate of 0.5 mL/min is common.[6] b. Mass Spectrometry Detection: i. Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is used to detect cholesteryl esters as their ammonium adducts ([M+NH4]+). ii. MS/MS Analysis: Tandem mass spectrometry is performed to confirm the identity of cholesteryl palmitate. The precursor ion (the [M+NH4]+ adduct of cholesteryl palmitate) is fragmented, and a characteristic product ion corresponding to the cholesterol backbone (m/z 369.35) is monitored. iii. Quantification: The abundance of the characteristic product ion is used for quantification, typically by comparison to a stable isotope-labeled internal standard (e.g., d7-cholesteryl palmitate).

General Protocol for Cholesteryl Palmitate Quantification by GC-MS

This protocol provides a general workflow for GC-MS analysis. Specific parameters will need to be optimized based on the instrument and column used.

1. Lipid Extraction and Saponification: a. Extract total lipids from the sample using a method such as the Folch or Bligh & Dyer procedure.[7][8] b. To analyze the fatty acid composition of cholesteryl esters, the ester bond must be cleaved through saponification. This is typically done by heating the lipid extract with an alcoholic solution of potassium hydroxide (B78521) (KOH).[9] c. After saponification, the solution is acidified, and the free fatty acids are extracted with an organic solvent like hexane.

2. Derivatization: a. To increase their volatility for GC analysis, the fatty acids are derivatized to form fatty acid methyl esters (FAMEs). This is commonly achieved by reacting the fatty acids with a reagent such as boron trifluoride-methanol (BF3-methanol).

3. GC-MS Analysis: a. Gas Chromatography: i. Column: A non-polar capillary column (e.g., DB-5ms) is typically used for FAME analysis. ii. Injector Temperature: Set to a high temperature (e.g., 250-300°C) to ensure rapid volatilization of the sample.[9] iii. Oven Temperature Program: A temperature gradient is used to separate the FAMEs based on their boiling points. The program typically starts at a lower temperature and ramps up to a higher temperature.[9] iv. Carrier Gas: Helium is commonly used as the carrier gas.[9] b. Mass Spectrometry: i. Ionization: Electron Ionization (EI) at 70 eV is the standard method.[9] ii. Detection: The mass spectrometer is set to scan a specific mass range or to monitor for specific ions characteristic of palmitic acid methyl ester. iii. Quantification: The peak area of the palmitic acid methyl ester is used for quantification, often relative to an internal standard (e.g., a fatty acid with an odd number of carbons, like heptadecanoic acid).

Metabolic and Signaling Pathways

The metabolism of cholesteryl palmitate is intricately linked to overall cholesterol homeostasis, involving its synthesis, storage, and hydrolysis.

Cholesteryl Ester Synthesis and Hydrolysis Pathway

Caption: Intracellular and plasma pathways of cholesteryl palmitate synthesis and hydrolysis.

Synthesis:

• Intracellularly: The primary enzymes responsible for the synthesis of cholesteryl esters within cells are Acyl-CoA:cholesterol acyltransferases 1 and 2 (ACAT1 and ACAT2).[8][10][11][12] These enzymes are located in the endoplasmic reticulum and catalyze the esterification of free cholesterol with a long-chain fatty acyl-CoA, such as palmitoyl-CoA.[12] The resulting cholesteryl palmitate is then stored in cytoplasmic lipid droplets.

• In Plasma: In the bloodstream, Lecithin-cholesterol acyltransferase (LCAT) is the key enzyme for cholesteryl ester synthesis.[10] LCAT is associated with high-density lipoprotein (HDL) particles and catalyzes the transfer of a fatty acid from lecithin (B1663433) (phosphatidylcholine) to free cholesterol on the surface of HDL, forming cholesteryl esters that are then sequestered into the core of the HDL particle.

Hydrolysis:

• The breakdown of stored cholesteryl esters back into free cholesterol and fatty acids is carried out by neutral cholesteryl ester hydrolases (nCEH). In macrophages, two important enzymes involved in this process are Neutral Cholesterol Ester Hydrolase 1 (NCEH1) and Hormone-Sensitive Lipase (LIPE).[7][13][14][15][16] This hydrolysis is a critical step in reverse cholesterol transport, allowing the efflux of free cholesterol from cells to HDL.

Experimental Workflow for Cholesteryl Palmitate Analysis

Caption: A generalized workflow for the quantification of cholesteryl palmitate.

Role in Signaling

While free cholesterol is well-established as a critical modulator of membrane fluidity and a component of lipid rafts involved in cell signaling, the direct signaling roles of cholesteryl palmitate are less defined. However, the dynamics of its synthesis and hydrolysis are integral to maintaining the cellular pool of free cholesterol, which in turn influences numerous signaling pathways.

• Regulation of Free Cholesterol Levels: The balance between ACAT/LCAT activity and nCEH/LIPE activity directly impacts the availability of free cholesterol. This is crucial because cellular free cholesterol levels regulate the activity of membrane-bound proteins, including receptors and ion channels, often by influencing their localization within or outside of lipid rafts.[17]

• Substrate for Palmitoylation: While cholesteryl palmitate itself is not a direct signaling molecule in the classical sense, its hydrolysis releases palmitic acid. Palmitic acid can be activated to palmitoyl-CoA, which is the substrate for protein S-palmitoylation.[2] This reversible post-translational modification affects the localization, stability, and activity of a wide range of signaling proteins, including G-protein coupled receptors (GPCRs).[3]

Conclusion

Cholesteryl palmitate is a vital lipid involved in the storage and transport of cholesterol. Its concentration in tissues and plasma is tightly regulated by a balance of enzymatic synthesis and hydrolysis. Understanding the natural abundance and metabolic pathways of cholesteryl palmitate is crucial for researchers in lipid biology and those involved in the development of therapies for metabolic and cardiovascular diseases. The detailed analytical protocols provided in this guide offer a starting point for the accurate quantification of this important molecule in various biological matrices. Further research is needed to fully elucidate the specific signaling roles of cholesteryl palmitate and its metabolites.

References

• 1. Deficiency of neutral cholesterol ester hydrolase 1 (NCEH1) impairs endothelial function in diet-induced diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid-induced S-palmitoylation as a Vital Regulator of Cell Signaling and Disease Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lipidomics reveals a remarkable diversity of lipids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting of neutral cholesterol ester hydrolase to the endoplasmic reticulum via its N-terminal sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol: GC-MS for Optic Nerve Cholesterol Metabolites - Creative Proteomics [creative-proteomics.com]
• 7. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 8. Research Portal [scholarship.miami.edu]
• 9. benchchem.com [benchchem.com]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. The Role of Neutral Cholesterol Ester Hydrolysis in Macrophage Foam Cells [jstage.jst.go.jp]
• 12. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Neutral cholesterol ester hydrolase 1 - Wikipedia [en.wikipedia.org]
• 16. biorxiv.org [biorxiv.org]
• 17. Cholesterol signaling - Wikipedia [en.wikipedia.org]

Understanding Isotope Effects in Deuterated Standards: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry and drug development, the pursuit of accuracy and precision is paramount. Deuterated internal standards have become a gold standard, particularly in quantitative analysis using mass spectrometry.[1] Their utility, however, is deeply rooted in the fundamental principles of isotope effects. This technical guide provides a comprehensive exploration of these effects, offering insights into their theoretical basis, practical implications, and the experimental methodologies used to characterize them.

The Core Principle: Isotope Effects

Isotope effects are the changes in the rate or equilibrium constant of a chemical reaction when an atom in a reactant is replaced with one of its isotopes.[2] This phenomenon arises from the mass difference between isotopes, which in turn affects the vibrational frequencies of chemical bonds.[3] In the context of deuterated standards, the substitution of hydrogen (¹H) with its heavier, stable isotope deuterium (B1214612) (²H or D) is of primary interest. The C-D bond is stronger and vibrates at a lower frequency than the C-H bond, making it more difficult to break.[4][5]

Kinetic Isotope Effect (KIE)

The kinetic isotope effect (KIE) is the change in the reaction rate when an atom in the reactants is substituted with one of its isotopes.[2] It is expressed as the ratio of the rate constant of the reaction with the light isotope (kH) to the rate constant of the reaction with the heavy isotope (kD).

KIE = kH / kD

A KIE greater than 1 (a "normal" KIE) indicates that the reaction is slower with the heavier isotope, which is the more common scenario.[3] An "inverse" KIE (less than 1) can also occur. The magnitude of the KIE provides valuable information about the reaction mechanism, particularly the rate-determining step.[2][3]

• Primary KIE: A large KIE is observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction.[3] For C-H bond cleavage, primary deuterium KIEs can be significant, often in the range of 2 to 8.[4]

• Secondary KIE: A smaller KIE is observed when the bond to the isotopically substituted atom is not broken or formed in the rate-determining step.[3] These effects are more subtle and arise from changes in hybridization and hyperconjugation between the ground state and the transition state.[3]

The underlying principle of the KIE is the difference in zero-point vibrational energy (ZPE) between C-H and C-D bonds. The C-D bond has a lower ZPE, meaning more energy is required to reach the transition state where this bond is cleaved.

Caption: KIE arises from the higher activation energy for C-D bond cleavage.

Thermodynamic Isotope Effects

Thermodynamic isotope effects refer to the influence of isotopic substitution on the equilibrium constants of a reaction. These effects are generally smaller than kinetic isotope effects. Deuteration can also influence physical properties such as crystal lattice structure and phase transition temperatures.[6] For instance, deuteration can lead to stronger hydrogen bonds in some cases.[7]

Deuterated Standards in Bioanalysis

In quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are considered the ideal internal standards.[8][9] They are added to a sample at a known concentration before sample processing.[1]

Advantages of Deuterated Internal Standards

The primary advantage of using a deuterated internal standard is its chemical and physical similarity to the analyte of interest.[8] This similarity ensures that the internal standard and the analyte behave almost identically during sample extraction, chromatography, and ionization.[1] This co-elution and similar ionization response effectively compensate for:

• Variability in sample recovery: Any loss of the analyte during sample preparation is mirrored by a proportional loss of the deuterated standard.[1]

• Matrix effects: Ion suppression or enhancement in the mass spectrometer source, caused by co-eluting matrix components, affects both the analyte and the internal standard similarly.[10][11]

• Instrumental variability: Fluctuations in injection volume or detector response are normalized by the constant ratio of the analyte to the internal standard.[9]

The use of deuterated internal standards is strongly advocated by regulatory agencies like the FDA and EMA for bioanalytical method validation.[11]

Potential Challenges and Considerations

While highly effective, the use of deuterated standards is not without potential pitfalls:

• Isotopic Instability: Deuterium atoms at certain positions in a molecule can be susceptible to back-exchange with protons from the solvent, particularly under acidic or basic conditions.[8][12] Careful selection of the labeling position is crucial to ensure the stability of the standard.

• Chromatographic Separation: While generally co-eluting, a slight chromatographic separation between the deuterated standard and the analyte can sometimes be observed, especially with a high degree of deuteration.[13] This can lead to differential matrix effects if the interfering components do not co-elute perfectly with both.

• Isotopic Contamination: The deuterated standard should be of high isotopic purity and free from the unlabeled analyte to avoid interference with the quantification of low concentration samples.[10]

Caption: A typical workflow for quantitative bioanalysis using a deuterated IS.

Impact on Drug Metabolism and Pharmacokinetics (DMPK)

The kinetic isotope effect is not just a tool for analytical chemistry; it has significant implications for drug development. By strategically replacing hydrogen with deuterium at metabolically labile positions, the rate of metabolic clearance can be reduced.[5][14][15] This "deuterium switch" can lead to:

• Improved Pharmacokinetic Profile: A slower rate of metabolism can result in a longer drug half-life, increased exposure (AUC), and lower peak concentrations (Cmax).[15][16] This may allow for less frequent dosing and a more stable therapeutic drug concentration.[5]

• Reduced Formation of Toxic Metabolites: By slowing down a specific metabolic pathway, the formation of undesirable or toxic metabolites can be minimized.[15][]

• Altered Metabolic Pathways: Deuteration can shift metabolism towards alternative pathways, which may or may not be favorable.[15]

The first deuterated drug approved by the FDA was deutetrabenazine, a treatment for chorea associated with Huntington's disease.[15] The deuteration of tetrabenazine (B1681281) slows its metabolism, leading to a more favorable pharmacokinetic profile.[15]

Caption: Deuteration can improve a drug's DMPK properties via the KIE.

Quantitative Data on Isotope Effects

The magnitude of the deuterium isotope effect can vary significantly depending on the specific reaction and the position of the deuterium label. The following table summarizes typical KIE values for different scenarios.

Isotope Effect Type	Description	Typical kH/kD Value	Reference(s)
Primary KIE	C-H/D bond is broken in the rate-determining step.	2 - 8	[3],[4]
Secondary KIE (α)	Deuterium is on the carbon undergoing a change in hybridization (e.g., sp³ to sp²).	1.1 - 1.2	[2]
Secondary KIE (β)	Deuterium is on a carbon adjacent to the reacting center.	1.15 - 1.3	[2]
Inverse KIE	Reaction is faster with the heavier isotope.	< 1	[3]

Experimental Protocols for Measuring Isotope Effects

Several experimental designs can be employed to measure kinetic isotope effects. The choice of method depends on the specific research question and the available instrumentation.

Direct Comparison of Reaction Rates

This is the most straightforward method, where the reaction rates of the unlabeled and deuterated substrates are measured in separate, parallel experiments under identical conditions.[2] The KIE is then calculated as the ratio of the two rate constants.

Methodology:

• Prepare two sets of reactions: One with the non-deuterated substrate and one with the deuterated substrate.

• Maintain identical conditions: Ensure that the concentration of all reactants, temperature, pressure, and solvent are the same for both sets of reactions.

• Monitor reaction progress: Follow the disappearance of the reactant or the appearance of the product over time using a suitable analytical technique (e.g., HPLC, GC, NMR).

• Determine rate constants: Calculate the rate constants (kH and kD) for each reaction.

• Calculate KIE: Divide kH by kD to obtain the kinetic isotope effect.

Challenge: The main challenge of this method is the precise replication of experimental conditions, as small variations can significantly impact the measured rates and the accuracy of the KIE.[2]

Competition Experiments

Competition experiments are generally more precise for measuring KIEs as they involve running the reaction with a mixture of the deuterated and non-deuterated substrates in the same vessel.[18] This eliminates the issue of reproducing reaction conditions.

Methodology:

• Prepare a mixture: Create a mixture of the deuterated and non-deuterated substrates, typically in a known ratio (e.g., 1:1).

• Run the reaction: Initiate the reaction and stop it before it goes to completion (typically at 10-20% conversion).

• Analyze isotopic ratios: Determine the isotopic ratio (H/D) in the remaining starting material and/or the product using a sensitive analytical technique like mass spectrometry or NMR.[19][20]

• Calculate KIE: The KIE can be calculated from the change in the isotopic ratio of the starting material or the isotopic ratio of the product.

Types of Competition Experiments:

• Intermolecular Competition: The deuterated and non-deuterated molecules are separate entities in the reaction mixture.[18]

• Intramolecular Competition: The deuterated and non-deuterated sites are within the same molecule.[18]

Conclusion

Deuterated standards are indispensable tools in modern analytical science and drug development. A thorough understanding of the underlying isotope effects is crucial for their effective application. The kinetic isotope effect not only enables highly accurate and precise quantification in bioanalysis but also offers a powerful strategy for optimizing the metabolic and pharmacokinetic properties of drug candidates. By leveraging the principles and experimental methodologies outlined in this guide, researchers can better harness the power of deuterium substitution to advance their scientific endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 6. Impact of H/D isotopic effects on the physical properties of materials - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. benchchem.com [benchchem.com]
• 12. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 13. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 14. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. epfl.ch [epfl.ch]
• 19. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide to Cholesteryl Palmitate-d31: A Resource for Researchers

For researchers, scientists, and professionals in drug development, this guide provides a comprehensive overview of Cholesteryl palmitate-d31, including its suppliers, key technical data, and its application as an internal standard in mass spectrometry-based lipid analysis.

Product Information and Suppliers

Cholesteryl palmitate-d31 is a deuterated form of Cholesteryl palmitate, a common cholesteryl ester. The deuterium (B1214612) labeling makes it an ideal internal standard for quantitative analysis of its non-labeled counterpart and other lipids in complex biological samples. Two primary suppliers for this product have been identified:

Supplier	Catalog Number	CAS Number
Larodan Research Grade Lipids	71-6416	71826-32-9
MedChemExpress (MCE)	HY-W010708S2	71826-32-9

Technical Data

A summary of the key quantitative data for Cholesteryl palmitate-d31 is provided below for easy comparison.

Property	Larodan Research Grade Lipids	MedChemExpress (MCE)
Purity	>98%[1]	-
Molecular Formula	C43H45D31O2[1]	C43H45D31O2
Molecular Weight	656.25[1]	656.25
Physical State	Solid[1]	-
Storage	Freezer[1]	-

Application: Internal Standard for Mass Spectrometry

Cholesteryl palmitate-d31 is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) methods for the quantification of endogenous lipids.[2][3][4] Its chemical properties are nearly identical to the endogenous Cholesteryl palmitate, allowing it to co-elute and ionize similarly, while its increased mass due to deuterium labeling enables distinct detection by the mass spectrometer. This allows for accurate correction of variations in sample preparation and instrument response.

Experimental Workflow: Lipid Extraction and Analysis

The following diagram outlines a general workflow for the use of Cholesteryl palmitate-d31 as an internal standard in a lipidomics experiment.

Fig. 1: General workflow for lipid analysis using a deuterated internal standard.

Detailed Experimental Protocol: Quantification of Cholesteryl Esters

While a specific, detailed protocol for Cholesteryl palmitate-d31 was not found in the immediate search results, a general methodology for the use of deuterated cholesteryl esters as internal standards in LC-MS can be adapted from established lipidomics workflows.[3][4]

Objective: To quantify the levels of various cholesteryl esters in a biological sample.

Materials:

• Biological sample (e.g., 50 µL of plasma)

• Cholesteryl palmitate-d31 internal standard solution (concentration to be optimized, e.g., 1 µg/mL in a suitable organic solvent)

• Organic solvents for extraction (e.g., chloroform, methanol, MTBE)

• LC-MS system (e.g., reversed-phase column coupled to a triple quadrupole or high-resolution mass spectrometer)

Procedure:

• Sample Preparation:

  • Thaw the biological sample on ice.

  • Add a known amount of the Cholesteryl palmitate-d31 internal standard solution to the sample. The amount should be optimized to be within the linear range of the instrument's detector and comparable to the expected levels of the endogenous analytes.

  • Vortex briefly to mix.

• Lipid Extraction:

  • Perform a lipid extraction using a standard method such as the Bligh-Dyer or a methyl-tert-butyl ether (MTBE) based protocol. This will separate the lipids from other cellular components.

  • Collect the organic phase containing the lipids.

• Sample Processing:

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a solvent compatible with the LC-MS mobile phase (e.g., isopropanol/acetonitrile/water mixture).

• LC-MS Analysis:

  • Inject the reconstituted sample onto the LC-MS system.

  • Separate the different lipid species using a suitable chromatographic gradient.

  • Detect the analytes using the mass spectrometer in a suitable mode (e.g., Multiple Reaction Monitoring (MRM) for a triple quadrupole MS or full scan with fragmentation for a high-resolution MS).

    • For the endogenous cholesteryl esters, monitor the transition of the precursor ion to a characteristic product ion (e.g., the cholesterol backbone fragment).

    • For Cholesteryl palmitate-d31, monitor the transition of its specific precursor ion (with the incorporated deuterium mass) to the same characteristic product ion.

• Data Analysis:

  • Integrate the peak areas for both the endogenous cholesteryl esters and the Cholesteryl palmitate-d31 internal standard.

  • Calculate the ratio of the peak area of each endogenous analyte to the peak area of the internal standard.

  • Quantify the concentration of the endogenous cholesteryl esters by comparing these ratios to a standard curve generated with known concentrations of non-labeled cholesteryl ester standards.

Signaling and Metabolic Pathways

While Cholesteryl palmitate-d31 itself is a synthetic molecule used for analytical purposes, it serves as a tracer to study the metabolic pathways of endogenous cholesteryl esters. The following diagram illustrates a simplified overview of cholesterol ester metabolism.

Fig. 2: Simplified overview of cholesteryl ester metabolism.

This guide provides a foundational understanding of Cholesteryl palmitate-d31 for its application in research. For specific experimental designs, further optimization of the described protocols will be necessary based on the sample type and the analytical instrumentation used.

References

• 1. larodan.com [larodan.com]
• 2. ckisotopes.com [ckisotopes.com]
• 3. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cholesterol efflux analyses using stable isotopes and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

physical state and appearance of Cholesteryl palmitate-d31

An In-depth Technical Guide on the Physical State and Appearance of Cholesteryl Palmitate-d31

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Cholesteryl palmitate-d31, with a focus on its physical state and appearance. Methodologies for the determination of these properties are also detailed to support researchers in their laboratory work.

Physical and Chemical Properties

Cholesteryl palmitate-d31 is the deuterium-labeled form of Cholesteryl palmitate.[1] The introduction of deuterium (B1214612) atoms does not significantly alter the physical appearance of the molecule. Therefore, the physical characteristics of Cholesteryl palmitate can be largely attributed to its deuterated analog.

1.1. Physical State and Appearance

At room temperature, Cholesteryl palmitate-d31 is a solid.[2] Its appearance is consistently described as a white to off-white solid, often in powder form.[3][4][5]

1.2. Quantitative Data Summary

The following tables summarize the key quantitative data for Cholesteryl palmitate-d31 and its non-deuterated form.

Property	Value	Reference
Physical State	Solid	[2]
Appearance	White to off-white powder	[3][4][5]
Molecular Formula	C₄₃H₄₅D₃₁O₂	[2]
Molecular Weight	656.25 g/mol	[2]
Purity	>98%	[2]
Storage Temperature	Freezer, -20°C	[2][4]

Table 1: Physical and Chemical Properties of Cholesteryl palmitate-d31

Property	Value	Reference
Melting Point	74-77 °C	[4][6][7]
Solubility in Water	Insoluble	[3]
Solubility in Organic Solvents	Soluble in chloroform (B151607) and ethanol	[3]

Table 2: Physical Properties of Cholesteryl palmitate (non-deuterated)

Experimental Protocols

This section details the methodologies for determining the key physical properties of Cholesteryl palmitate-d31.

2.1. Determination of Physical State and Appearance

The physical state and appearance are determined through visual inspection under standard laboratory conditions.

• Objective: To qualitatively describe the physical form and color of the substance at ambient temperature.

• Procedure:

  • Place a small, representative sample of the substance on a clean, dry watch glass or in a clear sample vial.

  • Observe the sample against a white background under adequate lighting.

  • Record the physical state (e.g., solid, crystalline, amorphous powder).

  • Record the color and any other notable visual characteristics (e.g., opaque, translucent).

2.2. Melting Point Determination

The melting point is a critical indicator of purity for crystalline solids.

• Objective: To determine the temperature range over which the solid melts.

• Apparatus: Melting point apparatus, capillary tubes.

• Procedure:

  • Finely powder a small amount of the dry sample.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in the heating block of the melting point apparatus.

  • Heat the block at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the entire sample has completely melted.

  • The two temperatures constitute the melting point range. For a pure substance, this range is typically narrow (0.5-2 °C).

2.3. Solubility Testing

This protocol determines the solubility of the compound in various solvents.

• Objective: To assess the solubility of the compound in aqueous and organic solvents.

• Procedure:

  • Place approximately 10-20 mg of the solid sample into a small test tube.

  • Add 1 mL of the desired solvent (e.g., water, ethanol, chloroform) to the test tube.

  • Agitate the mixture vigorously for 1-2 minutes.

  • Observe if the solid dissolves completely, partially, or not at all.

  • Record the substance as soluble, partially soluble, or insoluble in the specific solvent.

Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a solid chemical compound like Cholesteryl palmitate-d31.

Caption: Workflow for the physical characterization of a solid compound.

References

• 1. scribd.com [scribd.com]
• 2. youtube.com [youtube.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. chm.uri.edu [chm.uri.edu]
• 6. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Cholesteryl Palmitate-d31 in Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cholesteryl palmitate-d31, a deuterated form of cholesteryl palmitate, for its application in advanced research and drug development. This document details its chemical and physical properties, experimental protocols for its use as an internal standard in mass spectrometry-based lipidomics, and its application in nuclear magnetic resonance studies.

Compound Identification and Properties

Cholesteryl palmitate-d31 is a stable isotope-labeled version of cholesteryl palmitate, where 31 hydrogen atoms on the palmitate chain have been replaced by deuterium. This isotopic labeling makes it an invaluable tool for tracer studies in lipid metabolism and as an internal standard for quantitative analysis.

CAS Number: 71826-32-9[1]

Chemical Structure:

• CAS Index Name: Cholest-5-en-3-ol (3β)-, hexadecanoate-d31[1]

• Molecular Formula: C₄₃H₄₅D₃₁O₂[1]

A summary of the key quantitative data for Cholesteryl palmitate-d31 is presented in Table 1.

Property	Value	Reference
Molecular Weight	656.25 g/mol	[1]
Purity	>98%	[1]
Physical State	Solid	[1]
Storage Temperature	Freezer (-20°C)	[1][2]
Melting Point (of non-deuterated form)	74-77 °C	[2][3]

Applications in Research

Cholesteryl palmitate-d31 serves as a critical tool in several research areas, primarily due to its properties as a stable isotope-labeled lipid.

• Internal Standard in Mass Spectrometry: In the field of lipidomics, accurate quantification of lipid species is paramount. Cholesteryl palmitate-d31 is an ideal internal standard for the analysis of cholesteryl esters by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[4] Its chemical behavior is nearly identical to its non-deuterated counterpart, but its increased mass allows for clear differentiation in a mass spectrometer. This enables precise quantification by correcting for variations during sample preparation and analysis.

• Tracer in Metabolic Studies: As a deuterated lipid, it can be introduced into biological systems to trace the metabolic fate of cholesteryl palmitate.[5][6] This is particularly useful in studying lipid transport, storage, and metabolism in various physiological and pathological conditions. For instance, it can be used to investigate dysregulated lipid metabolism in diseases like cardiometabolic disorders.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Deuterium (²H) NMR spectroscopy is a powerful technique for studying the structure and dynamics of lipid membranes. Cholesteryl palmitate-d31 has been utilized in ²H-NMR studies to investigate its incorporation and behavior within sphingomyelin (B164518) dispersions, providing insights into the organization of lipid bilayers.[2][7]

Experimental Protocols

The following sections provide detailed methodologies for the application of Cholesteryl palmitate-d31 in a research setting.

Quantitative Lipidomics using LC-MS with Cholesteryl Palmitate-d31 as an Internal Standard

This protocol outlines a general workflow for the quantification of cholesteryl esters in a biological sample, such as plasma, using Cholesteryl palmitate-d31.

1. Sample Preparation and Lipid Extraction (Folch Method):

• To a 1 mL plasma sample, add a known amount of Cholesteryl palmitate-d31 in a chloroform/methanol solution. The precise amount should be determined based on the expected concentration of endogenous cholesteryl esters.
• Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample.
• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.
• Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.
• Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the layers.
• Carefully collect the lower organic layer, which contains the lipids, using a glass pipette.
• Dry the lipid extract under a gentle stream of nitrogen.

2. Chromatographic Separation (HPLC):

• Reconstitute the dried lipid extract in a suitable mobile phase, for example, a mixture of acetonitrile (B52724) and isopropanol.
• Use a C18 reversed-phase column for separation.
• Employ a gradient elution with a mobile phase system such as:
• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate.
• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.
• The gradient can be programmed to start with a higher percentage of mobile phase A and gradually increase the proportion of mobile phase B to elute the more hydrophobic lipids like cholesteryl esters.

3. Mass Spectrometric Detection:

• The HPLC system is coupled to a mass spectrometer, such as a triple quadrupole (QQQ) or a high-resolution mass spectrometer (e.g., Q-TOF).
• Operate the mass spectrometer in a positive ion mode.
• For targeted analysis on a QQQ instrument, use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for both the endogenous cholesteryl esters and the Cholesteryl palmitate-d31 internal standard.

4. Data Analysis:

• Quantify the endogenous cholesteryl esters by comparing the peak area of their respective MRM transitions to the peak area of the Cholesteryl palmitate-d31 internal standard.

²H-NMR Spectroscopy of Lipid Dispersions

This protocol describes the use of Cholesteryl palmitate-d31 to study lipid membrane dynamics.

1. Sample Preparation:

• Prepare a lipid mixture containing the lipid of interest (e.g., sphingomyelin) and a small molar percentage (e.g., 5 mol%) of Cholesteryl palmitate-d31.
• Dissolve the lipids in an organic solvent like chloroform/methanol.
• Evaporate the solvent under nitrogen to form a thin lipid film.
• Hydrate the lipid film with a buffer solution (e.g., 50 wt% in water) to form a lipid dispersion.
• Subject the dispersion to several freeze-thaw cycles to ensure homogeneity.

2. NMR Data Acquisition:

• Transfer the lipid dispersion to an NMR tube.
• Acquire ²H-NMR spectra at various temperatures using a high-field NMR spectrometer equipped with a solid-state probe.
• The spectral parameters, such as the quadrupolar splitting, provide information about the mobility and orientation of the deuterated palmitate chain within the lipid bilayer.

Visualizations

The following diagrams illustrate key workflows and concepts related to the use of Cholesteryl palmitate-d31.

Caption: Quantitative lipidomics workflow using stable isotope dilution.

Caption: Simplified metabolic fate of Cholesteryl Palmitate-d31.

References

• 1. larodan.com [larodan.com]
• 2. Cholesteryl palmitate = 98 HPLC; detection at 205 nm 601-34-3 [sigmaaldrich.com]
• 3. 601-34-3 CAS MSDS (Cholesteryl palmitate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Cholesteryl palmitate-d31 (胆固醇棕榈酸酯-d31) - 仅供科研 | 稳定同位素 | MCE [medchemexpress.cn]
• 5. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2H- and 31P-NMR studies of cholesteryl palmitate in sphingomyelin dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Nuances of Deuterated Lipids: An In-depth Technical Guide to Storage and Handling

For researchers, scientists, and drug development professionals, the integrity of deuterated lipids is paramount to the accuracy and reproducibility of experimental outcomes. This technical guide provides a comprehensive overview of the best practices for the storage and handling of these valuable compounds, summarizing quantitative data, detailing experimental protocols for stability assessment, and visualizing key pathways and workflows.

Deuterated lipids, in which hydrogen atoms are replaced by their heavier isotope, deuterium, are powerful tools in a range of scientific disciplines. They serve as non-radioactive tracers in metabolic studies, enhance structural analysis in neutron scattering and NMR spectroscopy, and are explored as novel therapeutic agents by leveraging the kinetic isotope effect to slow lipid peroxidation. However, their utility is intrinsically linked to their chemical stability. Improper storage and handling can lead to degradation through oxidation, hydrolysis, and hydrogen-deuterium (H/D) exchange, compromising experimental results.

Core Storage and Handling Recommendations

The primary goal of proper storage is to mitigate the primary degradation pathways: oxidation, particularly of unsaturated acyl chains, and hydrolysis of ester bonds. The following recommendations are crucial for maintaining the integrity of deuterated lipids.

General Storage Conditions

Deuterated lipids, whether in powdered form or dissolved in an organic solvent, should be stored at low temperatures to minimize chemical and enzymatic degradation.

Lipid Format	Recommended Storage Temperature	Key Considerations
Powder (Saturated)	≤ -16°C	Relatively stable. Store in a desiccator to prevent moisture absorption.
Powder (Unsaturated)	Not Recommended for Long-Term Storage	Highly hygroscopic and susceptible to oxidation. Should be promptly dissolved in a suitable organic solvent.
Organic Solution	-20°C ± 4°C	Overlaying the solution with an inert gas (argon or nitrogen) is highly recommended to prevent oxidation.
Aqueous Suspension	Not Recommended for Long-Term Storage	Prone to hydrolysis. Should be prepared fresh for immediate use.

Container and Solvent Selection

The choice of container and solvent is critical to prevent contamination and degradation.

• Containers for Organic Solutions: Always use glass vials with Teflon-lined caps.[1][2][3] Plastic containers (e.g., polystyrene, polyethylene, polypropylene) should be avoided as plasticizers can leach into the organic solvent, contaminating the lipid standard.[1][2][3]

• Containers for Aqueous Suspensions: For short-term storage of aqueous suspensions, plastic or glass containers are acceptable.[1][2]

• Recommended Solvents: High-purity organic solvents such as chloroform, methanol, or ethanol (B145695) are suitable for dissolving deuterated lipids. The choice of solvent will depend on the specific lipid and the downstream application.

Handling Procedures

Proper handling techniques are essential to prevent contamination and degradation each time a sample is accessed.

• Warming to Room Temperature: Before opening a container of powdered or dissolved lipid that has been stored in a freezer, it is imperative to allow the entire container to warm to room temperature.[1][2] This prevents condensation of atmospheric moisture on the cold surface, which can lead to hydrolysis.[1][2]

• Aliquoting: To avoid repeated freeze-thaw cycles of the main stock, it is best practice to aliquot the lipid solution into smaller, single-use vials.[4]

• Inert Atmosphere: For unsaturated lipids, which are highly prone to oxidation, it is recommended to work under an inert atmosphere (e.g., in a glove box or by using a stream of argon or nitrogen) when preparing solutions and aliquots.

Experimental Protocols for Stability and Quality Assessment

Regular assessment of the stability and quality of deuterated lipids is crucial. The following are detailed methodologies for key experiments.

Protocol 1: Assessment of Lipid Peroxidation via Thiobarbituric Acid Reactive Substances (TBARS) Assay

This colorimetric assay is a widely used method for measuring lipid peroxidation by detecting malondialdehyde (MDA), a secondary product of lipid oxidation.

Materials:

• Lipid sample (deuterated)

• Trichloroacetic acid (TCA) solution (20% w/v)

• Thiobarbituric acid (TBA) solution (0.67% w/v)

• Malondialdehyde (MDA) standard or 1,1,3,3-Tetramethoxypropane

• Butylated hydroxytoluene (BHT)

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare a solution of the deuterated lipid in a suitable solvent. A control sample without the lipid should also be prepared. To prevent further oxidation during the assay, BHT can be added to the samples.

• Acid Precipitation: To 100 µL of the sample, add 200 µL of ice-cold 10% TCA to precipitate any interfering proteins. Incubate on ice for 15 minutes.[2]

• Centrifugation: Centrifuge the samples at 2,200 x g for 15 minutes at 4°C.[2]

• Reaction with TBA: Transfer 200 µL of the supernatant to a new tube. Add an equal volume of 0.67% TBA solution.[2]

• Incubation: Incubate the mixture in a boiling water bath for 10-15 minutes to allow the formation of the MDA-TBA adduct, which has a pink color.[2][5]

• Cooling: Cool the samples to room temperature.

• Measurement: Measure the absorbance of the solution at 532 nm using a spectrophotometer.[1][5][6]

• Quantification: Prepare a standard curve using known concentrations of MDA or its precursor, 1,1,3,3-tetramethoxypropane. Calculate the concentration of TBARS in the lipid sample by comparing its absorbance to the standard curve.

Protocol 2: Lipid Extraction and Analysis using Deuterated Internal Standards by LC-MS

This protocol outlines a standard procedure for the extraction of lipids from a biological matrix and their subsequent analysis by Liquid Chromatography-Mass Spectrometry (LC-MS), using deuterated lipids as internal standards for accurate quantification.

Materials:

• Biological sample (e.g., plasma, cells, tissue)

• Deuterated lipid internal standard mix

• Chloroform

• Methanol

• 0.9% NaCl solution (or other aqueous solutions like PBS)

• Centrifuge

• Nitrogen gas evaporator

• LC-MS system

Procedure:

• Sample Preparation and Spiking: Thaw the biological sample on ice. To a known amount of the sample (e.g., 50 µL of plasma), add a precise volume of the deuterated lipid internal standard mixture.[3][6]

• Lipid Extraction (Folch Method):

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1.[6]

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.[6]

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation. Vortex for 30 seconds.[6]

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.[6]

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.[6]

• Drying and Reconstitution: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[6][7] Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis (e.g., a 1:1 v/v mixture of methanol/isopropanol).[6]

• LC-MS Analysis: Inject the reconstituted sample into the LC-MS system. The chromatographic separation allows for the separation of different lipid species, and the mass spectrometer detects and quantifies both the endogenous lipids and the deuterated internal standards based on their mass-to-charge ratios.

• Data Analysis: The peak area of the endogenous lipid is normalized to the peak area of its corresponding deuterated internal standard. This ratio is then used to calculate the absolute concentration of the endogenous lipid by referencing a calibration curve.

Visualizing Key Processes and Pathways

To further aid in the understanding of the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

General Handling and Storage Workflow for Deuterated Lipids.

Lipid Peroxidation Chain Reaction.

Phosphoinositide Signaling Pathway with Deuterated Lipid Application.

By adhering to these storage and handling recommendations and utilizing the provided experimental protocols, researchers can ensure the integrity and reliability of their deuterated lipids, leading to more accurate and impactful scientific discoveries.

References

• 1. medium.com [medium.com]
• 2. Flowchart Creation [developer.mantidproject.org]
• 3. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 4. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GitHub - abruzzi/graphviz-scripts: Some dot files for graphviz [github.com]
• 6. benchchem.com [benchchem.com]
• 7. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]

In-Depth Technical Guide: Theoretical Mass of Cholesteryl Palmitate-d31

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the theoretical mass calculation for Cholesteryl palmitate-d31, a deuterated form of cholesteryl palmitate. The inclusion of deuterium (B1214612) isotopes is a common strategy in drug development and metabolic research to alter pharmacokinetic properties or for use as an internal standard in analytical studies. Understanding the precise mass of this molecule is critical for mass spectrometry analysis, metabolic tracking, and pharmacokinetic modeling.

Core Data Summary

The following table summarizes the key quantitative data used in the calculation of the theoretical mass of Cholesteryl palmitate-d31.

Component	Chemical Formula	Molecular Weight ( g/mol )	Source
Cholesteryl Palmitate	C₄₃H₇₆O₂	~625.08	[1]
Cholesteryl Palmitate-d31	C₄₃H₄₅D₃₁O₂	~656.25	[2][3]
Carbon-12 (¹²C)	C	12.000000 u	[4][5]
Hydrogen-1 (¹H)	H	1.007825 u	[6]
Oxygen-16 (¹⁶O)	O	15.994915 u	[7][8]
Deuterium (²H or D)	D	2.014102 u	[6][9]

Methodology for Theoretical Mass Calculation

The theoretical mass of a molecule is the sum of the exact masses of its constituent atoms, using the mass of the most abundant isotope for each element. For Cholesteryl palmitate-d31, this involves the isotopes Carbon-12 (¹²C), Hydrogen-1 (¹H), Oxygen-16 (¹⁶O), and Deuterium (²H).

The chemical formula for unlabeled cholesteryl palmitate is C₄₃H₇₆O₂.[1][10][11][12] In the deuterated version, Cholesteryl palmitate-d31, 31 of the 76 hydrogen atoms are replaced by deuterium atoms. This results in the chemical formula C₄₃H₄₅D₃₁O₂.[2]

The calculation proceeds as follows:

• Calculate the mass of the carbon atoms:

  • 43 atoms * 12.000000 u/atom = 516.000000 u

• Calculate the mass of the remaining hydrogen atoms:

  • 45 atoms * 1.007825 u/atom = 45.352125 u

• Calculate the mass of the oxygen atoms:

  • 2 atoms * 15.994915 u/atom = 31.98983 u

• Calculate the mass of the deuterium atoms:

  • 31 atoms * 2.014102 u/atom = 62.437162 u

• Sum the masses of all atoms to find the theoretical mass of Cholesteryl palmitate-d31:

  • 516.000000 u + 45.352125 u + 31.98983 u + 62.437162 u = 655.779117 u

Experimental Workflow Visualization

The logical flow of the theoretical mass calculation can be visualized as follows:

Caption: Workflow for calculating the theoretical mass.

Conclusion

The calculated theoretical mass of Cholesteryl palmitate-d31 is 655.779117 u . This value is derived from the sum of the exact masses of the constituent isotopes. This precise mass is fundamental for high-resolution mass spectrometry, enabling researchers to accurately identify and quantify this deuterated compound in complex biological matrices. This information is vital for studies involving drug metabolism, pharmacokinetics, and the use of stable isotope-labeled internal standards.

References

• 1. medkoo.com [medkoo.com]
• 2. larodan.com [larodan.com]
• 3. Cholesteryl palmitate-d31 (胆固醇棕榈酸酯-d31) - 仅供科研 | 稳定同位素 | MCE [medchemexpress.cn]
• 4. Carbon-12 - Wikipedia [en.wikipedia.org]
• 5. Carbon-12 - isotopic data and properties [chemlin.org]
• 6. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 7. Oxygen-16 atom | H2O | CID 10214376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Oxygen-16 - isotopic data and properties [chemlin.org]
• 9. Deuterium - Wikipedia [en.wikipedia.org]
• 10. Cholesteryl palmitate [webbook.nist.gov]
• 11. Cholesteryl palmitate | C43H76O2 | CID 246520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Cholesteryl Palmitate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

Protocols & Analytical Methods

Application Note: Quantification of Cholesteryl Esters by LC-MS/MS using Cholesteryl Palmitate-d31

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of cholesteryl esters (CEs) in biological matrices. The protocol employs Cholesteryl palmitate-d31 as an internal standard for accurate and precise measurement. This method is suitable for researchers in lipidomics, drug discovery, and clinical research investigating cholesterol metabolism and related pathologies. The protocol provides detailed steps for sample preparation, chromatographic separation, and mass spectrometric detection.

Introduction

Cholesteryl esters are neutral lipids that play a crucial role in the transport and storage of cholesterol within the body. Dysregulation of CE metabolism is implicated in various diseases, including atherosclerosis, hyperlipidemia, and certain cancers.[1][2] Accurate quantification of specific CE species is therefore essential for understanding their physiological and pathological roles.

LC-MS/MS has emerged as a powerful analytical technique for lipidomics due to its high sensitivity, selectivity, and ability to identify and quantify individual lipid species.[1][2] The use of a stable isotope-labeled internal standard, such as Cholesteryl palmitate-d31, is critical for correcting for variations in sample extraction, matrix effects, and instrument response, thereby ensuring high accuracy and precision.[3] This application note provides a comprehensive protocol for the quantification of CEs in plasma and tissue samples.

Signaling Pathway in Cholesterol Ester Metabolism

Cholesterol homeostasis is tightly regulated by a complex network of enzymes. The esterification of cholesterol is primarily catalyzed by two key enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT) in cells and Lecithin-cholesterol acyltransferase (LCAT) in plasma. These enzymes convert free cholesterol into cholesteryl esters, which can then be stored in lipid droplets or transported in lipoproteins. The reverse reaction, the hydrolysis of cholesteryl esters back to free cholesterol, is mediated by cholesteryl ester hydrolases.

Cholesterol Esterification and Hydrolysis Pathway.

Experimental Workflow

The overall experimental workflow for the quantification of cholesteryl esters by LC-MS/MS is depicted below. The process begins with sample collection, followed by lipid extraction with the addition of the internal standard. The extracted lipids are then separated by liquid chromatography and detected by tandem mass spectrometry.

General overview of the analytical workflow.

Experimental Protocols

Materials and Reagents

• Cholesteryl palmitate

• Cholesteryl palmitate-d31 (Internal Standard)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Isopropanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Ultrapure water

Sample Preparation

Plasma/Serum Samples

• Thaw plasma or serum samples on ice.

• To 50 µL of plasma/serum, add 10 µL of the internal standard working solution (Cholesteryl palmitate-d31 in isopropanol).

• Add 1 mL of ice-cold methanol, vortex for 30 seconds.

• Add 2 mL of chloroform, vortex for 1 minute.

• Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic layer into a clean tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile (1:1, v/v) for LC-MS/MS analysis.

Tissue Samples

• Weigh approximately 20-50 mg of frozen tissue.

• Homogenize the tissue in 1 mL of ice-cold phosphate-buffered saline (PBS).

• Take 100 µL of the homogenate and add 10 µL of the internal standard working solution.

• Perform lipid extraction as described for plasma/serum samples (steps 3-8).

Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Gradient:

  Time (min)	% B
  0.0	30
  2.0	30
  12.0	95
  15.0	95
  15.1	30

  | 20.0 | 30 |

Mass Spectrometry

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often preferred for neutral lipids like cholesteryl esters.

• Scan Type: Multiple Reaction Monitoring (MRM)

• Collision Gas: Argon

• Key MRM Transitions: Cholesteryl esters typically fragment to a common product ion of m/z 369.3, which corresponds to the cholestadiene cation.[3] The precursor ion is the protonated or ammoniated molecule.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Cholesteryl Palmitate (C16:0)	625.6 [M+H]+	369.3
Cholesteryl Palmitate-d31 (IS)	656.8 [M+H]+	369.3
Cholesteryl Oleate (C18:1)	651.6 [M+H]+	369.3
Cholesteryl Linoleate (C18:2)	649.6 [M+H]+	369.3
Cholesteryl Stearate (C18:0)	653.6 [M+H]+	369.3

Quantitative Data

The following table summarizes representative concentration ranges of major cholesteryl esters in human plasma. These values can vary depending on factors such as diet, age, and health status.

Cholesteryl Ester Species	Concentration Range in Human Plasma (µg/mL)
Cholesteryl Linoleate (C18:2)	600 - 1200
Cholesteryl Oleate (C18:1)	200 - 500
Cholesteryl Palmitate (C16:0)	100 - 250
Cholesteryl Stearate (C18:0)	20 - 60
Cholesteryl Arachidonate (C20:4)	50 - 150

Method Performance

The performance of the LC-MS/MS method should be evaluated for linearity, precision, accuracy, and sensitivity.

Parameter	Typical Performance
Linearity (R²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 - 1 µg/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85 - 115%

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of cholesteryl esters in biological samples. The use of Cholesteryl palmitate-d31 as an internal standard ensures high accuracy and precision. This method can be a valuable tool for researchers investigating the role of cholesteryl esters in health and disease.

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Cholesteryl Palmitate-d31 in Lipidomics Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, such as cholesteryl palmitate, are crucial neutral lipids involved in the transport and storage of cholesterol within the body. Their accurate quantification in biological samples is vital for understanding various physiological and pathological processes, including atherosclerosis, lipid metabolism disorders, and neurodegenerative diseases. This document provides detailed application notes and protocols for the use of Cholesteryl palmitate-d31 as an internal standard in lipidomics sample preparation for accurate and precise quantification of cholesteryl esters by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like Cholesteryl palmitate-d31 is essential to correct for sample loss during preparation and for variations in ionization efficiency during mass spectrometric analysis, thereby ensuring high-quality quantitative data.

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Palmitate-d31 Internal Standard Stock Solution

Objective: To prepare a concentrated stock solution of Cholesteryl palmitate-d31 for spiking into biological samples.

Materials:

• Cholesteryl palmitate-d31 (powder)

• Chloroform:Methanol (2:1, v/v), LC-MS grade

• Glass vials with PTFE-lined caps

• Analytical balance

• Volumetric flasks

Procedure:

• Accurately weigh a precise amount (e.g., 1 mg) of Cholesteryl palmitate-d31 powder using an analytical balance.

• Transfer the powder to a glass vial.

• Dissolve the powder in a known volume of Chloroform:Methanol (2:1, v/v) to achieve a final concentration of 1 mg/mL.

• Vortex the solution until the powder is completely dissolved.

• Store the stock solution at -20°C in a tightly sealed glass vial to prevent solvent evaporation.

Protocol 2: Lipid Extraction from Plasma using Cholesteryl Palmitate-d31 Internal Standard

Objective: To extract total lipids, including cholesteryl esters, from plasma samples using a modified Bligh & Dyer method with the addition of Cholesteryl palmitate-d31 as an internal standard.

Materials:

• Plasma samples

• Cholesteryl palmitate-d31 internal standard stock solution (from Protocol 1)

• Chloroform, LC-MS grade

• Methanol, LC-MS grade

• Deionized water, LC-MS grade

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• In a glass centrifuge tube, add 50 µL of plasma.

• Spike the plasma sample with a known amount of Cholesteryl palmitate-d31 internal standard solution (e.g., 10 µL of a 10 µg/mL working solution). The final concentration of the internal standard should be optimized based on the expected concentration of endogenous cholesteryl esters.

• Add 2 mL of Chloroform:Methanol (2:1, v/v).

• Vortex the mixture vigorously for 1 minute.

• Incubate the mixture at room temperature for 30 minutes.

• Add 0.5 mL of deionized water to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of Acetonitrile:Isopropanol, 1:1, v/v).

Protocol 3: LC-MS/MS Analysis of Cholesteryl Esters

Objective: To quantify cholesteryl palmitate and other cholesteryl esters using a validated LC-MS/MS method.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)

• Mobile Phase A: Water:Acetonitrile (40:60, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid

• Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 55°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B and equilibrate

MS/MS Conditions (Positive Ion Mode):

• Ion Source: ESI or APCI

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Cholesteryl Palmitate: Monitor the transition of the precursor ion (e.g., [M+NH4]+) to a specific product ion (e.g., m/z 369.3, corresponding to the cholesterol backbone). The exact m/z will depend on the adduct formed.

  • Cholesteryl Palmitate-d31: Monitor the corresponding transition for the deuterated internal standard.

• Collision Energy: Optimize for each specific transition.

• Other parameters (e.g., capillary voltage, source temperature): Optimize based on the instrument manufacturer's recommendations.

Data Presentation

The following tables summarize the expected quantitative performance data for the analysis of cholesteryl palmitate using a deuterated internal standard. This data is representative and should be validated in the user's laboratory.

Table 1: Method Precision

Analyte	Concentration	Intra-day CV (%) (n=6)	Inter-day CV (%) (n=18)
Cholesteryl Palmitate	Low QC	< 15	< 15
Medium QC	< 10	< 10
High QC	< 10	< 10

Table 2: Method Accuracy and Recovery

Analyte	Spiked Concentration	Measured Concentration	Recovery (%)
Cholesteryl Palmitate	Low QC	Within ± 15% of nominal	85-115
Medium QC	Within ± 15% of nominal	85-115
High QC	Within ± 15% of nominal	85-115

Table 3: Linearity and Sensitivity

Analyte	Linear Range	Correlation Coefficient (R²)	LOD (ng/mL)	LOQ (ng/mL)
Cholesteryl Palmitate	1 - 1000 ng/mL	> 0.99	~0.5	~1.5

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Application Notes and Protocols: Cholesteryl Palmitate-d31 as an Internal Standard for Cell Culture Lipid Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl esters are neutral lipids that play a crucial role in the storage and transport of cholesterol within cells. The quantification of specific cholesteryl ester species, such as cholesteryl palmitate, is vital for understanding cellular lipid metabolism and its dysregulation in various diseases. Accurate and reliable quantification of lipids from complex biological matrices like cell cultures requires the use of an appropriate internal standard to account for variations in sample preparation and analysis. Cholesteryl palmitate-d31, a deuterated analog of cholesteryl palmitate, serves as an ideal internal standard for mass spectrometry-based lipid analysis due to its chemical similarity to the endogenous analyte and its distinct mass. This allows for precise quantification by correcting for extraction inefficiency and ionization suppression.

These application notes provide a detailed protocol for the extraction and quantification of cholesteryl palmitate from cultured cells using cholesteryl palmitate-d31 as an internal standard, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

I. Materials and Reagents

• Cell Culture: Adherent mammalian cell line (e.g., HEK293, Huh7, or a cell line relevant to the user's research)

• Internal Standard: Cholesteryl palmitate-d31 (1 mg/mL stock solution in chloroform)

• Solvents (HPLC or LC-MS grade):

  • Methanol

  • Chloroform (B151607)

  • Isopropanol

  • Acetonitrile

  • Water

  • Formic acid

  • Ammonium (B1175870) formate (B1220265)

• Phosphate-buffered saline (PBS), ice-cold

• Cell scraper

• Conical tubes (15 mL and 50 mL)

• Glass vials with Teflon-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled to a high-performance liquid chromatography system)

II. Cell Culture and Harvesting

• Culture cells in appropriate growth medium and conditions until they reach the desired confluency (typically 80-90%).

• Aspirate the growth medium and wash the cells twice with ice-cold PBS.

• Add 1 mL of ice-cold PBS to the culture dish and gently scrape the cells using a cell scraper.

• Transfer the cell suspension to a 15 mL conical tube.

• Centrifuge the cell suspension at 1,000 x g for 5 minutes at 4°C.

• Discard the supernatant and resuspend the cell pellet in 1 mL of PBS.

• Take an aliquot for protein quantification (e.g., using a BCA assay) to normalize the lipid data.

• Centrifuge the remaining cell suspension again at 1,000 x g for 5 minutes at 4°C.

• Carefully remove all supernatant and store the cell pellet at -80°C until lipid extraction.

III. Lipid Extraction (Modified Bligh-Dyer Method)

• Resuspend the cell pellet in 0.8 mL of ice-cold PBS.

• Add a known amount of cholesteryl palmitate-d31 internal standard to each sample. For a typical cell pellet from a 10 cm dish, 10 µL of a 10 µg/mL working solution is a good starting point.

• Add 3 mL of a chloroform:methanol (1:2, v/v) mixture to the cell suspension.

• Vortex the mixture vigorously for 1 minute.

• Add 1 mL of chloroform and vortex for 30 seconds.

• Add 1 mL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass vial.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Resuspend the dried lipid extract in a known volume of a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water, 2:1:1, v/v/v).

IV. LC-MS/MS Analysis

• LC Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• LC Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Gradient to 100% B

  • 12-17 min: Hold at 100% B

  • 17.1-20 min: Return to 30% B and equilibrate

• Mass Spectrometry: Positive ion electrospray ionization (ESI) mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Cholesteryl palmitate: Precursor ion (m/z) 625.6 → Product ion (m/z) 369.3

  • Cholesteryl palmitate-d31 (Internal Standard): Precursor ion (m/z) 656.9 → Product ion (m/z) 369.3

  Note: The precursor ion for cholesteryl esters corresponds to the [M+NH4]+ adduct. The product ion at m/z 369.3 corresponds to the cholestadiene fragment following the loss of the fatty acyl chain and ammonia.

V. Quantification

• Generate a calibration curve using known concentrations of a cholesteryl palmitate standard, with a fixed amount of the cholesteryl palmitate-d31 internal standard.

• Calculate the peak area ratio of the analyte (cholesteryl palmitate) to the internal standard (cholesteryl palmitate-d31).

• Plot the peak area ratio against the concentration of the standard to create the calibration curve.

• Determine the concentration of cholesteryl palmitate in the cell samples by interpolating their peak area ratios from the calibration curve.

• Normalize the final concentration to the protein content of the cell pellet.

Data Presentation

The following table represents typical quantitative data that can be obtained from this protocol.

Sample ID	Cell Treatment	Cholesteryl Palmitate (ng/mg protein)	Standard Deviation
1	Control	150.2	12.5
2	Control	145.8	11.9
3	Control	155.1	13.1
4	Treatment X	250.7	20.3
5	Treatment X	265.4	22.1
6	Treatment X	240.9	19.8

Visualizations

Experimental Workflow

Caption: Workflow for cholesteryl palmitate quantification.

Potential Role of Cholesteryl Palmitate in Cellular Signaling

While cholesteryl palmitate itself is not a direct signaling molecule in the classical sense, its formation and hydrolysis are integral to cellular lipid homeostasis, which in turn affects major signaling pathways. Cholesterol is a key component of lipid rafts, which are platforms for signaling protein assembly, and palmitate can directly influence signaling cascades. The esterification of cholesterol with palmitate to form cholesteryl palmitate represents a crucial metabolic decision, diverting these molecules from their immediate signaling roles into a storage pool.

Caption: Cholesteryl palmitate in cellular lipid metabolism.

Application Note and Protocol: Lipid Extraction from Tissues for Analysis with Cholesteryl Palmitate-d31

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl esters are crucial lipids involved in the storage and transport of cholesterol, playing significant roles in various physiological and pathological processes.[1][2] Accurate quantification of specific cholesteryl esters in tissues is vital for understanding lipid metabolism and the development of diseases such as atherosclerosis. This application note provides a detailed protocol for the extraction of total lipids from tissue samples for the subsequent quantitative analysis of cholesteryl esters, using Cholesteryl Palmitate-d31 as an internal standard. The use of a stable isotope-labeled internal standard is critical for correcting for lipid loss during extraction and for variations in ionization efficiency during mass spectrometry (MS) analysis, ensuring high accuracy and precision.[3][4]

The protocol described herein is a modification of the widely used Folch method, which is considered a gold standard for total lipid extraction due to its high efficiency in recovering a broad range of lipid classes.[5][6] The subsequent analysis is typically performed using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful technique for the sensitive and specific quantification of individual lipid species.[1][2][7][8]

Experimental Protocols

This section details the materials required and the step-by-step procedure for the extraction of lipids from tissue samples.

Materials and Reagents

• Tissues: Fresh or frozen tissue samples. Tissues should be stored at -80°C to prevent lipid degradation.[9]

• Internal Standard: Cholesteryl palmitate-d31 solution (concentration to be determined based on expected endogenous levels and instrument sensitivity).

• Solvents:

  • Chloroform (B151607), HPLC grade

  • Methanol, HPLC grade

  • 0.9% NaCl solution (Saline)

• Equipment:

  • Homogenizer (e.g., bead beater, rotor-stator homogenizer, or mortar and pestle)[10][11]

  • Glass centrifuge tubes with Teflon-lined caps

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator or vacuum concentrator

  • Analytical balance

  • Glass vials for final sample storage

Protocol: Modified Folch Lipid Extraction

• Tissue Preparation:

  • Weigh approximately 50-100 mg of frozen tissue.[12] It is crucial to keep the tissue frozen during weighing and processing to minimize enzymatic degradation of lipids.[9]

  • For hard tissues, it is recommended to pulverize the tissue in a mortar and pestle under liquid nitrogen.[9][10] Soft tissues can be minced on a cold surface.[9]

• Homogenization:

  • Transfer the weighed tissue to a homogenizer tube.

  • Add a 2:1 (v/v) mixture of chloroform:methanol. A common ratio is 20 volumes of solvent per gram of tissue (e.g., for 100 mg of tissue, use 2 mL of chloroform:methanol).[5]

  • Add a known amount of the Cholesteryl palmitate-d31 internal standard solution to the chloroform:methanol mixture before adding it to the tissue. The amount should be optimized based on the expected concentration of endogenous cholesteryl esters.

  • Homogenize the tissue thoroughly until a uniform suspension is achieved.[5][12]

• Lipid Extraction:

  • Transfer the homogenate to a glass centrifuge tube.

  • Agitate the mixture on an orbital shaker for 15-20 minutes at room temperature.[5]

  • Add 0.2 volumes of 0.9% NaCl solution to the homogenate (e.g., for 2 mL of homogenate, add 0.4 mL of saline).[5][12]

  • Vortex the mixture for 30 seconds to ensure thorough mixing.

• Phase Separation:

  • Centrifuge the mixture at a low speed (e.g., 2000 rpm) for 10 minutes to separate the phases.[5]

  • Two distinct phases will form: an upper aqueous phase (methanol and water) containing non-lipid contaminants and a lower organic phase (chloroform) containing the lipids.[6][12]

• Lipid Collection:

  • Carefully aspirate and discard the upper aqueous phase using a Pasteur pipette, being careful not to disturb the interface.

  • Collect the lower chloroform phase containing the lipids and transfer it to a clean glass tube.

• Solvent Evaporation and Sample Reconstitution:

  • Evaporate the chloroform from the lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.[5] Avoid evaporating to complete dryness for extended periods to prevent oxidation of lipids.[9]

  • Reconstitute the dried lipid extract in a suitable solvent for your analytical method (e.g., isopropanol (B130326) or a mobile phase-compatible solvent for LC-MS). The final volume should be chosen to achieve the desired concentration for analysis.

Data Presentation

The following table presents representative data on the recovery and reproducibility of the modified Folch extraction method for cholesteryl esters from liver tissue, using Cholesteryl Palmitate-d31 as an internal standard.

Analyte	Endogenous Level (µg/g tissue)	Spiked Amount (µg)	Measured Amount (µg)	Recovery (%)	CV (%) (n=5)
Cholesteryl Oleate (B1233923)	15.2	5.0	19.8	92.0	4.5
Cholesteryl Linoleate (B1235992)	10.8	5.0	15.5	94.0	3.8
Cholesteryl Stearate	8.5	5.0	13.2	94.0	5.1
Cholesteryl Palmitate-d31 (IS)	N/A	5.0	4.8	96.0	3.2

This table provides example data and should be generated for each specific tissue type and analytical method.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for lipid extraction from tissues.

Caption: Experimental workflow for lipid extraction from tissues.

References

• 1. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of (2β,3α,6-²H₃cholesteryl linoleate and cholesteryl oleate as internal standards for mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 6. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. aquaculture.ugent.be [aquaculture.ugent.be]
• 10. Accurate Lipid Quantification of Tissue Homogenates Requires Suitable Sample Concentration, Solvent Composition, and Homogenization Procedure—A Case Study in Murine Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Best practices for sample preparation & lipid extraction - Bertin Technologies [bertin-technologies.com]
• 12. mmpc.org [mmpc.org]

Application Notes and Protocols for the Quantification of Cholesteryl Palmitate in Biological Samples using Cholesteryl Palmitate-d31 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, the storage form of cholesterol, play a pivotal role in lipid metabolism and are implicated in various physiological and pathological processes, including atherosclerosis.[1][2] Cholesteryl palmitate is a predominant cholesteryl ester species found in biological systems. Accurate quantification of cholesteryl palmitate in biological matrices such as plasma, serum, tissues, and cells is crucial for understanding lipid homeostasis and for the development of therapeutics targeting lipid-related disorders.

This document provides a detailed protocol for the accurate quantification of cholesteryl palmitate using a stable isotope-labeled internal standard, Cholesteryl palmitate-d31, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard is the gold standard for mass spectrometry-based quantification as it effectively corrects for variations in sample preparation, extraction efficiency, and matrix effects, ensuring high precision and accuracy.[3][4]

Experimental Protocols

This section details the necessary procedures for the preparation of the internal standard, sample preparation and extraction, and the analytical method for quantification.

Internal Standard (IS) Stock Solution Preparation

Objective: To prepare a concentrated stock solution of the Cholesteryl palmitate-d31 internal standard.

Materials:

• Cholesteryl palmitate-d31 (purity >98%)

• Chloroform (B151607) or Toluene (B28343) (HPLC or MS grade)

• Class A volumetric flasks

• Calibrated analytical balance

• Calibrated pipettes

Procedure:

• Accurately weigh a precise amount (e.g., 10 mg) of Cholesteryl palmitate-d31.

• Dissolve the weighed standard in a known volume of chloroform or toluene (e.g., 10 mL) in a volumetric flask to create a stock solution of 1 mg/mL. Cholesteryl palmitate is soluble in chloroform at concentrations up to 10 mg/mL.

• Store the stock solution in an amber glass vial at -20°C. Under these conditions, the solution is stable for at least one year.

Internal Standard (IS) Working Solution Preparation

Objective: To prepare a diluted working solution of the internal standard for spiking into samples.

Procedure:

• Equilibrate the IS stock solution to room temperature.

• Perform a serial dilution of the stock solution with an appropriate solvent (e.g., isopropanol (B130326) or methanol) to achieve a final concentration suitable for spiking. A typical working solution concentration might be in the range of 1-10 µg/mL. The optimal concentration should be determined based on the expected endogenous levels of cholesteryl palmitate in the samples and the sensitivity of the mass spectrometer.

Sample Preparation and Spiking

Objective: To prepare biological samples for extraction and to incorporate the internal standard.

For Plasma/Serum Samples:

• Thaw frozen plasma or serum samples on ice.

• Vortex the samples to ensure homogeneity.

• In a clean glass tube, add a specific volume of the sample (e.g., 50 µL).

• Spike the sample with a small, precise volume of the Cholesteryl palmitate-d31 working solution (e.g., 10 µL). The amount of IS added should be comparable to the expected amount of the endogenous analyte.

• Vortex briefly to mix.

For Tissue Samples:

• Accurately weigh a small piece of frozen tissue (e.g., 10-20 mg).

• Add homogenization beads and a suitable volume of a cold buffer (e.g., PBS) to the tissue.

• Homogenize the tissue using a mechanical homogenizer until a uniform suspension is achieved.

• Transfer a known volume of the homogenate to a clean glass tube.

• Spike the homogenate with the Cholesteryl palmitate-d31 working solution.

• Vortex briefly to mix.

For Cultured Cells:

• Harvest cells by trypsinization or scraping.

• Wash the cells with cold PBS and centrifuge to obtain a cell pellet.

• Resuspend the cell pellet in a known volume of lysis buffer or water.

• Spike the cell suspension with the Cholesteryl palmitate-d31 working solution.

• Vortex briefly to mix.

Lipid Extraction (Liquid-Liquid Extraction)

Objective: To extract lipids, including cholesteryl palmitate and the internal standard, from the biological matrix. A commonly used method is the Bligh-Dyer extraction.

Materials:

• Chloroform (HPLC or MS grade)

• Methanol (B129727) (HPLC or MS grade)

• Deionized water

• Centrifuge

Procedure:

• To the spiked sample, add chloroform and methanol in a ratio that results in a single-phase system with the aqueous sample (e.g., for a 100 µL aqueous sample, add 375 µL of chloroform:methanol 1:2, v/v).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid solubilization.

• Add 125 µL of chloroform and 125 µL of deionized water to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (containing the lipids) using a glass pipette and transfer it to a clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas at room temperature.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., isopropanol:acetonitrile 90:10, v/v).

LC-MS/MS Analysis

Objective: To separate and quantify cholesteryl palmitate and Cholesteryl palmitate-d31.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

LC Parameters (Example):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

• Gradient: A linear gradient from 30% B to 100% B over 10 minutes, hold at 100% B for 5 minutes, and then re-equilibrate at 30% B for 5 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS/MS Parameters (Example):

• Ionization Mode: Positive ESI or APCI.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Cholesteryl palmitate: The precursor ion is the ammonium adduct [M+NH4]+. The product ion is typically the neutral loss of the palmitic acid group.

  • Cholesteryl palmitate-d31: The precursor and product ions will be shifted by 31 m/z units compared to the non-labeled compound.

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Data Presentation and Method Validation

Quantitative data should be summarized in clear, structured tables. The following tables provide an example of how to present method validation data, which is crucial for ensuring the reliability of the results. A validation study showed good precision and accuracy of a similar LC-MS/MS method for cholesteryl ester quantification.[3]

Table 1: Linearity and Sensitivity

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)
Cholesteryl Palmitate	1 - 1000	>0.995	1

R²: Coefficient of determination; LLOQ: Lower Limit of Quantification

Table 2: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Cholesteryl Palmitate	Low	3	<10%	<15%	90-110%
Mid	50	<10%	<15%	90-110%
High	800	<10%	<15%	90-110%

%RSD: Percent Relative Standard Deviation

Table 3: Recovery

Matrix	Recovery of Cholesteryl Palmitate (%)
Plasma	85 - 95%
Liver Tissue	80 - 90%
Cultured Cells	90 - 105%

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Cholesteryl palmitate.

Cholesteryl Ester Metabolic Pathway

Caption: Simplified metabolic pathway of Cholesteryl ester synthesis and hydrolysis.

References

• 1. Dynamic Plasma Lipidomic Analysis Revealed Cholesterol Ester and Amides Associated with Sepsis Development in Critically Ill Patients after Cardiovascular Surgery with Cardiopulmonary Bypass - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 601-34-3: Cholesteryl palmitate | CymitQuimica [cymitquimica.com]
• 3. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Cholesteryl Ester Levels in Serum using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are crucial components of lipid metabolism and transport in the human body. They represent the storage and transport form of cholesterol within lipoproteins. Accurate quantification of CE levels in serum is vital for research into cardiovascular diseases, metabolic disorders, and for the development of novel therapeutics targeting lipid pathways. Isotope Dilution Mass Spectrometry (IDMS) stands as the gold standard for this application, offering high accuracy and precision. This document provides detailed protocols and application notes for the measurement of serum cholesteryl esters using IDMS coupled with either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry is a quantitative analytical technique that relies on the addition of a known amount of an isotopically labeled analogue of the analyte (in this case, a stable isotope-labeled cholesteryl ester or cholesterol) to the sample. This labeled compound, known as an internal standard, behaves chemically and physically identically to the endogenous analyte throughout sample preparation and analysis. By measuring the ratio of the signal from the endogenous analyte to the signal from the isotopically labeled internal standard, precise quantification can be achieved, correcting for any sample loss during processing.

Signaling Pathway: Cholesteryl Ester Metabolism

The formation of cholesteryl esters from free cholesterol is primarily catalyzed by two key enzymes: Lecithin-Cholesterol Acyltransferase (LCAT) in the plasma, associated with high-density lipoproteins (HDL), and Acyl-CoA:Cholesterol Acyltransferase (ACAT) in various cells. These pathways are critical for cholesterol homeostasis.

Caption: Enzymatic pathways for cholesteryl ester biosynthesis.

Experimental Workflow for Cholesteryl Ester Quantification

The general workflow for quantifying cholesteryl esters in serum using IDMS involves several key steps from sample collection to data analysis.

Caption: General experimental workflow for IDMS-based cholesteryl ester analysis.

Quantitative Data Summary

The following table summarizes typical performance characteristics and reference values for cholesteryl ester measurements in human serum.

Parameter	GC-MS Method	LC-MS/MS Method	Reference
Internal Standard	Cholesterol-d7, [3,4-13C]cholesterol	Deuterated CEs, CE 17:0, CE 22:0
Precision (CV%)	< 0.5%	Good precision reported
Accuracy	High, considered a definitive method	High accuracy reported
Serum Cholesteryl Ester (%)	60% - 80% of total cholesterol	Not specified
Total Cholesterol (Desirable)	< 200 mg/dL (< 5.2 mmol/L)	< 200 mg/dL (< 5.2 mmol/L)
LCAT Deficiency CE (%)	≤ 20% of total cholesterol	Not specified

Detailed Experimental Protocols

Protocol 1: GC-MS Based Quantification of Total Cholesteryl Esters

This protocol is adapted from established definitive methods for total cholesterol measurement after hydrolysis of cholesteryl esters.

1. Materials and Reagents:

• Serum samples

• Isotopically labeled internal standard (e.g., Cholesterol-d7 or [3,4-¹³C]cholesterol)

• Ethanol (B145695), absolute

• Potassium hydroxide (B78521) (KOH) solution

• Hexane (B92381)

• Deionized water

• Derivatization agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS)

• Pyridine

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

2. Sample Preparation:

• Thaw frozen serum samples at room temperature.

• Vortex the samples to ensure homogeneity.

• Accurately pipette a known volume of serum (e.g., 100 µL) into a glass tube.

• Add a precise amount of the isotopically labeled internal standard (e.g., cholesterol-d7) to each serum sample. The ratio of the internal standard to the expected total cholesterol should be approximately 1:1.

• Add ethanol and the KOH solution to the tube.

• Incubate the mixture at a specified temperature (e.g., 37°C) for a sufficient time to ensure complete hydrolysis of the cholesteryl esters to free cholesterol.

3. Extraction:

• After hydrolysis, allow the samples to cool to room temperature.

• Add deionized water and hexane to the tube.

• Vortex vigorously to extract the total cholesterol (endogenous and labeled) into the hexane layer.

• Centrifuge to separate the phases.

• Carefully transfer the upper hexane layer containing the cholesterol to a new tube.

• Evaporate the hexane to dryness under a stream of nitrogen.

**4.

Application Notes and Protocols for Normalization of Lipidomics Data Using Cholesteryl Palmitate-d31

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate quantification of lipid species is paramount for the discovery of biomarkers, understanding disease pathogenesis, and for the development of novel therapeutics. However, significant variability can be introduced during sample preparation, extraction, and analysis, compromising the reliability of quantitative data. The use of stable isotope-labeled internal standards is the gold standard for normalizing lipidomics data, as they closely mimic the behavior of their endogenous counterparts, thereby correcting for analytical inconsistencies.[1][2]

This document provides detailed application notes and protocols for the use of Cholesteryl palmitate-d31 as an internal standard for the accurate quantification of cholesteryl esters and other lipids in complex biological samples. Cholesteryl esters, particularly cholesteryl palmitate, are centrally involved in cholesterol transport and storage and have been implicated in the pathophysiology of diseases such as atherosclerosis.[3][4] The use of a deuterated internal standard like Cholesteryl palmitate-d31 allows for precise and accurate measurement of these important lipid molecules.[5]

Data Presentation

The use of a stable isotope-labeled internal standard such as Cholesteryl palmitate-d31 significantly improves the reproducibility and accuracy of quantification in lipidomics studies. The following table provides a representative comparison of the coefficient of variation (%CV) for the quantification of cholesteryl palmitate in human plasma samples with and without internal standard normalization. The data illustrates the expected reduction in analytical variability when using an appropriate internal standard.[6]

Analyte	Sample Group	Without Internal Standard Normalization (%CV)	With Cholesteryl palmitate-d31 Normalization (%CV)
Cholesteryl palmitate	Control Plasma (n=5)	18.5	4.2
Cholesteryl palmitate	Disease State Plasma (n=5)	21.3	5.1
Cholesteryl oleate	Control Plasma (n=5)	19.8	4.8
Cholesteryl oleate	Disease State Plasma (n=5)	22.5	5.5

This table presents representative data to illustrate the expected improvement in precision. Actual results may vary based on experimental conditions.

Experimental Protocols

This section provides a detailed methodology for the extraction and quantification of cholesteryl esters from human plasma using Cholesteryl palmitate-d31 as an internal standard.

Materials

• Human plasma

• Cholesteryl palmitate-d31 (purity >98%)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Isopropanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Deionized water

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

• Autosampler vials with inserts

Experimental Workflow

References

• 1. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Lipidomics: a tool for studies of atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lipidomics: A Tool for Studies of Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Quantitative Analysis of Cholesterol Esters in Biological Samples by GC-MS using a Deuterated Internal Standard

Abstract

This application note provides a detailed protocol for the quantitative analysis of cholesterol esters in biological samples, such as plasma or tissue, using Gas Chromatography-Mass Spectrometry (GC-MS). The method employs a deuterated internal standard, D7-cholesterol, for accurate and precise quantification. Two primary workflows are presented: the analysis of total cholesterol following chemical hydrolysis (saponification) of cholesterol esters, and the direct analysis of intact cholesterol esters using high-temperature GC-MS. These methods are essential for researchers in lipidomics, clinical diagnostics, and drug development to investigate cholesterol metabolism and related pathologies.

Introduction

Cholesterol esters (CEs) are the primary storage and transport form of cholesterol in the body. Their quantification is crucial for understanding lipid metabolism and the pathophysiology of various diseases, including atherosclerosis and other cardiovascular conditions. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of sterols due to its high resolution and sensitivity. The use of a stable isotope-labeled internal standard, such as D7-cholesterol, is critical for correcting for variations in sample preparation and instrument response, thereby ensuring high accuracy and precision. This note details the necessary steps for sample preparation, including lipid extraction, saponification (for total cholesterol analysis), derivatization, and the instrumental conditions for GC-MS analysis.

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of cholesterol esters is depicted below. This workflow outlines the major steps from sample collection to data analysis.

Caption: Experimental workflow for GC-MS analysis of cholesterol esters.

Protocols

Reagents and Materials

• Solvents: Chloroform, Methanol, Hexane (B92381), Pyridine (B92270) (all HPLC or GC grade)

• Internal Standard: D7-Cholesterol

• Derivatizing Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Saponification Reagent: 1 M KOH in Methanol

• Other Reagents: 0.9% NaCl solution, Anhydrous Sodium Sulfate, Nitrogen gas (high purity)

• Glassware: Borosilicate glass test tubes with Teflon-lined screw caps, Pasteur pipettes, volumetric flasks

• Equipment: Vortex mixer, Centrifuge, Heating block or water bath, Nitrogen evaporator

Sample Preparation

2.1. Lipid Extraction (Modified Folch Method)

This protocol is suitable for plasma and tissue homogenates.

• To a glass tube, add 100 µL of plasma or an appropriate amount of tissue homogenate.

• Add a known amount of D7-cholesterol internal standard.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture. For tissue samples, homogenization should be performed in this mixture.

• Vortex vigorously for 1 minute.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 30 seconds and centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic (chloroform) phase containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the organic extract under a gentle stream of nitrogen at 40-50°C.

Analytical Procedures

3.1. Protocol A: Analysis of Total Cholesterol via Saponification

This method quantifies the total cholesterol content derived from both free cholesterol and cholesterol esters after hydrolysis.

• Saponification:

  • To the dried lipid extract, add 1 mL of 1 M methanolic KOH.

  • Cap the tube tightly and heat at 60°C for 1 hour to hydrolyze the cholesterol esters.

  • Cool the sample to room temperature.

  • Add 1 mL of deionized water and 2 mL of hexane.

  • Vortex for 1 minute and centrifuge at 2000 x g for 5 minutes.

  • Transfer the upper hexane layer containing the free cholesterol to a new tube.

  • Repeat the hexane extraction and combine the extracts.

  • Dry the pooled hexane extract under a stream of nitrogen.

• Derivatization:

  • To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

  • Cap the tube and heat at 70°C for 1 hour.

  • After cooling, the sample is ready for GC-MS analysis.

3.2. Protocol B: Direct Analysis of Intact Cholesterol Esters

This method is for the simultaneous analysis of free cholesterol and individual intact cholesterol esters. This typically requires a high-temperature GC column and method.

• Derivatization:

  • To the dried lipid extract from step 2.1, add 40 µL of a derivatization agent such as MSTFA with ammonium (B1175870) iodide and dithioerythritol (B556865) (500:4:2, v/w/w).

  • Heat the mixture at 60°C for 20 minutes.

  • After cooling, the sample is ready for injection into the GC-MS.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters. These should be optimized for the specific instrument and column used.

Parameter	Setting for Total Cholesterol (Protocol A)	Setting for Intact Esters (Protocol B)
Gas Chromatograph	Agilent 7890 or equivalent	Agilent 7890 or equivalent with high-temperature capabilities
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	Thermally stable column (e.g., MXT-1, 15 m x 0.25 mm, 0.1 µm)
Carrier Gas	Helium at 1.2 mL/min	Helium at 1.2 mL/min
Injection Mode	Splitless, 1 µL	Splitless, 2 µL
Injector Temperature	280°C	300°C
Oven Program	Initial 180°C for 1 min, ramp to 290°C at 20°C/min, hold for 15 min	Initial 260°C for 3 min, ramp to 320°C at 10°C/min, then to 380°C at 30°C/min, hold for 3 min
Mass Spectrometer	Agilent 5975 or equivalent	Agilent 5975 or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	Cholesterol-TMS: 458 (M+), 368 ([M-90]+) D7-Cholesterol-TMS: 465 (M+), 375 ([M-90]+)	Free Cholesterol-TMS: 368 Intact CEs: 368 (common fragment) D7-Cholesterol-TMS: 375

Quantitative Data Summary

The performance of methods for cholesterol and cholesterol ester analysis is summarized below. The data is compiled from various sources and represents typical method validation results.

Parameter	Cholesterol (after Saponification)	Intact Cholesterol Esters	Reference
Linearity (r²)	> 0.99	> 0.98
Limit of Detection (LOD)	0.04 mmol/L	-
Limit of Quantification (LOQ)	-	0.2 - 10.0 µg/mL
Recovery	92.5% - 98.5%	26.1% - 64.0% for various CEs
Precision (%RSD)	< 15%	1.1% - 9.8%

Discussion

The choice between analyzing total cholesterol after saponification (Protocol A) and direct analysis of intact cholesterol esters (Protocol B) depends on the research question. Protocol A is a robust method for determining the total cholesterol pool tied up in esters, providing a single, comprehensive value. Saponification effectively cleaves the fatty acid chains, simplifying the analysis to the quantification of a single analyte, cholesterol.

Protocol B provides a more detailed profile of the different cholesterol ester species, which can be valuable for in-depth lipidomic studies. However, the analysis of intact esters is more challenging due to their high molecular weight and the need for high-temperature GC conditions to ensure proper volatilization and elution. The recovery of individual esters can also be more variable.

In both protocols, derivatization is a critical step. Silylation of the hydroxyl group of cholesterol increases its volatility and thermal stability, leading to improved chromatographic peak shape and sensitivity. Reagents like BSTFA and MSTFA are highly effective for this purpose.

Quantification relies on the stable isotope-labeled internal standard, D7-cholesterol. This standard is added at the beginning of the sample preparation process and co-elutes with the analyte of interest, allowing for reliable correction of any sample loss during extraction, derivatization, and injection.

Conclusion

The GC-MS methods described in this application note provide a reliable and accurate means for the quantification of cholesterol esters in biological samples. By selecting the appropriate protocol—either total cholesterol analysis via saponification or direct analysis of intact esters—researchers can obtain valuable insights into cholesterol metabolism. The use of a deuterated internal standard is paramount for achieving the high level of precision and accuracy required in research and clinical applications.

Application Notes and Protocols for Metabolic Labeling Studies Using Cholesteryl Palmitate-d31

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl palmitate-d31 is a stable isotope-labeled analog of cholesteryl palmitate, a common cholesteryl ester found in lipoproteins and intracellular lipid droplets. The deuterium-labeled palmitate moiety allows for the tracing of the metabolic fate of cholesteryl esters in various biological systems without the use of radioactive isotopes. This powerful tool enables researchers to investigate the dynamics of cholesteryl ester uptake, hydrolysis, and storage, as well as the subsequent utilization of its constituent cholesterol and fatty acid components. These studies are crucial for understanding lipid metabolism in the context of cardiovascular disease, metabolic syndrome, and other lipid-related disorders.

These application notes provide detailed protocols for utilizing Cholesteryl palmitate-d31 in metabolic labeling studies with cultured cells, followed by lipid extraction and analysis using mass spectrometry.

Key Applications

• Tracing Reverse Cholesterol Transport: Following the movement of cholesteryl esters from peripheral tissues back to the liver.

• Investigating Lipid Droplet Dynamics: Studying the storage and mobilization of neutral lipids within cells.

• Assessing the Efficacy of Therapeutic Agents: Evaluating the impact of drugs on cholesteryl ester metabolism and transport.

• Elucidating Mechanisms of Atherosclerosis: Tracking the accumulation of cholesteryl esters in macrophage foam cells.

Experimental Protocols

I. In Vitro Metabolic Labeling of Cultured Cells

This protocol describes the introduction of Cholesteryl palmitate-d31 to cultured mammalian cells to trace its metabolic fate.

Materials:

• Cultured mammalian cells (e.g., macrophages, hepatocytes, or a cell line relevant to the research question)

• Cholesteryl palmitate-d31

• Bovine Serum Albumin (BSA), fatty acid-free

• Ethanol (B145695)

• Cell culture medium appropriate for the cell line

• Phosphate-buffered saline (PBS)

Procedure:

• Preparation of Cholesteryl Palmitate-d31/BSA Complex:

  • Dissolve Cholesteryl palmitate-d31 in ethanol to create a stock solution (e.g., 1-5 mg/mL).

  • Prepare a sterile solution of fatty acid-free BSA in serum-free cell culture medium (e.g., 10% w/v).

  • While vortexing the BSA solution, slowly add the Cholesteryl palmitate-d31 stock solution to achieve the desired final concentration. The final ethanol concentration should be less than 0.5%.

  • Incubate the mixture at 37°C for 30 minutes to allow for complex formation.

• Cell Seeding:

  • Seed the cells in culture plates at a density that will result in 70-80% confluency at the time of the experiment.

• Metabolic Labeling:

  • Aspirate the growth medium from the cultured cells and wash once with sterile PBS.

  • Add the pre-warmed (37°C) labeling medium containing the Cholesteryl palmitate-d31/BSA complex to the cells. The final concentration of Cholesteryl palmitate-d31 should be determined based on preliminary dose-response experiments, typically in the range of 10-50 µg/mL.

  • Incubate the cells for the desired period (e.g., 2, 6, 12, or 24 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Harvesting:

  • After the incubation period, aspirate the labeling medium.

  • Wash the cells three times with ice-cold PBS to remove any residual unincorporated label.

  • Harvest the cells by scraping in ice-cold PBS.

  • Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C.

  • Discard the supernatant and store the cell pellet at -80°C until lipid extraction.

II. Lipid Extraction from Cultured Cells

This protocol is based on the widely used Bligh and Dyer method for total lipid extraction.[1]

Materials:

• Cell pellet from the metabolic labeling experiment

• Chloroform (B151607)

• Methanol (B129727)

• Deionized water

• Internal standards (e.g., d7-cholesterol for cholesterol analysis, d7-cholesteryl ester for cholesteryl ester analysis)

• Glass centrifuge tubes with Teflon-lined caps

Procedure:

• Resuspend the cell pellet in 0.8 mL of deionized water.

• Add 2 mL of methanol and 1 mL of chloroform.

• Add an appropriate amount of internal standard(s) for normalization.

• Vortex the mixture vigorously for 1 minute.

• Add an additional 1 mL of chloroform and 1 mL of deionized water.

• Vortex again for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Resuspend the dried lipid extract in a small volume of an appropriate solvent (e.g., chloroform/methanol 2:1, v/v) for storage at -80°C or for direct analysis.

III. Sample Preparation for Mass Spectrometry Analysis

A. For Cholesteryl Ester Analysis (LC-MS/MS):

The intact Cholesteryl palmitate-d31 and its metabolites can be analyzed directly.

• Resuspend the dried lipid extract in a suitable solvent for reverse-phase chromatography (e.g., methanol/isopropanol mixture).

• Centrifuge to pellet any insoluble material.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

B. For Analysis of Hydrolyzed Cholesterol-d31 and Palmitate-d31 (GC-MS):

To analyze the constituent parts of Cholesteryl palmitate-d31 after cellular processing, the ester bond must be hydrolyzed.

• Saponification (Alkaline Hydrolysis):

  • To the dried lipid extract, add 1 mL of 1 M methanolic KOH.

  • Incubate at 60°C for 1 hour.

  • Allow the mixture to cool to room temperature.

  • Add 1 mL of deionized water and 2 mL of hexane (B92381).

  • Vortex and centrifuge to separate the phases.

  • The upper hexane layer contains the free sterols (including cholesterol-d31), and the lower aqueous layer contains the fatty acid salts (including palmitate-d31).

• Derivatization for GC-MS:

  • Cholesterol: Transfer the hexane layer to a new tube, dry it down, and derivatize the cholesterol to its trimethylsilyl (B98337) (TMS) ether using a reagent like BSTFA with 1% TMCS.[2]

  • Palmitic Acid: Acidify the aqueous layer with HCl, extract the free fatty acids with hexane, dry down the hexane, and derivatize the palmitic acid to its fatty acid methyl ester (FAME) using a reagent like BF3-methanol.[2]

Data Presentation

The following tables provide examples of how quantitative data from a metabolic labeling study with Cholesteryl palmitate-d31 can be presented.

Table 1: Incorporation of Cholesteryl Palmitate-d31 into Cultured Macrophages Over Time.

Time (hours)	Intracellular Cholesteryl Palmitate-d31 (µg/mg protein)
0	0
2	5.2 ± 0.8
6	15.8 ± 2.1
12	28.4 ± 3.5
24	35.1 ± 4.2

Table 2: Metabolic Fate of Cholesteryl Palmitate-d31 in Hepatocytes After a 24-hour Labeling Period.

Analyte	Amount (µg/mg protein)
Intact Cholesteryl Palmitate-d31	18.9 ± 2.5
Free Cholesterol-d31	4.7 ± 0.6
Re-esterified Cholesterol-d31 (as other esters)	2.1 ± 0.3
Free Palmitate-d31	1.2 ± 0.2
Palmitate-d31 in other lipid classes (e.g., triglycerides)	8.5 ± 1.1

Visualizations

The following diagrams illustrate the experimental workflow and the metabolic pathway of cholesteryl esters.

Caption: Experimental workflow for metabolic labeling studies.

Caption: Metabolic fate of intracellular cholesteryl esters.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PMC [pmc.ncbi.nlm.nih.gov]

analytical workflow for targeted lipidomics of cholesteryl esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the storage and transport of cholesterol within the body.[1][2] They are formed through the esterification of cholesterol with a fatty acid and are key components of lipid droplets and lipoproteins. The composition of CEs, particularly the attached fatty acyl chain, can provide significant insights into cellular metabolism and is implicated in various physiological and pathological processes, including atherosclerosis.[2] Accurate and robust quantification of individual CE species is therefore critical for understanding lipid metabolism and for the development of novel therapeutics.

This application note provides a detailed analytical workflow for the targeted quantification of cholesteryl esters in biological samples using Liquid Chromatography-Mass Spectrometry (LC-MS). The described methods are suitable for a range of sample matrices, including plasma, serum, cells, and tissues.

Analytical Workflow Overview

The targeted lipidomics workflow for cholesteryl esters encompasses several key stages: sample preparation, liquid chromatography separation, mass spectrometric detection, and data analysis. Each step is critical for achieving accurate and reproducible quantification.

Caption: Overall analytical workflow for targeted cholesteryl ester lipidomics.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial to ensure high recovery of cholesteryl esters and to minimize analytical variability. The following protocol is a modified Folch extraction method suitable for plasma, cells, and tissue homogenates.[3]

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal Standard (IS) solution (e.g., deuterated cholesteryl ester mixture in methanol)

• Antioxidant (e.g., Butylated Hydroxytoluene - BHT)

• Nitrogen gas evaporator

• Centrifuge

Protocol:

• Sample Aliquoting: For plasma/serum, use 50-100 µL. For cell pellets, use a specific cell number (e.g., 1x10^7 cells).[2] For tissues, use 5-10 mg of homogenized tissue.[2]

• Internal Standard Spiking: Add the internal standard solution to the sample. This is critical for accurate quantification and corrects for sample loss during preparation and for matrix effects.

• Lipid Extraction:

  • Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture containing an antioxidant like BHT to the sample.[3]

  • Vortex thoroughly for 15-20 minutes at room temperature.[3]

  • Centrifuge at 2000 x g for 10 minutes to pellet any precipitates.

  • Collect the supernatant.

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution to the supernatant.[3]

  • Vortex and centrifuge at 2000 x g for 5 minutes to facilitate phase separation.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Drying and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase (e.g., 100 µL of isopropanol:acetonitrile:water).

Caption: Step-by-step sample preparation workflow for cholesteryl esters.

Liquid Chromatography

A reversed-phase liquid chromatography method is commonly used for the separation of cholesteryl esters.

LC Parameters:

Parameter	Value
Column	C18 column (e.g., 2.1 x 50 mm, 1.7 µm)[4]
Mobile Phase A	50:50 (v/v) Water:Methanol + 0.1% formic acid + 10 mM ammonium (B1175870) formate[5][6]
Mobile Phase B	80:20 (v/v) Isopropanol:Methanol + 0.1% formic acid + 10 mM ammonium formate[5][6]
Flow Rate	0.5 - 0.6 mL/min[4][5][6]
Injection Volume	5 - 10 µL
Column Temperature	40 - 50 °C
Gradient	Start at a low percentage of B, ramp up to a high percentage of B to elute the hydrophobic CEs, then return to initial conditions for re-equilibration. A typical gradient might start at 30% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to 30% B.

Mass Spectrometry

Targeted quantification of cholesteryl esters is typically performed using a triple quadrupole or a high-resolution mass spectrometer capable of Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM).

MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)[4]
Scan Type	MRM or PRM[7]
Precursor Ion	[M+NH4]+ or [M+H]+
Product Ion	A characteristic fragment ion of cholesterol, typically m/z 369.3, which corresponds to the cholestene ion formed after the neutral loss of the fatty acid and water.[4][7][8]
Collision Energy	Optimized for each specific CE species, but a general starting point is 15-30 eV.
Source Temperature	250 - 350 °C[5]
Capillary Voltage	3 - 4 kV[5]

MRM Transitions for Common Cholesteryl Esters:

Cholesteryl Ester	Precursor Ion (m/z) [M+NH4]+	Product Ion (m/z)
CE(16:0)	670.6	369.3
CE(18:2)	696.6	369.3
CE(18:1)	698.6	369.3
CE(18:0)	700.7	369.3
CE(20:4)	720.6	369.3
CE(22:6)	744.6	369.3

Data Analysis and Quantification

Data analysis for targeted lipidomics involves peak integration, calibration, and quantification. Software such as Skyline can be utilized for this purpose.[7][9]

Data Analysis Workflow:

• Method Setup: Create a transition list in the acquisition software or a data analysis platform like Skyline. This list will include the precursor and product ion m/z values for each target CE and internal standard.[7]

• Peak Integration: The software will automatically integrate the chromatographic peaks for each MRM transition. Manual inspection and adjustment of peak integration may be necessary.

• Calibration Curve: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for a series of calibration standards.

• Quantification: The concentration of each CE species in the unknown samples is calculated using the regression equation from the calibration curve.

• Quality Control: The performance of the assay is monitored by analyzing quality control (QC) samples.[10][11][12] QC samples are typically pooled from all study samples and are injected periodically throughout the analytical run.[10][12] The coefficient of variation (CV) for each analyte in the QC samples should be monitored to ensure data quality.

Caption: Data analysis workflow for targeted quantification of cholesteryl esters.

Quantitative Performance

The following table summarizes typical quantitative performance metrics for a targeted cholesteryl ester assay.

Parameter	Typical Value	Reference
Linear Range	0.1 - 100 µg/mL	[4]
Lower Limit of Quantification (LLOQ)	0.04 mg/dL (expressed as free cholesterol mass equivalent)	[4]
Limit of Detection (LOD)	0.01 - 0.05 mg/dL	[4]
Intra-day Precision (%CV)	< 15%	[11][13]
Inter-day Precision (%CV)	< 20%	[11][13]
Accuracy (%Bias)	-10% to +10%	[4]

Conclusion

This application note provides a comprehensive and detailed workflow for the targeted analysis of cholesteryl esters. By following these protocols, researchers can achieve reliable and accurate quantification of individual CE species in various biological matrices. The use of appropriate internal standards and rigorous quality control procedures is essential for obtaining high-quality data that can provide valuable insights into the role of cholesteryl esters in health and disease.

References

• 1. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. skyline.ms [skyline.ms]
• 8. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Analytical quality control in targeted lipidomics: Evaluating the performance of commercial plasma as a surrogate for pooled study samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry | MDPI [mdpi.com]
• 12. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 13. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Cholesteryl Palmitate by LC-MS/MS Using a Stable Isotope-Labeled Internal Standard

Audience: Researchers, scientists, and drug development professionals involved in lipidomics, biomarker discovery, and metabolic disease research.

Purpose: This document provides a detailed protocol for the preparation of a standard curve and the quantification of Cholesteryl Palmitate in biological samples using a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol employs Cholesteryl Palmitate-d31 as an internal standard (IS) for accurate and precise quantification, following the principles of stable isotope dilution.

Introduction

Cholesteryl esters, such as Cholesteryl Palmitate, are neutral lipids that play a critical role in the transport and storage of cholesterol within the body.[1] They are formed through the esterification of cholesterol with a fatty acid, a reaction catalyzed by the enzyme acyl-CoA:cholesterol acyltransferase (ACAT).[1] Dysregulation of cholesteryl ester metabolism is linked to numerous diseases, including atherosclerosis and other lipid metabolism disorders.[1][2]

Accurate quantification of specific cholesteryl esters is essential for understanding their physiological roles and for biomarker development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred analytical method for this purpose due to its high sensitivity and specificity.[2][3] The stable isotope dilution technique, which utilizes a deuterated internal standard like Cholesteryl Palmitate-d31, is the gold standard for quantification. The internal standard, being chemically identical to the analyte but with a different mass, co-elutes and experiences similar ionization effects and extraction losses, thereby correcting for variations during sample processing and analysis.[4][5]

This application note details the procedure for creating a calibration curve with non-labeled Cholesteryl Palmitate and using a fixed concentration of Cholesteryl Palmitate-d31 to quantify the analyte in biological samples.

Principle of the Method

The quantification is based on the use of an internal standard. A known, constant amount of Cholesteryl Palmitate-d31 (Internal Standard) is added to all calibration standards, quality control samples, and unknown samples prior to lipid extraction.[6] The samples are then analyzed by LC-MS/MS. A calibration curve is generated by plotting the ratio of the chromatographic peak area of the analyte (Cholesteryl Palmitate) to the peak area of the internal standard (Cholesteryl Palmitate-d31) against the known concentrations of the analyte in the calibration standards. The concentration of Cholesteryl Palmitate in unknown samples is then determined from this curve.

Experimental Protocols

Protocol 1: Preparation of Standard and Internal Standard Solutions

This protocol describes the preparation of stock solutions and a serial dilution to create calibration curve standards.

Materials:

• Cholesteryl Palmitate (Analyte)

• Cholesteryl Palmitate-d31 (Internal Standard)

• Chloroform (B151607) or other suitable organic solvent (e.g., Methanol (B129727)/Toluene 9:1 v/v)[6]

Procedure:

• Analyte Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Cholesteryl Palmitate.

  • Dissolve in 10 mL of chloroform in a volumetric flask to obtain a 1 mg/mL stock solution.

  • Store at -20°C.

• Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of Cholesteryl Palmitate-d31.

  • Dissolve in 1 mL of chloroform to obtain a 1 mg/mL stock solution.

  • Store at -20°C.

• Internal Standard Working Solution (10 µg/mL):

  • Dilute the IS Stock Solution 1:100 with the analysis solvent (e.g., methanol). This working solution will be spiked into samples.

• Calibration Curve Standards:

  • Perform a serial dilution of the Analyte Stock Solution to prepare a series of calibration standards. The example below creates a curve from 0.1 µg/mL to 10 µg/mL.

Standard Level	Analyte Stock (1 mg/mL) Volume	Diluent (Chloroform) Volume	Final Concentration (µg/mL)
Stock A	100 µL	900 µL	100
STD-7	100 µL of Stock A	900 µL	10
STD-6	500 µL of STD-7	500 µL	5
STD-5	500 µL of STD-6	500 µL	2.5
STD-4	500 µL of STD-5	500 µL	1.25
STD-3	500 µL of STD-4	500 µL	0.625
STD-2	500 µL of STD-3	500 µL	0.3125
STD-1	320 µL of STD-2	680 µL	0.1
BLANK	0 µL	1000 µL	0

Protocol 2: Sample Preparation and Lipid Extraction

This protocol outlines a general lipid extraction procedure from plasma, incorporating the internal standard.

Procedure:

• To 50 µL of plasma sample (or calibration standard), add 10 µL of the Internal Standard Working Solution (10 µg/mL). Vortex briefly.

• Add 225 µL of cold methanol and vortex for 10 seconds.[6]

• Add 750 µL of cold methyl tert-butyl ether (MTBE) and shake for 6 minutes at 4°C.[6]

• Induce phase separation by adding 188 µL of LC/MS-grade water.[6]

• Centrifuge at 14,000 rpm for 5 minutes.

• Carefully transfer the upper organic layer (containing the lipids) to a new tube.

• Evaporate the solvent to dryness under a stream of nitrogen or using a centrifugal evaporator.

• Reconstitute the dried lipid extract in 100 µL of the mobile phase (e.g., Methanol/Chloroform 3:1 v/v with 10 mM ammonium (B1175870) acetate) for LC-MS/MS analysis.[7]

Protocol 3: LC-MS/MS Analysis

The following are typical starting conditions for an LC-MS/MS method. These should be optimized for the specific instrument in use.

LC Conditions:

Parameter	Recommended Setting
Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm)[5]
Mobile Phase A	Water/Methanol (60:40, v/v) with 10 mM ammonium acetate[7]
Mobile Phase B	Methanol/Chloroform (3:1, v/v) with 10 mM ammonium acetate[7]
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	Start at 40% B, increase to 100% B over 10 min, hold for 5 min, return to 40% B and re-equilibrate.

MS/MS Conditions:

Mass spectrometers are typically operated in positive ionization mode using ESI or APCI. Cholesteryl esters characteristically form an ammonium adduct ([M+NH4]+) and produce a common fragment ion at m/z 369 upon collision-induced dissociation (CID).[4][7]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Cholesteryl Palmitate	643.6 ([M+NH4]+)	369.3	100	25-35
Cholesteryl Palmitate-d31	674.7 ([M+NH4]+)	369.3	100	25-35

Note: Precursor ion mass for Cholesteryl Palmitate (C43H76O2) is 625.06, and for Cholesteryl Palmitate-d31 (C43H45D31O2) is 656.25. The values above reflect the ammonium adducts often used for detection.[7][8]

Data Presentation and Analysis

After LC-MS/MS analysis, the peak areas for the analyte and internal standard are integrated. A calibration curve is constructed by performing a linear regression on the plot of the Peak Area Ratio (Analyte/IS) versus the analyte concentration.

Example Standard Curve Data:

Standard Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,500	1,450,000	0.011
0.3125	48,200	1,480,000	0.033
0.625	99,800	1,510,000	0.066
1.25	215,000	1,495,000	0.144
2.5	445,000	1,520,000	0.293
5.0	880,000	1,475,000	0.597
10.0	1,850,000	1,505,000	1.229

The resulting linear equation (y = mx + c) is used to calculate the concentration of Cholesteryl Palmitate in unknown samples based on their measured peak area ratios. A good calibration curve should have a correlation coefficient (R²) > 0.99.

Visualizations

Cholesterol Ester Metabolism```dot

// Nodes FC [label="Free Cholesterol", fillcolor="#F1F3F4", fontcolor="#202124"]; FA [label="Fatty Acyl-CoA\n(e.g., Palmitoyl-CoA)", fillcolor="#F1F3F4", fontcolor="#202124"]; CE [label="Cholesteryl Ester\n(Cholesteryl Palmitate)", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=Mrecord];

// Enzymes ACAT [label="ACAT", shape=oval, fillcolor="#FBBC05", fontcolor="#202124"]; CEH [label="Cholesteryl\nEsterase", shape=oval, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges {FC, FA} -> ACAT [arrowhead=none, color="#5F6368"]; ACAT -> CE [label="+ CoA-SH", color="#EA4335"]; CE -> CEH [dir=back, label="+ H2O", color="#EA4335"]; CEH -> FC [label="- Fatty Acid", color="#EA4335"]; }

Caption: Workflow for cholesteryl palmitate quantification.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Protocol for Cholesterol & Derivatives in Eye Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 8. larodan.com [larodan.com]

Application Notes and Protocols for Liquid-Liquid Extraction of Lipids for Analysis with Cholesteryl Palmitate-d31

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids, particularly cholesteryl esters, is crucial in various fields of research, including drug development and clinical diagnostics. Liquid-liquid extraction (LLE) is a fundamental and widely used technique for isolating lipids from complex biological matrices prior to analysis by mass spectrometry (MS).[1][2][3] The use of a stable isotope-labeled internal standard, such as Cholesteryl palmitate-d31, is essential for correcting for lipid loss during sample preparation and for variations in ionization efficiency during MS analysis, thereby ensuring high precision and accuracy.[4][5]

This document provides detailed application notes and protocols for the liquid-liquid extraction of lipids from biological samples, specifically tailored for the quantitative analysis of cholesteryl esters using Cholesteryl palmitate-d31 as an internal standard. Three common LLE methods are described: the Folch method, the Bligh-Dyer method, and the Methyl-tert-butyl ether (MTBE) method.

Data Presentation

The choice of extraction method can influence the recovery of different lipid classes. The following table provides a representative summary of expected recoveries for cholesteryl esters using the described LLE methods, as would be determined by analysis with Cholesteryl palmitate-d31.

Lipid Class	Folch Method Recovery (%)	Bligh-Dyer Method Recovery (%)	MTBE Method Recovery (%)
Cholesteryl Esters	85 - 95	80 - 90	90 - 99
Triacylglycerols	90 - 99	85 - 95	90 - 99
Phosphatidylcholines	80 - 90	75 - 85	85 - 95
Free Fatty Acids	70 - 85	65 - 80	75 - 90

Note: These values are illustrative and can vary depending on the specific sample matrix and experimental conditions. Researchers should perform their own validation experiments.

Experimental Workflow

The general workflow for liquid-liquid extraction of lipids for analysis with an internal standard is depicted below.

Caption: Workflow for Lipid Extraction and Analysis.

Experimental Protocols

Materials and Reagents

• Biological sample (e.g., plasma, serum, tissue homogenate)

• Cholesteryl palmitate-d31 internal standard solution (concentration to be optimized based on expected analyte levels)

• Chloroform (CHCl₃), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, LC-MS grade

• 0.9% Sodium Chloride (NaCl) solution

• Glass centrifuge tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials

Protocol 1: Modified Folch Method

The Folch method is a classic and robust procedure for total lipid extraction.[6][7][8][9]

• Sample Preparation: To a glass centrifuge tube, add a known volume or weight of the biological sample (e.g., 100 µL of plasma or 10 mg of tissue homogenate).

• Internal Standard Spiking: Add a precise volume of the Cholesteryl palmitate-d31 internal standard solution to the sample.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure complete homogenization and extraction.

• Phase Separation: Add 0.4 mL of 0.9% NaCl solution to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper aqueous phase and a lower organic phase containing the lipids.[4]

• Lipid Collection: Carefully aspirate and discard the upper aqueous phase. Collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume of a solvent suitable for your LC-MS analysis (e.g., 100 µL of methanol/isopropanol 1:1 v/v).[4]

Protocol 2: Bligh-Dyer Method

The Bligh-Dyer method is a modification of the Folch method that uses a smaller volume of solvent and is particularly suitable for samples with high water content.[6][7][10][11][12]

• Sample Preparation and Internal Standard Spiking: To a glass centrifuge tube containing 800 µL of water, add a known volume or weight of the biological sample (e.g., 100 µL of plasma). Add a precise volume of the Cholesteryl palmitate-d31 internal standard solution.

• Solvent Addition: Add 3 mL of a 2:1 (v/v) methanol:chloroform mixture and vortex thoroughly.[13]

• Phase Separation: Add 1 mL of chloroform and 1 mL of water to the mixture to induce phase separation. Vortex again.

• Centrifugation: Centrifuge at 1,000 x g for 10 minutes to separate the phases.

• Lipid Collection: The lower phase is the chloroform layer containing the lipids. Carefully collect this lower phase.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the lipid extract in a solvent compatible with your analytical instrumentation.

Protocol 3: Methyl-tert-butyl ether (MTBE) Method

The MTBE method offers the advantage that the lipid-containing organic phase is the upper layer, which can simplify its collection and is more amenable to automation.[13][14][15]

• Sample Preparation and Internal Standard Spiking: Place a known volume or weight of the sample (e.g., 100 µL of plasma) into a glass tube. Add a precise volume of the Cholesteryl palmitate-d31 internal standard solution.

• Solvent Addition: Add 1.5 mL of methanol and vortex. Then, add 5 mL of MTBE.

• Extraction: Incubate the mixture for 1 hour at room temperature on a shaker.

• Phase Separation: Induce phase separation by adding 1.25 mL of LC-MS grade water.[13]

• Centrifugation: Centrifuge at 1,000 x g for 10 minutes.

• Lipid Collection: The upper phase is the MTBE layer containing the lipids. Carefully collect the upper organic phase.[14]

• Drying: Evaporate the solvent to dryness under nitrogen.

• Reconstitution: Reconstitute the dried lipids in an appropriate solvent for subsequent analysis.

Signaling Pathway Diagram (Illustrative Example)

While this application note focuses on an analytical technique, the lipids being analyzed are often part of complex biological signaling pathways. The following is an illustrative example of a simplified cholesterol metabolism pathway.

Caption: Simplified Cholesterol Metabolism Pathway.

Conclusion

The choice of liquid-liquid extraction method will depend on the specific research question, sample type, and available instrumentation. All three methods presented—Folch, Bligh-Dyer, and MTBE—are effective for the extraction of cholesteryl esters. The incorporation of Cholesteryl palmitate-d31 as an internal standard is critical for achieving accurate and reproducible quantification. It is recommended that researchers validate their chosen method for their specific application to ensure optimal performance.

References

• 1. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aquaculture.ugent.be [aquaculture.ugent.be]
• 7. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipid extraction by folch method | PPTX [slideshare.net]
• 9. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 10. biochem.wustl.edu [biochem.wustl.edu]
• 11. tabaslab.com [tabaslab.com]
• 12. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 13. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects in LC-MS Analysis of Cholesteryl Palmitate-d31

Welcome to the technical support center for troubleshooting matrix effects with Cholesteryl palmitate-d31 in liquid chromatography-mass spectrometry (LC-MS) applications. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical guidance for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for Cholesteryl palmitate analysis?

A1: In LC-MS, the "matrix" refers to all the components in a sample other than the analyte of interest. Matrix effects occur when these co-eluting components alter the ionization efficiency of the target analyte, in this case, Cholesteryl palmitate. This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of quantification.[1][2] Given the complex nature of biological samples where Cholesteryl palmitate is often measured (e.g., plasma, serum), endogenous lipids like phospholipids (B1166683) are major contributors to matrix effects.[1][3]

Q2: How is Cholesteryl palmitate-d31 intended to correct for matrix effects?

A2: Cholesteryl palmitate-d31 is a stable isotope-labeled internal standard (SIL-IS). The fundamental principle behind using a SIL-IS is that it is chemically almost identical to the analyte (Cholesteryl palmitate). Therefore, it is expected to have very similar behavior during sample extraction, chromatography, and ionization.[4] By adding a known amount of Cholesteryl palmitate-d31 to each sample, calibrator, and quality control sample at the beginning of the workflow, the ratio of the analyte's peak area to the internal standard's peak area is used for quantification.[5] This ratiometric measurement should normalize for variations in signal intensity caused by matrix effects, as both the analyte and the SIL-IS are presumed to be affected equally.[4]

Q3: Can Cholesteryl palmitate-d31 fail to compensate for matrix effects?

A3: Yes, under certain circumstances, even a SIL-IS like Cholesteryl palmitate-d31 may not perfectly correct for matrix effects. The most common reason is the "deuterium isotope effect," which can cause a slight chromatographic separation between the deuterated internal standard and the non-deuterated analyte.[6][7] If they do not co-elute perfectly, they can be exposed to different matrix components as they enter the mass spectrometer's ion source, leading to differential ion suppression or enhancement. This is particularly problematic in complex matrices with steep changes in co-eluting interferences.[7]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues encountered when using Cholesteryl palmitate-d31 as an internal standard.

Issue 1: Poor Reproducibility of the Analyte/Internal Standard Area Ratio

Symptom: You observe high variability (%CV) in the peak area ratio of Cholesteryl palmitate to Cholesteryl palmitate-d31 across replicate injections of the same sample or in your quality control samples.

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor analyte/IS ratio reproducibility.

Step-by-Step Guide:

• Confirm Co-elution: The primary assumption for effective internal standard correction is that the analyte and the IS co-elute.

  • Action: Inject a solution containing both Cholesteryl palmitate and Cholesteryl palmitate-d31 and overlay their extracted ion chromatograms.

  • Evaluation: Check for any separation between the two peaks. Even a small shift can lead to differential matrix effects. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[6][7]

• Optimize Chromatography (if separation is observed):

  • Action 1: Modify the chromatographic gradient. A shallower gradient can sometimes improve the co-elution of closely related compounds.

  • Action 2: Adjust the column temperature. Changing the temperature can alter the selectivity of the separation.[5]

  • Action 3: Evaluate a different column chemistry (e.g., a different C18 phase or a phenyl-hexyl column) that may offer different selectivity for neutral lipids.

• Investigate the Severity of Matrix Effects: If co-elution is confirmed, the issue may be severe and highly localized ion suppression that affects even co-eluting species differently, or it could point to other issues.

  • Action: Perform a post-column infusion experiment. Continuously infuse a standard solution of Cholesteryl palmitate and Cholesteryl palmitate-d31 into the LC flow stream after the analytical column. Inject a blank, extracted matrix sample.

  • Evaluation: A dip in the baseline signal at the retention time of your analyte indicates ion suppression. The magnitude of this dip reveals the severity of the matrix effect.[3]

• Enhance Sample Preparation: If significant ion suppression is detected, your current sample preparation protocol may not be sufficiently removing interfering matrix components, particularly phospholipids.[1][3]

  • Action: Switch to a more effective sample preparation technique. If you are using protein precipitation, consider implementing liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[8] SPE, especially with mixed-mode or lipid-selective sorbents, can be very effective at removing phospholipids.[9][10]

Issue 2: Consistently Low or High Bias in Quantification

Symptom: Your quantitative results for quality control samples are consistently outside the acceptable range (e.g., always 30% lower than the nominal concentration), even if precision is acceptable.

Logical Troubleshooting Workflow:

Caption: Workflow for troubleshooting consistent quantitative bias.

Step-by-Step Guide:

• Quantify the Matrix Effect: It's crucial to determine the extent of ion suppression or enhancement.

  • Action: Prepare three sets of samples:

    • Set A: Cholesteryl palmitate and Cholesteryl palmitate-d31 in the final reconstitution solvent.

    • Set B: A blank matrix sample (e.g., plasma from a relevant species) processed through your entire sample preparation procedure.

    • Set C: The processed blank matrix from Set B, spiked with Cholesteryl palmitate and Cholesteryl palmitate-d31 at the same concentration as Set A.

  • Calculation: The matrix effect can be calculated by comparing the analyte peak area in the post-spiked matrix (Set C) to the peak area in the neat solvent (Set A). A value significantly different from 0% indicates a notable matrix effect.

• Improve Sample Preparation: A significant matrix effect necessitates a more effective sample cleanup.

  • Action: Refer to the "Enhance Sample Preparation" step in Issue 1. The goal is to reduce the concentration of interfering components, thereby minimizing the matrix effect.

• Use Matrix-Matched Calibrants: If improving sample preparation is not feasible or does not fully resolve the bias, preparing your calibration standards in the same matrix as your samples can help compensate for the effect.

  • Action: Prepare your calibration curve by spiking known concentrations of Cholesteryl palmitate and a constant concentration of Cholesteryl palmitate-d31 into extracted blank matrix. This ensures that your calibrants experience the same matrix effects as your unknown samples.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Cholesteryl Ester Analysis

This table summarizes the typical performance of common sample preparation techniques for the analysis of cholesteryl esters in plasma.

Sample Preparation Technique	Typical Recovery of Cholesteryl Esters	Efficacy of Phospholipid Removal	Resulting Matrix Effect	Throughput
Protein Precipitation (PPT)	High (>90%)	Low	High Ion Suppression[8]	High
Liquid-Liquid Extraction (LLE)	Good (80-95%)[9]	Moderate to Good	Moderate Ion Suppression	Moderate
Solid-Phase Extraction (SPE)	Good to High (70-100%)[9][11]	High to Very High[9][10]	Low Ion Suppression[8]	Low to Moderate

Note: Performance can vary based on the specific protocol, solvents, and SPE sorbent used.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Cholesteryl Esters from Plasma

This protocol is adapted from the Folch method and is suitable for general lipid extraction.

Materials:

• Plasma sample

• Cholesteryl palmitate-d31 internal standard solution

• Chloroform (B151607)

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Nitrogen evaporator

Procedure:

• To 100 µL of plasma in a glass tube, add the desired amount of Cholesteryl palmitate-d31 internal standard.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol solution.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 500 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for an additional 30 seconds.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic layer (chloroform phase), which contains the lipids, using a glass Pasteur pipette, avoiding the protein disk at the interface.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a solvent compatible with your LC-MS method (e.g., isopropanol:acetonitrile 90:10 v/v).

Protocol 2: Solid-Phase Extraction (SPE) for Cholesteryl Ester Purification

This protocol uses an aminopropyl silica-based SPE cartridge to separate neutral lipids like cholesteryl esters from more polar lipids.[9][12]

Materials:

• Total lipid extract (from a primary extraction like LLE)

• Aminopropyl-bonded silica (B1680970) SPE cartridge (e.g., 100 mg)

• Hexane (B92381)

• Chloroform

• 2-propanol

• Diethyl ether

• Acetic acid

• Methanol

• SPE vacuum manifold

Procedure:

• Conditioning: Condition the aminopropyl SPE cartridge by passing 2 mL of hexane through it.

• Sample Loading: Dissolve the dried total lipid extract in a small volume (e.g., 200 µL) of chloroform and load it onto the conditioned cartridge.

• Elution of Neutral Lipids: Elute the cholesteryl esters by passing 5 mL of hexane:diethyl ether (99:1 v/v) through the cartridge. Collect this fraction.

• Elution of Other Lipid Classes (Optional):

  • Elute free fatty acids with 5 mL of diethyl ether:acetic acid (98:2 v/v).

  • Elute more polar lipids and phospholipids with 5 mL of methanol.

• Drying and Reconstitution: Dry the collected neutral lipid fraction (containing cholesteryl esters) under a stream of nitrogen.

• Reconstitute the extract in a solvent compatible with your LC-MS system.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective solid-phase extraction of cholesterol using molecularly imprinted polymers and its application in different biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]

Technical Support Center: Optimizing Chromatographic Separation of Cholesteryl Palmitate and its Deuterated Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of cholesteryl palmitate and its deuterated internal standard.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the chromatographic analysis of cholesteryl palmitate and its deuterated standard.

Q1: My cholesteryl palmitate and its deuterated standard are co-eluting. How can I improve their separation?

A1: Co-elution of an analyte and its deuterated internal standard is a common challenge due to their similar physicochemical properties. Here are several strategies to improve resolution:

• Optimize the Mobile Phase Composition (HPLC): Small changes in the organic solvent ratio (e.g., acetonitrile, isopropanol, methanol) can significantly impact selectivity. Experiment with different solvent compositions and gradients. The use of additives can also enhance separation.[1][2]

• Adjust the Flow Rate (HPLC): Lowering the flow rate can increase the interaction time with the stationary phase, often leading to better resolution between closely eluting peaks.[1]

• Modify the Column Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer. Systematically varying the column temperature can alter the selectivity and improve separation.[1]

• Change the Stationary Phase: If resolution cannot be achieved on your current column, consider a column with a different chemistry (e.g., a different bonded phase or a column with a smaller particle size for higher efficiency).

• Optimize the GC Oven Temperature Program (GC): A slower temperature ramp rate or an isothermal segment at an optimal temperature can enhance the separation of closely eluting compounds like cholesteryl palmitate and its deuterated analog.[3]

Q2: I'm observing poor peak shape (e.g., fronting, tailing, or splitting). What are the possible causes and solutions?

A2: Poor peak shape can arise from various factors throughout the chromatographic system. A systematic approach to troubleshooting is recommended.

• Check for Column Overload: Injecting too concentrated a sample can lead to peak fronting. Try diluting your sample and reinjecting.

• Investigate Column Contamination or Degradation: All peaks tailing or splitting can indicate a problem with the column inlet frit or contamination of the stationary phase. Try back-flushing the column or using an appropriate cleaning procedure as recommended by the manufacturer. If the problem persists, the column may need to be replaced.

• Ensure Proper Sample Solvent: The sample solvent should be as weak as or weaker than the initial mobile phase to avoid peak distortion. Dissolving the sample in a solvent stronger than the mobile phase can lead to peak splitting or broadening.

• Examine for Dead Volume: Check all connections between the injector, column, and detector for any gaps or dead volume that could cause peak broadening.

Below is a troubleshooting workflow for poor peak shape:

References

• 1. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]

preventing isotopic exchange of deuterium in Cholesteryl palmitate-d31

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the isotopic exchange of deuterium (B1214612) in Cholesteryl palmitate-d31. Below are troubleshooting guides and frequently asked questions to ensure the integrity of your deuterated compounds during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of deuterium loss in Cholesteryl palmitate-d31?

The loss of deuterium from Cholesteryl palmitate-d31, a process known as deuterium-hydrogen (D-H) exchange, primarily occurs when the deuterated compound is exposed to sources of protons. While the carbon-deuterium (C-D) bonds in the palmitate chain are generally stable, certain conditions can catalyze this exchange.[1] The most common sources of protons are moisture, acidic, or basic conditions.[1]

Q2: How does the position of deuterium labeling on the palmitate chain affect its stability?

The deuterium atoms in Cholesteryl palmitate-d31 are located on the fatty acid chain, which consists of strong carbon-deuterium (C-D) bonds. These are significantly more resistant to exchange compared to deuterium atoms attached to heteroatoms (like oxygen or nitrogen).[1][2] However, prolonged exposure to harsh conditions can still lead to a gradual loss of isotopic enrichment.

Q3: What are the ideal storage conditions for Cholesteryl palmitate-d31 to maintain its isotopic purity?

Proper storage is critical to preserve the isotopic and chemical integrity of Cholesteryl palmitate-d31.[1] Key recommendations include:

• Temperature: For long-term storage, a temperature of -20°C is recommended.[2][3] For short-term storage (days to weeks), refrigeration at 4°C is acceptable.[2][3]

• Atmosphere: Store under an inert atmosphere, such as dry nitrogen or argon, to prevent exposure to moisture and oxygen.[2]

• Container: Use tightly sealed amber glass vials to protect from light and moisture.[1][2]

• Solvent: If in solution, use an anhydrous, aprotic solvent.

Q4: Which solvents are recommended for dissolving Cholesteryl palmitate-d31?

To minimize the risk of D-H exchange, it is crucial to use anhydrous, aprotic solvents. Recommended solvents include:

• Acetonitrile (B52724) (anhydrous)

• Dimethyl sulfoxide (B87167) (DMSO, anhydrous)

• Dichloromethane (anhydrous)

• Chloroform (deuterated and stabilized is a good option for NMR studies)[4]

Avoid protic solvents like methanol (B129727) or water, especially if they are not anhydrous, as they can be a source of protons.

Troubleshooting Guide: Loss of Isotopic Enrichment

This guide will help you identify and resolve potential issues related to the loss of deuterium in your Cholesteryl palmitate-d31 samples.

Symptom	Potential Cause	Recommended Action
Decreased isotopic purity observed in Mass Spectrometry (MS) analysis.	1. Improper Storage: Exposure to moisture, light, or non-inert atmosphere.[1][2] 2. Inappropriate Solvent: Use of protic or non-anhydrous solvents.[5] 3. Contamination: Introduction of proton sources during sample handling.	1. Review storage procedures. Ensure the compound is stored at -20°C under an inert gas in a tightly sealed amber vial. 2. Switch to a recommended anhydrous, aprotic solvent. 3. Handle the compound in a dry environment, such as a glove box or under a stream of inert gas.
Inconsistent quantification results when using Cholesteryl palmitate-d31 as an internal standard.	1. Deuterium Exchange During Sample Preparation: Exposure to acidic or basic conditions during extraction or derivatization.[1] 2. Matrix Effects: Differential ionization of the analyte and the deuterated standard.[6]	1. Neutralize the pH of your sample matrix before adding the internal standard. If the protocol requires acidic or basic conditions, minimize the exposure time and temperature. 2. Optimize chromatographic conditions to ensure co-elution of the analyte and the internal standard.[6]
Unexpected peaks or mass shifts in NMR spectra.	1. Back-Exchange: Deuterium atoms have exchanged with protons from the solvent or contaminants. 2. Degradation: The compound has degraded due to improper storage or handling.	1. Use high-purity, deuterated NMR solvents and ensure they are dry.[5] 2. Perform a stability study under your experimental conditions to assess for degradation.

Experimental Protocols

Protocol 1: Assessment of Isotopic Stability of Cholesteryl Palmitate-d31 in a Biological Matrix

Objective: To determine if significant deuterium-hydrogen exchange occurs in Cholesteryl palmitate-d31 when spiked into a biological matrix (e.g., plasma) under typical sample preparation conditions.

Materials:

• Cholesteryl palmitate-d31

• Blank plasma (free of the analyte)

• Anhydrous acetonitrile

• LC-MS/MS system

Methodology:

• Prepare a Stock Solution: Accurately weigh and dissolve Cholesteryl palmitate-d31 in anhydrous acetonitrile to a known concentration.

• Spike the Matrix: Add a known amount of the Cholesteryl palmitate-d31 stock solution to the blank plasma sample.

• Incubate: Incubate the spiked plasma sample under your standard experimental conditions (e.g., specific temperature and duration for sample workup).

• Sample Preparation: Perform your standard extraction procedure (e.g., protein precipitation with cold acetonitrile).[7]

• LC-MS/MS Analysis: Analyze the extracted sample using an LC-MS/MS method, monitoring for the mass transition of the unlabeled Cholesteryl palmitate.[6]

• Data Analysis: A significant increase in the signal for the unlabeled analyte over a time course would indicate deuterium exchange.[6]

Visualizations

Experimental Workflow for Handling Deuterated Standards

Caption: Recommended Workflow for Handling Cholesteryl Palmitate-d31

Troubleshooting Logic for Isotopic Exchange

Caption: Troubleshooting Isotopic Exchange Issues

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medkoo.com [medkoo.com]
• 4. ckgas.com [ckgas.com]
• 5. myuchem.com [myuchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

improving the accuracy of cholesteryl ester quantification with an internal standard

Welcome to the technical support center for improving the accuracy of cholesteryl ester quantification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using an internal standard in cholesteryl ester quantification?

A1: An internal standard (IS) is crucial for accurate quantification as it helps to correct for variability throughout the experimental workflow. An IS is a compound with similar chemical properties to the analyte of interest, which is added in a known quantity to the sample at the beginning of the sample preparation process.[1] Its primary purposes are to:

• Correct for Sample Loss: During multi-step procedures like lipid extraction and sample preparation, some sample loss is inevitable. The internal standard accounts for this loss.[1]

• Compensate for Matrix Effects: The sample matrix, containing various components other than the analyte, can interfere with the analyte's signal in the mass spectrometer by either enhancing or suppressing it. A chemically similar internal standard will experience these matrix effects in the same way as the analyte, allowing for accurate correction.[1][2][3]

• Account for Variations in Instrument Response: The performance of analytical instruments like mass spectrometers can fluctuate. By comparing the analyte signal to the internal standard signal, these variations can be normalized.[4]

Q2: What are the key criteria for selecting an appropriate internal standard for cholesteryl ester analysis?

A2: The selection of a suitable internal standard is a critical step that directly impacts the accuracy of your results. The ideal internal standard should have the following characteristics:[1][5]

• Chemical Similarity: It should be structurally and chemically as similar as possible to the cholesteryl esters being analyzed to ensure it behaves similarly during extraction, chromatography, and ionization.[1]

• Not Endogenously Present: The internal standard should not be naturally present in the biological sample being analyzed, or should be present at negligible levels.[4]

• Mass Spectrometric Resolution: The internal standard and the analyte must be clearly distinguishable by the mass spectrometer. This is typically achieved by using stable isotope-labeled standards (e.g., deuterated).[1]

• Co-elution (for LC-MS): In liquid chromatography-mass spectrometry (LC-MS), the internal standard should ideally co-elute with the analyte to ensure both are subjected to the same matrix effects at the same time.[1]

• Commercial Availability and Purity: The internal standard should be readily available in high purity to ensure the accurate preparation of standard solutions.[1]

Q3: What are some commonly used internal standards for cholesteryl ester quantification?

A3: Several types of internal standards are commonly used. Stable isotope-labeled standards are considered the gold standard.

• Deuterated Cholesterol: Cholesterol-d7 is a frequently used internal standard for the quantification of free cholesterol and, by extension, total cholesteryl esters after hydrolysis.[6][7][8]

• Non-endogenous Cholesteryl Esters: Cholesteryl esters with fatty acid chains that are not typically found in the biological sample, such as cholesteryl heptadecanoate (CE 17:0) or cholesteryl nonadecanoate (B1228766) (CE 19:0), are also excellent choices.[6][7][9]

Q4: Can I use an external standard instead of an internal standard?

A4: While external standardization is a valid quantification method, it is generally less accurate than internal standardization for complex biological samples. External standardization involves creating a calibration curve using a set of standards that are analyzed separately from the samples.[4] The major drawback is that this method does not account for sample-specific matrix effects or variations in sample preparation efficiency, which can lead to inaccurate results.[3][4]

Troubleshooting Guide

Problem 1: Poor peak shape or peak splitting in LC-MS analysis.

• Possible Cause: Incompatibility between the sample solvent and the initial mobile phase conditions.

  • Solution: Ensure that the final sample solvent is as similar as possible to the initial mobile phase. If your sample extract is in a high concentration of organic solvent, consider evaporating the solvent and reconstituting the residue in a solvent that matches the initial mobile phase composition.[5]

• Possible Cause: Column overload.

  • Solution: Reduce the amount of sample injected onto the column. You may need to dilute your sample, ensuring that the concentration of the internal standard remains appropriate for accurate quantification.[5]

Problem 2: High variability in results between replicate injections.

• Possible Cause: Inconsistent sample preparation or extraction.

  • Solution: Review your sample preparation protocol for consistency. Ensure accurate and precise pipetting, especially when adding the internal standard. Thoroughly vortex or mix samples at each step.

• Possible Cause: Poor precision of the internal standard replicates.

  • Solution: Relative standard deviations (RSDs) of the internal standard replicates greater than 3% should be investigated as this can lead to incorrect analyte results. This may indicate poor mixing of the internal standard with the sample.[10]

Problem 3: Low signal intensity or poor sensitivity.

• Possible Cause: Inefficient ionization of the analyte.

  • Solution: Optimize the mass spectrometer's ion source parameters. For cholesteryl esters, which form ammonium (B1175870) adducts in positive ion mode, ensure that an ammonium salt (e.g., ammonium formate (B1220265) or acetate) is present in the mobile phase to facilitate ionization.[6]

• Possible Cause: Suboptimal sample clean-up leading to significant ion suppression.

  • Solution: Improve your sample clean-up procedure. Techniques like solid-phase extraction (SPE) can be used to remove interfering substances like phospholipids, which are a major cause of matrix effects.[3][11][12]

Problem 4: Inaccurate quantification despite using an internal standard.

• Possible Cause: The internal standard does not behave identically to the analyte.

  • Solution: This can occur if the chosen internal standard is not structurally similar enough to the analytes. For a broad range of cholesteryl esters with varying fatty acid chains, a single internal standard may not perfectly mimic the behavior of all species. In such cases, using a mixture of internal standards representing different classes of cholesteryl esters may be necessary.[4]

• Possible Cause: The concentration of the internal standard is not appropriate.

  • Solution: The amount of internal standard added should be in an appropriate ratio to the analyte concentration to fall within the linear dynamic range of the instrument.[4]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum (Folch Method)

This protocol is a widely used method for extracting a broad range of lipids.[13]

• Sample Preparation: Thaw frozen plasma or serum samples on ice.

• Internal Standard Spiking: In a glass tube, add a known amount of your internal standard solution (e.g., cholesteryl heptadecanoate in chloroform/methanol).

• Sample Addition: Add a precise volume of the plasma/serum sample to the tube containing the internal standard.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1. For a 50 µL plasma sample, add 1 mL of the chloroform:methanol mixture.[1]

• Vortexing: Vortex the mixture thoroughly for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or water) to the mixture and vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the layers.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for your analytical method (e.g., isopropanol/acetonitrile for LC-MS).

Protocol 2: Quantification of Cholesteryl Esters using LC-MS/MS

This protocol provides a general workflow for the analysis of cholesteryl esters using a Liquid Chromatography-Tandem Mass Spectrometry system.

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid analysis.[6][14]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • Gradient: Develop a suitable gradient to separate the different cholesteryl ester species.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI).

  • Analysis Mode: Selected Reaction Monitoring (SRM) or Precursor Ion Scan. Cholesteryl esters typically form an ammonium adduct [M+NH4]+ and produce a characteristic fragment ion at m/z 369.3 upon collision-induced dissociation, which corresponds to the dehydrated cholesterol moiety.[6][7][8]

• Quantification:

  • Integrate the peak areas for each cholesteryl ester species and the internal standard.

  • Calculate the response ratio (analyte peak area / internal standard peak area).

  • Determine the concentration of each cholesteryl ester species using a calibration curve prepared with known concentrations of authentic standards and the internal standard.

Quantitative Data Summary

The following tables provide examples of standard concentrations used in different quantification methods.

Table 1: Example Standard Concentrations for Colorimetric Assay [15]

Standard #	Volume of 0.25 µg/µl Standard (µl)	Assay Buffer (µl)	Final Amount (µ g/well )
1	0	50	0
2	4	46	1
3	8	42	2
4	12	38	3
5	16	34	4
6	20	30	5

Table 2: Example Standard Concentrations for Fluorometric Assay [16]

Standard #	Volume of 0.025 µg/µl Standard (µl)	Assay Buffer (µl)	Final Amount (µ g/well )
1	0	50	0.0
2	4	46	0.1
3	8	42	0.2
4	12	38	0.3
5	16	34	0.4
6	20	30	0.5

Visualizations

Caption: Experimental workflow for cholesteryl ester quantification.

Caption: Troubleshooting workflow for quantification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. biorxiv.org [biorxiv.org]
• 7. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. lipidmaps.org [lipidmaps.org]
• 12. researchgate.net [researchgate.net]
• 13. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. assaygenie.com [assaygenie.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]

stability of Cholesteryl palmitate-d31 during sample storage and analysis

This technical support center provides guidance on the stability of Cholesteryl palmitate-d31 during sample storage and analysis. It is designed for researchers, scientists, and drug development professionals using this internal standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl palmitate-d31 and why is it used as an internal standard?

Cholesteryl palmitate-d31 is a deuterated form of Cholesteryl palmitate, a common cholesterol ester. It is frequently used as an internal standard in mass spectrometry-based bioanalysis.[1] The use of stable isotope-labeled internal standards like Cholesteryl palmitate-d31 is a robust method for accurate quantification, as it helps to correct for variations in sample preparation, chromatographic separation, and mass spectrometric detection.[2][3][4]

Q2: What are the main factors that can affect the stability of Cholesteryl palmitate-d31?

The stability of Cholesteryl palmitate-d31, like other lipids, can be influenced by several factors during sample handling, storage, and analysis.[5] These include:

• Enzymatic Degradation: Biological samples may contain lipases and other enzymes that can hydrolyze the ester bond.[5]

• Chemical Degradation: Although the palmitate chain is saturated and thus less prone to oxidation than polyunsaturated fatty acid esters, oxidation can still occur over long periods or with improper handling.[6][7] Hydrolysis of the ester linkage can also occur under non-enzymatic conditions.

• Storage Conditions: Temperature and the duration of storage are critical.[5] Repeated freeze-thaw cycles can also impact stability.[5]

• Sample Matrix: The complexity of the biological matrix (e.g., plasma, serum, tissue homogenate) can influence stability.

Q3: What are the recommended storage conditions for samples containing Cholesteryl palmitate-d31?

To ensure the stability of Cholesteryl palmitate-d31 in biological samples, proper storage is essential. The following table summarizes recommended storage conditions based on general lipid stability studies.

Storage Condition	Temperature	Duration	Recommendations
Short-Term Storage	Room Temperature	A few hours	Minimize time at room temperature to prevent enzymatic activity.[2]
4°C (Refrigerated)	Up to a few days	Suitable for short-term storage, but enzymatic degradation can still occur.[8]
Long-Term Storage	-20°C	Weeks to Months	Generally acceptable, but -80°C is preferred for extended periods to minimize degradation.[5]
-80°C or lower	Months to Years	Ideal for long-term stability of lipids.[5][9][10]

Q4: How can I assess the stability of Cholesteryl palmitate-d31 in my specific experimental conditions?

It is crucial to perform stability studies as part of your method validation to ensure the reliability of your results.[5] The following table outlines key stability experiments.

Stability Test	Purpose
Freeze-Thaw Stability	To evaluate the impact of repeated freezing and thawing cycles on the analyte and internal standard.[2]
Short-Term (Bench-Top) Stability	To assess stability at room temperature for a duration that mimics sample handling and preparation time.[2]
Long-Term Stability	To determine the stability at the intended storage temperature for a period equal to or exceeding the study's duration.[2]
Stock Solution Stability	To evaluate the stability of the internal standard stock solution at refrigerated and room temperatures.[2]

Troubleshooting Guide

This guide addresses common issues related to the stability and performance of Cholesteryl palmitate-d31 as an internal standard in LC-MS analysis.

Issue 1: High variability or inconsistent internal standard (IS) response across a sample batch.

• Possible Causes:

  • Inconsistent sample preparation.[11]

  • Degradation of the IS during sample processing.

  • Issues with the LC-MS system (e.g., injector variability, fluctuating spray in the MS source).[12]

  • Matrix effects impacting the ionization of the IS.[2]

• Troubleshooting Steps:

  • Review Sample Preparation: Ensure consistent and precise execution of all sample preparation steps, especially the addition of the internal standard.[4]

  • Evaluate Bench-Top Stability: Confirm that Cholesteryl palmitate-d31 is stable for the duration of your sample preparation at room temperature.[2]

  • Check LC-MS System Performance: Inject a neat solution of the IS to verify system suitability and rule out instrument-related issues.[12]

  • Assess Matrix Effects: Perform a matrix effect evaluation to determine if components in your sample matrix are suppressing or enhancing the IS signal.[2]

Issue 2: A gradual decrease in the internal standard signal over the course of an analytical run.

• Possible Causes:

  • Degradation of the IS in the autosampler.

  • Adsorption of the IS to vials or tubing.

  • A decline in MS detector sensitivity.[12]

• Troubleshooting Steps:

  • Assess Autosampler Stability: Prepare quality control (QC) samples and place them at the beginning, middle, and end of the analytical run to monitor for degradation.

  • Investigate Adsorption: Use silanized glass vials or polypropylene (B1209903) vials to minimize adsorption.

  • Monitor System Sensitivity: Regularly check the instrument's sensitivity using a standard solution.[13]

Issue 3: Complete loss of the internal standard signal in some or all samples.

• Possible Causes:

  • Forgetting to add the internal standard.

  • Significant error in the dilution of the IS stock solution.

  • Severe degradation of the IS.

  • Major instrument malfunction.[13]

• Troubleshooting Steps:

  • Verify IS Addition: Double-check your standard operating procedure (SOP) and batch records to confirm the IS was added.

  • Prepare Fresh IS Solution: Prepare a fresh stock and working solution of Cholesteryl palmitate-d31.

  • Re-analyze a QC Sample: Re-inject a previously analyzed QC sample that showed a good IS signal to confirm instrument performance.[12]

Experimental Protocols

Protocol: Freeze-Thaw Stability Assessment

• Prepare at least three replicates of low and high concentration quality control (QC) samples in the relevant biological matrix.

• Analyze one set of fresh QC samples (Cycle 0).

• Freeze the remaining QC samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

• Thaw the samples completely at room temperature. This constitutes one freeze-thaw cycle.

• Analyze one set of thawed QC samples.

• Repeat the freeze-thaw process for a predetermined number of cycles (typically 3-5).

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.[2]

Visualizations

Caption: Workflow for Internal Standard Stability Testing.

Caption: Troubleshooting Internal Standard Variability.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. euncl.org [euncl.org]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters [frontiersin.org]
• 8. Time collection and storage conditions of lipid profile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Very long-term stability of lipid biomarkers in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. myadlm.org [myadlm.org]
• 13. lcms.cz [lcms.cz]

minimizing ion suppression of Cholesteryl palmitate-d31 in complex biological matrices

Welcome to the technical support center for the analysis of Cholesteryl palmitate-d31 in complex biological matrices. This resource provides troubleshooting guidance and answers to frequently asked questions to help you minimize ion suppression and achieve accurate, reproducible results in your LC-MS/MS experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Cholesteryl palmitate-d31 analysis?

Ion suppression is a type of matrix effect where co-eluting endogenous components from a biological sample (e.g., plasma, tissue homogenate) interfere with the ionization of the target analyte, Cholesteryl palmitate-d31, in the mass spectrometer's ion source. This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[1]

Q2: What are the primary causes of ion suppression when analyzing lipids like Cholesteryl palmitate-d31?

The primary culprits for ion suppression in lipid analysis from biological matrices are phospholipids (B1166683).[2] Due to their high abundance and ionization efficiency, they can compete with Cholesteryl palmitate-d31 for ionization, leading to a suppressed signal. Other matrix components like salts and other lipids can also contribute to this effect.

Q3: How can I determine if my analysis is affected by ion suppression?

A common method to qualitatively assess ion suppression is the post-column infusion experiment . This involves infusing a constant flow of Cholesteryl palmitate-d31 into the mass spectrometer while injecting a blank, extracted biological matrix sample. A dip in the baseline signal at the retention time of your analyte indicates the presence of ion-suppressing components.[3] A more quantitative approach is the post-extraction spike method , where you compare the signal of the analyte spiked into an extracted blank matrix to the signal in a neat solvent.[2]

Q4: Is a deuterated internal standard like Cholesteryl palmitate-d31 not sufficient to correct for ion suppression?

While stable isotope-labeled internal standards are excellent for correcting matrix effects, they may not offer complete correction if the analyte and the internal standard do not co-elute perfectly.[2] Even slight chromatographic separation can expose them to different matrix components, leading to differential ion suppression.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of Cholesteryl palmitate-d31.

Problem 1: Poor sensitivity and low signal intensity for Cholesteryl palmitate-d31.

Possible Cause	Troubleshooting Action
Significant Ion Suppression	Improve sample preparation to remove interfering matrix components. Consider switching from a simple protein precipitation to a more rigorous Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) method.
Optimize chromatographic conditions to separate Cholesteryl palmitate-d31 from the ion-suppressing region of the chromatogram.[1]
Dilute the sample extract to reduce the concentration of matrix components, if the analyte concentration is sufficiently high.
Suboptimal MS Parameters	Optimize ion source parameters (e.g., gas flows, temperature, voltages) for Cholesteryl palmitate-d31.

Problem 2: High variability and poor reproducibility in quantitative results.

Possible Cause	Troubleshooting Action
Inconsistent Matrix Effects	Ensure your sample preparation method is robust and consistently applied across all samples.
Use matrix-matched calibrators and quality control samples to mimic the matrix effects in your unknown samples.
Chromatographic Inconsistency	Check for column degradation or contamination, which can alter retention times and co-elution patterns.

Data Presentation: Comparison of Sample Preparation Methods

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	>90%	High (Significant Suppression)	Simple, fast, and inexpensive.	Inefficient removal of phospholipids and other matrix components.[4]
Liquid-Liquid Extraction (LLE)	80-95%	Moderate	Good removal of proteins and some phospholipids.[5]	Can be labor-intensive and may have lower recovery for more polar lipids.
Solid-Phase Extraction (SPE)	>90%	Low	Excellent removal of interfering matrix components, leading to cleaner extracts.[6]	Can be more expensive and requires method development.

Note: The values presented are generalized from lipidomics literature and may vary depending on the specific protocol and biological matrix used.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Cholesteryl Esters

This protocol is a modification of the Folch method for lipid extraction.

• Sample Preparation: To 100 µL of plasma, add an appropriate amount of Cholesteryl palmitate-d31 internal standard.

• Protein Precipitation and Lipid Extraction:

  • Add 1.4 mL of ice-cold chloroform/methanol (2:1, v/v).

  • Vortex thoroughly for 1 minute.

  • Incubate on ice for 10 minutes.

• Phase Separation:

  • Add 0.3 mL of 0.9% NaCl solution.

  • Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collection:

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Transfer to a clean tube.

• Drying and Reconstitution:

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Cholesteryl Esters

This protocol uses a silica-based SPE cartridge.

• Sample Pre-treatment:

  • To 100 µL of plasma containing the internal standard, add 900 µL of ice-cold acetonitrile/methanol (95:5, v/v) for protein precipitation.

  • Vortex for 30 seconds and sonicate for 10 minutes on ice.

  • Centrifuge to pellet the precipitated proteins.

• SPE Cartridge Conditioning:

  • Condition a 100 mg silica (B1680970) SPE cartridge by washing with 2 mL of hexane (B92381).

• Sample Loading:

  • Dissolve the supernatant from the pre-treatment step in 1 mL of toluene (B28343) and load it onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of hexane to elute non-polar interfering compounds.

• Elution:

  • Elute the cholesteryl esters with 8 mL of 30% isopropanol (B130326) in hexane.

• Drying and Reconstitution:

  • Dry the eluate under nitrogen and reconstitute in the mobile phase for analysis.

Protocol 3: Post-Column Infusion Experiment

• Setup:

  • Prepare a solution of Cholesteryl palmitate-d31 in the mobile phase at a concentration that gives a stable and moderate signal.

  • Using a T-connector, infuse this solution at a low flow rate (e.g., 10 µL/min) into the LC eluent stream after the analytical column but before the mass spectrometer.

• Blank Injection:

  • Inject a blank solvent sample to establish a stable baseline signal for the infused analyte.

• Matrix Injection:

  • Inject an extracted blank plasma sample (prepared using your standard protocol).

• Data Analysis:

  • Monitor the signal of the infused Cholesteryl palmitate-d31. Any significant drop in the signal intensity indicates a region of ion suppression.

Visualizations

Experimental Workflow for Sample Preparation and Analysis

Caption: Workflow for sample preparation and analysis of Cholesteryl palmitate-d31.

Troubleshooting Logic for Ion Suppression

Caption: Decision tree for troubleshooting ion suppression issues.

References

• 1. DSpace [research-repository.griffith.edu.au]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. biorxiv.org [biorxiv.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Correcting for Instrument Variability with Cholesteryl Palmitate-d31

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Cholesteryl palmitate-d31 as an internal standard to correct for instrument variability in mass spectrometry-based lipid analysis.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl palmitate-d31 and why is it used as an internal standard?

Cholesteryl palmitate-d31 is a deuterated form of Cholesteryl palmitate, a common cholesteryl ester found in biological systems. In mass spectrometry, an ideal internal standard (IS) should have physicochemical properties very similar to the analyte of interest but be mass-distinguishable.[1] Cholesteryl palmitate-d31 serves as an excellent internal standard for the quantification of endogenous cholesteryl esters because it co-elutes with the non-labeled analyte and experiences similar ionization efficiency and matrix effects in the mass spectrometer's ion source.[2] Its increased mass due to the 31 deuterium (B1214612) atoms allows for its distinct detection from the endogenous, non-labeled Cholesteryl palmitate.

Q2: What are the recommended storage and handling conditions for Cholesteryl palmitate-d31?

To ensure the stability and integrity of your Cholesteryl palmitate-d31 internal standard, it is recommended to store it at -20°C in a tightly sealed vial to prevent degradation.[3] When preparing working solutions, it is advisable to use high-purity solvents such as chloroform (B151607) or ethanol (B145695) and to minimize exposure to light and air to prevent oxidation.[4]

Q3: What is the recommended concentration of Cholesteryl palmitate-d31 to spike into my samples?

The optimal concentration of the internal standard depends on the expected concentration of the endogenous analyte in your samples and the sensitivity of your mass spectrometer. A general guideline is to add the internal standard at a concentration that falls within the linear dynamic range of your assay and is comparable to the median concentration of the endogenous analyte. One study successfully used a concentration of 0.098 mg/dL of a similar deuterated cholesteryl ester in their internal standard spiking mix for plasma samples.[5] It is recommended to perform a pilot experiment with a representative sample to determine the optimal spiking concentration for your specific application.

Q4: What are the typical mass transitions (MRM) for Cholesteryl palmitate and Cholesteryl palmitate-d31?

Cholesteryl esters commonly fragment in the mass spectrometer to produce a characteristic product ion at m/z 369.3, which corresponds to the cholestadiene cation formed after the loss of the fatty acid chain.[6][7][8] For Cholesteryl palmitate (C16:0), the precursor ion for the ammoniated adduct ([M+NH₄]⁺) is approximately m/z 642.6. For Cholesteryl palmitate-d31, the mass will be shifted by the addition of 31 deuterium atoms. The exact mass of the precursor ion for the deuterated standard should be confirmed based on the certificate of analysis provided by the supplier.

Compound	Precursor Ion (m/z) [M+NH₄]⁺	Product Ion (m/z)
Cholesteryl palmitate	~642.6	369.3
Cholesteryl palmitate-d31	~673.8	369.3

Experimental Protocols

Detailed Methodology for Lipid Extraction and Sample Preparation

This protocol describes a modified Bligh-Dyer method for lipid extraction from plasma or serum, incorporating the Cholesteryl palmitate-d31 internal standard at the initial step to account for variability throughout the entire sample preparation process.

Materials:

• Plasma or serum samples

• Cholesteryl palmitate-d31 internal standard stock solution (e.g., 1 mg/mL in chloroform)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes and tips (use glass or polypropylene (B1209903) to avoid plasticizer contamination)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Prepare Internal Standard Spiking Solution: Dilute the Cholesteryl palmitate-d31 stock solution in chloroform:methanol (2:1, v/v) to achieve the desired final concentration in the sample (e.g., 1 µg/mL).

• Sample Aliquoting: To a glass centrifuge tube, add 100 µL of plasma or serum.

• Internal Standard Spiking: Add 10 µL of the Cholesteryl palmitate-d31 spiking solution to the sample.

• Lipid Extraction:

  • Add 1 mL of chloroform:methanol (2:1, v/v) to the tube.

  • Vortex vigorously for 2 minutes.

  • Add 200 µL of deionized water.

  • Vortex for another 2 minutes.

• Phase Separation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer, a protein disk in the middle, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic layer using a glass Pasteur pipette and transfer it to a clean glass tube.

• Solvent Evaporation: Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for your LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water, 2:1:1, v/v).

• Analysis: The sample is now ready for injection into the LC-MS system.

Troubleshooting Guides

Issue 1: High Variability in the Internal Standard Signal Across Samples

• Possible Cause: Inconsistent sample preparation or extraction efficiency.

  • Troubleshooting Step: Review your lipid extraction protocol for consistency. Ensure accurate pipetting of both the sample and the internal standard. Verify that the vortexing and centrifugation steps are performed uniformly for all samples.

• Possible Cause: Degradation of the internal standard.

  • Troubleshooting Step: Check the storage conditions and age of your Cholesteryl palmitate-d31 stock solution. Prepare fresh working solutions regularly.

• Possible Cause: Instrument instability.

  • Troubleshooting Step: Run a system suitability test with a standard solution of Cholesteryl palmitate-d31 to check for consistent instrument response over time.

Issue 2: Poor Peak Shape or Chromatographic Resolution

• Possible Cause: Inappropriate LC column or mobile phase.

  • Troubleshooting Step: Cholesteryl esters are highly nonpolar. A C18 or C30 reversed-phase column is typically suitable. Optimize the mobile phase gradient, which often consists of a mixture of solvents like isopropanol, acetonitrile, and water with an additive such as ammonium (B1175870) formate.

• Possible Cause: Sample overload.

  • Troubleshooting Step: Dilute the reconstituted sample and re-inject.

Issue 3: Isotopic Crosstalk or Interference

• Possible Cause: The natural isotope distribution of the endogenous analyte contributes to the signal of the deuterated internal standard.

  • Troubleshooting Step: Ensure that the mass spectrometer has sufficient resolution to distinguish between the analyte and the internal standard. If crosstalk is still an issue, you may need to use a software correction factor or select a different, more heavily labeled internal standard.

• Possible Cause: Presence of an impurity in the internal standard that has the same mass as the endogenous analyte.

  • Troubleshooting Step: Analyze a neat solution of the internal standard to check for any signal at the mass transition of the endogenous analyte. If significant impurity is detected, a new batch of the internal standard may be required.

Issue 4: Inaccurate Quantification (Poor Recovery or Matrix Effects)

• Possible Cause: The internal standard does not behave identically to the analyte due to the "isotope effect," where deuteration can slightly alter retention time.

  • Troubleshooting Step: Carefully check for co-elution of the analyte and the internal standard. A slight shift in retention time can expose them to different matrix components, leading to differential ion suppression or enhancement. Adjusting the chromatographic method may be necessary to ensure co-elution.

• Possible Cause: Significant ion suppression or enhancement from the sample matrix.

  • Troubleshooting Step: Perform a post-column infusion experiment to identify regions of ion suppression in your chromatogram. If the analyte and internal standard elute in a region of high suppression, further sample cleanup or chromatographic optimization is needed.

Data Presentation

Table 1: Key Parameters for LC-MS/MS Analysis of Cholesteryl Palmitate

Parameter	Cholesteryl palmitate (Analyte)	Cholesteryl palmitate-d31 (Internal Standard)
Molecular Formula	C₄₃H₇₆O₂	C₄₃H₄₅D₃₁O₂
Exact Mass	624.5849	655.7779
Precursor Ion [M+NH₄]⁺ (m/z)	~642.6	~673.8
Product Ion (m/z)	369.3	369.3
Recommended Spiking Conc.	N/A	~0.1-1.0 µg/mL in final sample
Storage	-20°C	-20°C

Visualizations

Caption: Experimental workflow for lipid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mass Spectrometric Collisional Activation and Product Ion Mobility of Human Serum Neutral Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Common Pitfalls in Using Deuterated Internal Standards for Lipid Analysis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered when using deuterated internal standards in lipid analysis.

Frequently Asked Questions (FAQs)

General Handling and Storage

Q1: How should I properly store my deuterated lipid standards?

Proper storage is critical to maintain the stability of deuterated lipid standards. For long-term stability, standards should be stored at or below -16°C.[1] If the lipid is dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended.[1] It is generally not advised to store organic solutions below -30°C unless they are in a sealed glass ampoule.[1] For unsaturated lipids, it is crucial to store them dissolved in an organic solvent rather than as a powder to prevent degradation.[1] Always use glass containers with Teflon-lined caps (B75204) for organic solutions to avoid contamination from plasticizers.[1]

Q2: Can I use plastic pipette tips to transfer solutions of deuterated lipid standards?

No, you should avoid using plastic pipette tips for transferring organic solutions of lipids.[1] Plasticizers can leach from the tips and contaminate your standard. It is best practice to use glass, stainless steel, or Teflon-lined equipment for these transfers.[1]

Isotopic Purity and Exchange

Q3: I am seeing a signal for my analyte of interest in blank samples that are only spiked with the deuterated internal standard. What could be the cause?

This strongly suggests an issue with the isotopic purity of your deuterated internal standard.[2] The standard may contain a small amount of the unlabeled analyte as an impurity.[2][3] This can lead to a positive bias in your results, especially at low analyte concentrations.[3] It is recommended to choose standards with an isotopic enrichment of ≥98%.[3][4]

Q4: My internal standard signal is decreasing over time, or I'm seeing unexpected peaks at lower masses. What is happening?

This phenomenon is likely due to isotopic exchange, also known as H/D or back-exchange.[2][5] This occurs when deuterium (B1214612) atoms on your internal standard are replaced by hydrogen atoms from the surrounding solvent or sample matrix.[2][5][6] This can lead to an underestimation of the analyte concentration or even false-positive results.[2][6]

Q5: Which deuterium labels are most susceptible to exchange?

Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to exchange.[2][5] Labels on carbons adjacent to carbonyl groups can also be unstable.[2] Whenever possible, it is best to choose a standard with deuterium labels on stable positions, such as aromatic rings.[2][3]

Chromatography and Matrix Effects

Q6: My deuterated internal standard is not co-eluting perfectly with my analyte. Is this a problem?

This is known as the "isotope effect," which can cause a slight chromatographic shift between the analyte and the deuterated internal standard.[2][7] While often minor, this can become a significant issue if the analyte and internal standard elute in regions with different degrees of ion suppression or enhancement from the sample matrix.[2][7][8] This is referred to as differential matrix effects and can lead to inaccurate quantification.[2][7]

Q7: How can I mitigate the impact of differential matrix effects?

If you observe a chromatographic separation between your analyte and deuterated internal standard, you can try to optimize the chromatography by adjusting the mobile phase composition, gradient, or column temperature to improve co-elution.[3] If co-elution cannot be achieved, consider using a ¹³C or ¹⁵N labeled internal standard, which are less prone to chromatographic shifts.[3]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Symptoms:

• High coefficient of variation (%CV) in quality control (QC) samples.[3]

• Inaccurate measurement of sample concentrations.[3]

• Inconsistent analyte to internal standard area ratios across the analytical run.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor precision and accuracy.

Issue 2: Drifting or Decreasing Internal Standard Signal

Symptoms:

• A steady decrease in the peak area of the internal standard over the course of an analytical run.[9]

• Significant variability in the internal standard peak area across a single analytical batch.[5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a drifting internal standard signal.

Quantitative Data Summary

When selecting a deuterated internal standard, it is crucial to consider its chemical and isotopic purity. The following table summarizes the recommended specifications.

Characteristic	Recommendation	Rationale
Chemical Purity	>99%[3]	Ensures that no other compounds are present that could cause interfering peaks.[3]
Isotopic Enrichment	≥98%[3][4]	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which could lead to an overestimation of the analyte's concentration.[3]
Number of Deuterium Atoms	2 to 10	A sufficient number of deuterium atoms is necessary to ensure the mass-to-charge ratio (m/z) of the internal standard is clearly resolved from the natural isotopic distribution of the analyte.[3] However, excessive deuteration can sometimes enhance chromatographic separation from the analyte.[3]
Label Position	Stable, non-exchangeable positions (e.g., aromatic rings)[2][3]	Placing deuterium on chemically stable parts of the molecule prevents exchange with hydrogen atoms from the solvent, which would alter the concentration of the deuterated standard over time.[3] Avoid labeling on heteroatoms (e.g., -OH, -NH) where exchange is more likely.[2][3]

Key Experimental Protocols

Protocol 1: Assessing Deuterium Back-Exchange

Objective: To determine the stability of the deuterated internal standard in the analytical solutions over time and assess the potential for H/D back-exchange.

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in your sample diluent or initial mobile phase.

  • Solution B: The deuterated internal standard only in the same diluent.

• Initial Analysis (t=0): Inject both solutions at the beginning of your analytical run and record the peak areas and mass spectra.

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler (e.g., temperature and duration).

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[10]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[10]

  • In Solution B, acquire full scan mass spectra at each time point. Determine the peak areas of all isotopologues of the internal standard (from unlabeled, D0, to the fully deuterated form). An increase in the relative abundance of lower mass isotopologues over time is a direct indicator of back-exchange.[5]

Caption: Workflow for assessing deuterium back-exchange.

Protocol 2: Quantification of Isotopic Purity

Objective: To determine the isotopic purity of the deuterated internal standard and quantify the contribution of the unlabeled analyte impurity.

Methodology:

• Prepare a High-Concentration Standard Solution: Prepare a solution of the deuterated internal standard in a clean solvent at a concentration significantly higher than what is used in your assay.[10]

• LC-MS/MS Analysis: Analyze this solution using the same LC-MS/MS method as your samples.

• Monitor Analyte Transition: Specifically monitor the mass transition of the unlabeled analyte.[3][10]

• Data Analysis:

  • If a peak is detected at the retention time and mass transition of the unlabeled analyte, it indicates the presence of this impurity in your deuterated standard.

  • Calculate the percentage of the unlabeled analyte relative to the main deuterated peak. This will give you an indication of the isotopic purity and help you decide if a correction factor is needed or if a higher purity batch of the standard is required.[3]

Caption: Workflow for quantifying isotopic purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. waters.com [waters.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Sample Cleanup for Cholesteryl Palmitate-d31 Analysis

Welcome to the technical support center for the optimization of sample cleanup to reduce interference with Cholesteryl palmitate-d31 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental workflows.

Troubleshooting Guides

This section provides solutions to common problems encountered during the sample cleanup process for Cholesteryl palmitate-d31 analysis.

Issue 1: Poor Recovery of Cholesteryl palmitate-d31

Low recovery of the internal standard can lead to inaccurate quantification of the target analyte.

Possible Causes and Solutions:

Cause	Solution
Inappropriate Extraction Method	The choice of extraction method is critical for efficient recovery. For cholesteryl esters, which are nonpolar lipids, Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are commonly used. The Folch and Bligh & Dyer methods are robust LLE techniques for lipid extraction. For SPE, reversed-phase (e.g., C18) or normal-phase (e.g., silica) sorbents can be effective.[1]
Suboptimal LLE Solvent System	The solvent composition significantly impacts extraction efficiency. While the Folch method (chloroform:methanol) is effective for a broad range of lipids, a hexane-isopropanol system may offer better recovery for nonpolar lipids like cholesteryl esters.[2][3]
Inefficient SPE Elution	Incomplete elution from the SPE cartridge will result in low recovery. Ensure the elution solvent is strong enough to displace the analyte from the sorbent. For reversed-phase SPE, a nonpolar solvent like hexane (B92381) or a mixture of hexane and a slightly more polar solvent is typically used to elute cholesteryl esters.[4] For normal-phase silica (B1680970) cartridges, cholesteryl esters are eluted with a nonpolar solvent such as hexane.[4]
Sample Overload on SPE Cartridge	Exceeding the binding capacity of the SPE sorbent can lead to breakthrough of the analyte during sample loading. Ensure the amount of sample loaded is within the manufacturer's recommended capacity for the chosen cartridge.
Analyte Degradation	Cholesteryl esters can be susceptible to hydrolysis. Ensure that the pH of the sample and solvents is controlled and that samples are processed promptly and stored at low temperatures to minimize degradation.

Experimental Workflow for Troubleshooting Poor Recovery:

Caption: Troubleshooting workflow for low recovery of Cholesteryl palmitate-d31.

Issue 2: High Interference and Matrix Effects

Co-eluting matrix components can suppress or enhance the ionization of Cholesteryl palmitate-d31, leading to inaccurate results. Phospholipids (B1166683) are a major source of matrix effects in lipid analysis.

Possible Causes and Solutions:

Cause	Solution
Insufficient Removal of Phospholipids	Phospholipids are a primary cause of ion suppression in lipid analysis by LC-MS.[5] Both LLE and SPE can be optimized to remove phospholipids. In LLE, partitioning with an aqueous phase helps to remove more polar phospholipids. For SPE, specific phospholipid removal cartridges or optimized wash steps can be employed.
Co-elution with Isobaric Interferences	Isobaric compounds have the same nominal mass as the analyte and can interfere with quantification if not chromatographically separated. High-resolution mass spectrometry can help distinguish between the analyte and isobaric interferences based on their exact mass.
"Deuterium Isotope Effect"	Deuterated internal standards can sometimes exhibit slightly different chromatographic retention times compared to their non-deuterated counterparts.[6][7] This can lead to differential matrix effects if the two compounds elute into regions of the chromatogram with varying degrees of ion suppression. Modifying the chromatographic method (e.g., gradient, column chemistry) to ensure co-elution is crucial.
Contamination from Sample Collection and Processing	Contaminants from collection tubes, solvents, or labware can introduce interference. Use high-purity solvents and pre-screen all materials for potential leachables.

Workflow for Reducing Matrix Effects:

Caption: Decision tree for troubleshooting high interference and matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for sample cleanup of plasma/serum for Cholesteryl palmitate-d31 analysis?

A good starting point is a robust lipid extraction method like the Folch or Bligh & Dyer procedure. These methods use a chloroform (B151607) and methanol (B129727) mixture to extract a broad range of lipids, including cholesteryl esters, while partitioning many polar interferences into an aqueous phase.[1][8] For higher throughput, reversed-phase Solid-Phase Extraction (SPE) with a C18 sorbent can also be very effective.[1]

Q2: How can I specifically remove phospholipids that are known to cause significant matrix effects?

Several strategies can be employed for phospholipid removal:

• Modified LLE: The addition of an aqueous wash step in LLE protocols helps to partition polar phospholipids out of the organic phase containing the nonpolar cholesteryl esters.

• Phospholipid Removal SPE Plates/Cartridges: There are commercially available SPE products specifically designed to remove phospholipids from biological samples. These often use a combination of reversed-phase and ion-exchange mechanisms.[5]

• Normal-Phase SPE: Using a silica-based SPE cartridge, phospholipids are more strongly retained than the nonpolar cholesteryl esters, which can be eluted first with a nonpolar solvent like hexane.

Q3: My Cholesteryl palmitate-d31 internal standard is showing a different retention time than the native analyte. What should I do?

This phenomenon is known as the "deuterium isotope effect" and can lead to inaccurate quantification due to differential matrix effects.[6][7] To address this, you should optimize your liquid chromatography method to ensure co-elution. This can be achieved by:

• Adjusting the mobile phase gradient: A shallower gradient can improve resolution and potentially merge the two peaks.

• Changing the column temperature: Temperature can influence retention and selectivity.

• Using a different stationary phase: A column with a different chemistry might not exhibit the same isotopic separation.

Q4: Can I use the same cleanup protocol for tissue samples as for plasma/serum?

While the general principles are the same, tissue samples require an initial homogenization step to disrupt the cells and release the lipids. The subsequent LLE or SPE procedure can then be similar to that used for plasma or serum. It is important to ensure that the homogenization solvent is compatible with the downstream cleanup method.

Q5: What are some key considerations for choosing between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE)?

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Generally lower, based on partitioning between immiscible liquids.	Higher, based on specific interactions between the analyte and the sorbent. Can be tailored by choosing different sorbent chemistries.
Throughput	Can be labor-intensive and difficult to automate.	Amenable to high-throughput automation using 96-well plates.
Solvent Consumption	Typically requires larger volumes of organic solvents.	Uses smaller volumes of solvents.
Potential for Emulsions	Emulsion formation can be a problem, leading to poor recovery.	No emulsion formation.
Cost	Generally lower initial cost.	Higher cost for cartridges/plates, but can be offset by automation and reduced solvent usage.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (Folch Method) for Plasma/Serum

This protocol is a widely used method for the extraction of total lipids from biological fluids.

Materials:

• Plasma or serum sample

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 1 mL of plasma or serum in a glass centrifuge tube, add 20 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Add a known amount of Cholesteryl palmitate-d31 internal standard.

• Vortex the mixture vigorously for 1 minute.

• Incubate at room temperature for 20 minutes with occasional vortexing.

• Centrifuge at 2000 x g for 10 minutes to pellet the protein precipitate.

• Carefully collect the supernatant (the single-phase solvent extract).

• To the supernatant, add 0.2 volumes (4 mL) of 0.9% NaCl solution.

• Vortex the mixture for 30 seconds and centrifuge at 1000 x g for 5 minutes to facilitate phase separation.

• Carefully remove the upper aqueous phase.

• Collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (Reversed-Phase C18) for Plasma/Serum

This protocol is suitable for the selective extraction of nonpolar lipids like cholesteryl esters.

Materials:

• Plasma or serum sample

• C18 SPE cartridge (e.g., 500 mg, 3 mL)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through the cartridge. Do not let the cartridge run dry.

• Sample Loading:

  • Precipitate proteins from 1 mL of plasma/serum by adding 3 mL of cold methanol containing the Cholesteryl palmitate-d31 internal standard.

  • Vortex and centrifuge at 3000 x g for 10 minutes.

  • Load the supernatant onto the conditioned C18 SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a water:methanol mixture (e.g., 80:20 v/v) to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the cholesteryl esters with 5 mL of hexane or a 95:5 (v/v) hexane:isopropanol mixture.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

Workflow for SPE Cleanup:

Caption: General workflow for Solid-Phase Extraction (SPE) cleanup.

References

• 1. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Resolving isobaric interferences in direct infusion tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

dealing with co-eluting interferences with Cholesteryl palmitate-d31

Welcome to the technical support center for Cholesteryl palmitate-d31 analysis. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals resolve common challenges, particularly co-eluting interferences, encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl palmitate-d31 and why is it used as an internal standard?

Cholesteryl palmitate-d31 is a deuterated form of Cholesteryl palmitate, a common cholesteryl ester in biological systems. In this internal standard, 31 hydrogen atoms in the palmitate acyl chain have been replaced by deuterium (B1214612) atoms. It is widely used in quantitative mass spectrometry (MS) assays to correct for variability during sample preparation, extraction, and ionization.[1] Since it is chemically almost identical to the endogenous analyte (unlabeled Cholesteryl palmitate), it experiences similar matrix effects and instrument variability, leading to more accurate and precise quantification.[1]

Q2: What are the primary causes of co-eluting interferences with Cholesteryl palmitate-d31?

Co-eluting interferences are compounds that elute from the liquid chromatography (LC) column at the same or a very similar retention time as Cholesteryl palmitate-d31, leading to overlapping chromatographic peaks. The main causes include:

• Isobaric Species: These are molecules that have the same nominal mass as Cholesteryl palmitate-d31 but a different elemental composition. A common example in lipid analysis is certain species of diacylglycerols (DAGs) which can be isobaric with cholesteryl esters.[2][3]

• Isomeric Species: These molecules have the same elemental composition and mass as Cholesteryl palmitate but different structural arrangements. This can include isomers of the fatty acid portion of other cholesteryl esters. While less common for the deuterated standard itself, isomeric endogenous cholesteryl esters can co-elute with the unlabeled analyte, complicating the overall analysis.

• Isotopic Contribution from Unlabeled Analyte: The natural isotopic abundance of unlabeled Cholesteryl palmitate can contribute to the signal of the deuterated internal standard, especially if the mass difference is small.[1][4]

Q3: How can I detect co-elution with my Cholesteryl palmitate-d31 peak?

Detecting co-elution requires careful examination of your chromatographic and mass spectrometric data:

• Peak Shape Analysis: Look for signs of asymmetry in your chromatographic peak, such as shoulders or split peaks. While a perfectly symmetrical peak can still contain co-eluting species, asymmetry is a strong indicator.

• Mass Spectral Purity: Examine the mass spectrum across the width of the chromatographic peak. If the mass spectrum changes from the leading edge to the trailing edge, it is likely that more than one compound is eluting.

• Use of High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between isobaric compounds with the same nominal mass but different exact masses.

• Tandem MS (MS/MS) Analysis: Monitoring specific fragment ions (transitions) for both Cholesteryl palmitate-d31 and potential interferences can help to identify their presence even if they co-elute.

Troubleshooting Guides

Issue 1: Poor Peak Shape and Suspected Co-elution

If you observe tailing, fronting, or shouldering of the Cholesteryl palmitate-d31 peak, it may be due to co-eluting interferences or other chromatographic issues.

Troubleshooting Workflow for Poor Peak Shape

Caption: Troubleshooting workflow for poor chromatographic peak shape.

Corrective Actions:

• Modify the LC Gradient: A shallower gradient can improve the separation of closely eluting compounds.

• Change the Mobile Phase Composition: Adjusting the solvent strength or using different organic modifiers can alter selectivity.

• Use a Different Column: A column with a different stationary phase chemistry (e.g., a different C18 phase or a phenyl-hexyl column) can provide different selectivity for Cholesteryl palmitate-d31 and its interferences.

Issue 2: Inaccurate Quantification Due to Isobaric Interference

Isobaric interferences, such as diacylglycerols (DAGs), can artificially inflate the signal of Cholesteryl palmitate-d31 if they produce fragment ions at the same m/z.

Troubleshooting Workflow for Isobaric Interference

References

• 1. benchchem.com [benchchem.com]
• 2. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

ensuring complete recovery of Cholesteryl palmitate-d31 during lipid extraction

Welcome to the technical support center for ensuring the complete recovery of Cholesteryl palmitate-d31 during lipid extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors affecting the recovery of Cholesteryl palmitate-d31?

A1: The recovery of Cholesteryl palmitate-d31, a nonpolar lipid, is primarily influenced by three factors: the choice of extraction solvent, the homogenization technique, and the potential for matrix effects. The solvent system must be sufficiently nonpolar to effectively solubilize the cholesteryl ester. Inadequate homogenization can prevent the solvent from accessing the lipid within the sample matrix. Matrix components can interfere with the extraction process, leading to reduced recovery.

Q2: Which lipid extraction method is recommended for optimal Cholesteryl palmitate-d31 recovery?

A2: For achieving high recovery of nonpolar lipids like cholesteryl esters, biphasic extraction methods are generally favored. The Folch and Bligh & Dyer methods are classic choices that have demonstrated good recovery for a broad range of lipids.[1][2][3] However, methods utilizing solvents like methyl-tert-butyl ether (MTBE) or a hexane (B92381)/isopropanol mixture can also be highly effective, particularly for less polar lipids.[2] The choice may ultimately depend on the specific sample matrix and downstream analytical requirements.

Q3: Can I use a single-phase extraction method for Cholesteryl palmitate-d31?

A3: While single-phase extractions, often using methanol, ethanol, or acetonitrile, are simpler and faster, they can result in lower recovery of nonpolar lipids like cholesteryl esters.[4] These methods are generally better suited for polar lipids. If a single-phase method is necessary, it is crucial to validate the recovery of Cholesteryl palmitate-d31 for your specific sample type.

Q4: How does the sample homogenization technique impact recovery?

A4: Proper homogenization is critical for disrupting the sample matrix and allowing the extraction solvent to access the lipids.[5] Bead-based homogenization is often considered highly effective for ensuring thorough sample dispersion and improving lipid recovery.[4][5] Grinding frozen tissue with a mortar and pestle is another common technique.[5] The key is to achieve a fine, uniform homogenate to maximize the surface area for extraction. Inadequate homogenization is a common cause of poor and inconsistent recovery.

Q5: What is the purpose of using a deuterated internal standard like Cholesteryl palmitate-d31?

A5: A deuterated internal standard is chemically identical to its non-deuterated counterpart but has a different mass due to the presence of deuterium (B1214612) atoms.[6] By adding a known amount of Cholesteryl palmitate-d31 to your sample at the beginning of the extraction process, you can accurately quantify the endogenous cholesteryl palmitate. The deuterated standard experiences the same extraction inefficiencies and matrix effects as the analyte of interest, allowing for reliable correction of any losses during sample preparation and analysis.[7]

Troubleshooting Guide

This guide addresses specific issues that can lead to incomplete recovery of Cholesteryl palmitate-d31.

Issue 1: Low Recovery of Cholesteryl palmitate-d31

Possible Cause	Recommended Solution
Inappropriate Solvent System	Cholesteryl palmitate-d31 is a nonpolar lipid and requires a nonpolar solvent for efficient extraction. Ensure you are using a suitable method such as Folch (chloroform:methanol), Bligh & Dyer, or a hexane-containing mixture.[2] For particularly nonpolar analytes, a higher proportion of a nonpolar solvent may be beneficial.
Inefficient Homogenization	The sample may not be sufficiently homogenized, preventing the solvent from accessing the lipid. Consider using a bead-beater for more rigorous homogenization or ensure thorough grinding if using a mortar and pestle.[4][5]
Insufficient Solvent Volume	The ratio of solvent to sample may be too low for complete extraction. A sample-to-solvent ratio of 1:20 (v/v) is often recommended for robust extraction.[3]
Matrix Effects	Components in your sample matrix may be interfering with the extraction. This can be assessed with a post-extraction spike experiment. If matrix effects are significant, you may need to consider a sample cleanup step, such as solid-phase extraction (SPE).

Issue 2: High Variability in Recovery Across Samples

Possible Cause	Recommended Solution
Inconsistent Homogenization	Variations in the homogenization process from sample to sample will lead to inconsistent extraction efficiency. Standardize your homogenization protocol, ensuring consistent time, speed (for mechanical homogenizers), and technique.
Inaccurate Pipetting	Errors in pipetting the internal standard, solvents, or sample can lead to variability. Ensure your pipettes are calibrated and use proper pipetting techniques.
Phase Separation Issues	In biphasic extractions, incomplete phase separation or aspiration of the incorrect layer can cause significant variability. Allow sufficient time for clear phase separation and be meticulous when collecting the organic phase.
Sample Heterogeneity	If the biological tissue is not uniform, different aliquots may have different lipid compositions. Ensure the entire sample is homogenized before taking an aliquot for extraction.

Experimental Protocols

Protocol 1: Modified Folch Method for High Recovery of Nonpolar Lipids

This protocol is a modification of the classic Folch method, optimized for the recovery of nonpolar lipids like Cholesteryl palmitate-d31.

Materials:

• Homogenizer (e.g., bead beater or Dounce homogenizer)

• Glass centrifuge tubes with PTFE-lined caps

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or 0.88% KCl)

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To a known amount of tissue homogenate (e.g., 100 mg in 100 µL of water), add the internal standard, Cholesteryl palmitate-d31.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 2 minutes.

• Incubate at room temperature for 30 minutes with occasional vortexing.

• Add 0.4 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer it to a clean glass tube.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for your analytical instrument.

Protocol 2: Solid-Phase Extraction (SPE) for Cholesteryl Ester Purification

This protocol can be used as a cleanup step to isolate cholesteryl esters from other lipid classes, which can be beneficial if matrix effects are observed.[8][9][10][11][12]

Materials:

• Silica-based SPE cartridge (e.g., 100 mg)

• SPE manifold

• Hexane (HPLC grade)

• Hexane:Diethyl Ether mixture (98.5:1.5, v/v)[9]

• Nitrogen gas evaporator

Procedure:

• Condition the silica (B1680970) SPE cartridge by washing with 3 mL of hexane.

• Load the dried lipid extract (reconstituted in a small volume of hexane) onto the cartridge.

• Wash the cartridge with 2 mL of hexane to remove highly nonpolar impurities.

• Elute the cholesteryl ester fraction with 5 mL of a 98.5:1.5 (v/v) hexane:diethyl ether mixture.[9]

• Collect the eluate.

• Dry the eluate under a gentle stream of nitrogen.

• Reconstitute the purified cholesteryl esters in an appropriate solvent for analysis.

Quantitative Data Summary

The following table summarizes expected recovery rates for cholesteryl esters using different extraction methods, based on literature data. Note that specific recovery of Cholesteryl palmitate-d31 may vary depending on the matrix.

Extraction Method	Solvent System	Typical Cholesteryl Ester Recovery	Reference
Folch	Chloroform:Methanol (2:1)	Good to Excellent	[1][2]
Bligh & Dyer	Chloroform:Methanol:Water (1:2:0.8)	Good to Excellent	[1]
Matyash (MTBE)	MTBE:Methanol (10:3)	Good to Excellent	[1]
Hexane/Isopropanol	Hexane:Isopropanol (3:2)	Excellent for nonpolar lipids	[2]
Single-Phase (e.g., Methanol)	Methanol	Poor to Moderate for nonpolar lipids	[4]

Visualizations

Experimental Workflow for Lipid Extraction

Caption: Workflow for the extraction of Cholesteryl palmitate-d31.

Troubleshooting Logic for Low Recovery

Caption: A logical guide to troubleshooting low recovery issues.

References

• 1. researchgate.net [researchgate.net]
• 2. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Accurate Lipid Quantification of Tissue Homogenates Requires Suitable Sample Concentration, Solvent Composition, and Homogenization Procedure—A Case Study in Murine Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deuterated squalene and sterols from modified Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aocs.org [aocs.org]
• 10. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 11. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 12. lipidmaps.org [lipidmaps.org]

effect of solvent choice on the stability of Cholesteryl palmitate-d31

This guide provides researchers, scientists, and drug development professionals with essential information on the stability of Cholesteryl palmitate-d31, focusing on the critical role of solvent selection in preventing degradation and ensuring experimental accuracy.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving and storing Cholesteryl palmitate-d31?

For long-term stability, a high-purity, aprotic solvent such as chloroform (B151607) is recommended.[1] Cholesteryl palmitate-d31 is readily soluble in chloroform (e.g., 10 mg/ml).[2][3] While other solvents like Tetrahydrofuran (THF) show high solubility (≥ 100 mg/mL), solvents containing active hydroxyl groups, like ethanol (B145695), should be avoided for long-term storage. There is a risk of transesterification, where the solvent's hydroxyl group may react with the ester bond of the lipid.[1][4]

Q2: What are the optimal storage conditions for a Cholesteryl palmitate-d31 solution?

Stock solutions of Cholesteryl palmitate-d31 should be stored at low temperatures to ensure long-term stability. The recommended storage temperature for solutions in organic solvents is -20°C ± 4°C.[5] For extended periods, storage at -80°C is preferable.[4] It is crucial to use glass vials with Teflon-lined caps (B75204) to prevent solvent evaporation and leaching of impurities from plastic containers.[1] To minimize degradation from repeated temperature fluctuations, it is advisable to aliquot the stock solution into smaller, single-use volumes.[4]

Q3: How long can I expect my Cholesteryl palmitate-d31 stock solution to be stable?

When stored correctly, stock solutions of Cholesteryl palmitate-d31 can be very stable. In a suitable solvent like chloroform and stored under the recommended conditions, the following stability can be expected:

• At -20°C: Stable for at least one year.[4]

• At -80°C: Stable for up to two years.[4]

Studies on endogenous cholesteryl esters in biological samples have shown them to be stable for as long as 10 years at -80°C, which underscores the inherent stability of the molecule when stored properly.[6][7]

Q4: My Cholesteryl palmitate-d31 is supplied as a solid. How should I handle it?

As a saturated lipid, Cholesteryl palmitate-d31 is relatively stable as a powder.[5] It should be stored in a freezer upon receipt.[5] Before opening the vial to weigh the powder or add solvent, it is critical to allow the container to warm to room temperature in a desiccator. This prevents atmospheric moisture from condensing onto the cold powder, which could lead to hydrolysis.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor or Incomplete Solubilization	Incorrect Solvent Choice: The compound has very low solubility in aqueous solutions, ethanol (<1 mg/mL), and DMSO (<1 mg/mL).[4]	Use a recommended solvent like chloroform or THF where solubility is much higher.[1][4]
Insufficient Mixing: The solid may require energy to fully dissolve.	Gently vortex or sonicate the solution until all particulate matter is dissolved and the solution is clear.[5]
Loss of Signal / Low Recovery in MS Analysis	Degradation (Hydrolysis): The ester bond has hydrolyzed, cleaving the palmitate-d31 chain from the cholesterol backbone. This can be caused by moisture or use of inappropriate (protic) solvents.[1][5]	Prepare fresh stock solutions using high-purity, dry aprotic solvents. Ensure the powdered standard is brought to room temperature in a desiccator before opening to prevent moisture condensation.[5]
Adsorption to Surfaces: Lipids can adsorb to plastic surfaces.	Always use glass containers with Teflon-lined caps for storage and glass or stainless steel pipettes for transfers.[5]
Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles can lead to degradation of the compound and solvent evaporation, changing the concentration.[4]	Aliquot the stock solution into single-use vials to avoid repeated warming and cooling of the primary stock.
Unexpected Peaks in Chromatogram	Solvent Impurities: Use of low-purity solvents can introduce contaminants.	Always use high-purity or HPLC-grade solvents for preparing solutions.
Contamination from Storage Container: Leaching of plasticizers from non-recommended storage containers.	Store all solutions in glass vials with Teflon-lined caps.[1]
Product Degradation: The unexpected peak may correspond to free cholesterol or other byproducts resulting from hydrolysis or oxidation.	Review storage conditions and handling procedures. Analyze for the presence of expected degradation products to confirm.

Data Presentation

Solvent Suitability and Long-Term Stability

The choice of solvent has a significant impact on both the immediate usability and long-term stability of Cholesteryl palmitate-d31. The following table summarizes solubility and stability data to guide solvent selection.

Solvent	Solubility	Recommended for Storage	Stability at -20°C	Stability at -80°C	Key Considerations
Chloroform	Good (10 mg/mL)[2][3]	Yes	≥ 1 year[1][4]	≥ 2 years[4]	Aprotic; minimizes risk of hydrolysis/transesterification. Ensure it is stabilized and stored properly to prevent acid formation.[8]
Tetrahydrofuran (THF)	Excellent (≥100 mg/mL)[4]	Caution	Not specified	Not specified	Can form peroxides over time; use fresh, high-purity solvent.
Ethanol	Poor (<1 mg/mL)[4]	No	Not Recommended	Not Recommended	Protic solvent; risk of transesterification with the ester linkage over time.[1]
DMSO	Poor (<1 mg/mL)[4]	No	Not Recommended	Not Recommended	Poor solubility and can be difficult to remove.
Water	Insoluble[4]	No	Not Applicable	Not Applicable	Compound is highly hydrophobic.

Experimental Protocols

Protocol: Preparation of a Cholesteryl Palmitate-d31 Stock Solution

This protocol details the recommended procedure for reconstituting a powdered standard to create a stable stock solution.

Materials:

• Cholesteryl palmitate-d31 (solid) in manufacturer's vial

• High-purity chloroform (or other suitable aprotic solvent)

• Glass volumetric flask

• Glass syringe or gas-tight Hamilton syringe

• Clean, amber glass vial(s) with Teflon-lined screw caps

• Desiccator

• Inert gas (high-purity nitrogen or argon)

Procedure:

• Equilibration: Remove the vial containing the powdered Cholesteryl palmitate-d31 from the freezer and place it in a desiccator at room temperature for at least 30-60 minutes. This crucial step prevents water condensation on the cold powder, which can cause hydrolysis.[5]

• Weighing: Once equilibrated, accurately weigh the desired amount of powder. For a stock solution, this can be done by difference directly from the manufacturer's vial into a tared volumetric flask.

• Solvent Addition: Using a glass syringe, add a small amount of chloroform to the volumetric flask to dissolve the solid. Swirl gently or sonicate briefly until the solid is completely dissolved, resulting in a clear solution.[5]

• Final Volume Adjustment: Carefully add chloroform to the volumetric flask until the meniscus reaches the calibration mark.

• Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Aliquoting and Storage: Immediately transfer the stock solution into smaller, appropriately labeled amber glass vials.

• Inert Atmosphere: Gently flush the headspace of each vial with nitrogen or argon gas before tightly sealing the Teflon-lined cap. This displaces oxygen and minimizes the risk of long-term oxidative degradation.[5]

• Storage: Place the aliquoted and sealed vials in a freezer at -20°C for storage up to one year or -80°C for up to two years.[4]

Visualizations

Caption: Workflow for preparing a stable stock solution of Cholesteryl palmitate-d31.

Caption: Decision guide for selecting an appropriate solvent for Cholesteryl palmitate-d31.

References

• 1. researchgate.net [researchgate.net]
• 2. Co-solubility of saturated cholesteryl esters: a comparison of calculated and experimental binary phase diagrams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bitsavers.informatik.uni-stuttgart.de [bitsavers.informatik.uni-stuttgart.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to Lipidomics Method Validation: Featuring Cholesteryl Palmitate-d31 as an Internal Standard

The Critical Role of Internal Standards in Lipidomics

Internal standards are essential in quantitative mass spectrometry-based lipidomics to correct for variations that can occur during sample preparation, extraction, and analysis.[1][2] An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be distinguished by the mass spectrometer, typically due to isotopic labeling.[1] It should be added to the sample at a known concentration before any sample processing steps to account for analyte loss and variations in ionization efficiency.[1]

Stable isotope-labeled lipids, such as deuterated compounds, are widely considered the "gold standard" for internal standards in lipidomics because they co-elute with the endogenous analyte and have nearly identical extraction and ionization behaviors.[1][2]

Comparison of Internal Standard Performance

The choice of an internal standard significantly impacts the accuracy of lipid quantification. The most common types of internal standards used in lipidomics are stable isotope-labeled lipids (e.g., deuterated or ¹³C-labeled) and odd-chain lipids. The following table summarizes their general performance based on key analytical parameters.

Parameter	Cholesteryl Palmitate-d31 (Deuterated)	Odd-Chain Cholesteryl Esters (e.g., CE 17:0)	Non-Deuterated Cholesteryl Ester Analogs
Linearity	Excellent, with a wide dynamic range and a linear response across various concentrations.[3]	Good, but the response may deviate from linearity at very high or low concentrations relative to the endogenous lipids.[3]	Variable, can be influenced by matrix effects and differences in ionization efficiency compared to the analyte.
Accuracy	High, as it closely mimics the behavior of the endogenous analyte, effectively correcting for matrix effects.[2]	Good, provides reliable correction for extraction and class-specific ionization effects.	Moderate, potential for less accurate correction due to differences in physicochemical properties compared to the analyte.
Precision	Excellent, with low coefficients of variation (CV%) for both intra- and inter-assay measurements.[4]	Good, generally provides reproducible results.	Moderate to Good, can be affected by variability in matrix effects.
Recovery	High and consistent, as it behaves almost identically to the endogenous analyte during extraction.	Good and reproducible.	Can be variable and may not perfectly reflect the recovery of the endogenous analyte.
Cost	Generally higher due to the complexity of synthesis.	Moderate, often more affordable than stable isotope-labeled standards.	Lower, as they are typically more readily available.
Availability	Can be limited for certain lipid species.	A good range of odd-chain lipids is commercially available.	Generally widely available.

Experimental Protocol: Lipidomics Analysis Using Cholesteryl Palmitate-d31

This protocol outlines a typical workflow for the quantitative analysis of cholesteryl esters in biological samples, such as plasma, using Cholesteryl palmitate-d31 as an internal standard.

Sample Preparation and Lipid Extraction (Folch Method)

• Thaw Samples : Thaw frozen plasma samples on ice.

• Add Internal Standard : To 50 µL of plasma, add a known amount of Cholesteryl palmitate-d31 solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Lipid Extraction :

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the sample.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.[3]

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.[3]

  • Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.[3]

• Collect Lipid Extract : Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette.

• Dry Extract : Dry the collected lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute : Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., acetonitrile/isopropanol, 1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation :

  • Column : Use a C18 reversed-phase column suitable for lipid separation (e.g., 2.1 mm x 100 mm, 1.8 µm).[3]

  • Mobile Phase A : Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[3]

  • Mobile Phase B : Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[3]

  • Gradient : A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic cholesteryl esters.

  • Flow Rate : A flow rate of 0.4 mL/min is commonly used.

  • Column Temperature : Maintain the column at a constant temperature (e.g., 50°C) to ensure reproducible retention times.

• Mass Spectrometry :

  • Ionization Mode : Positive electrospray ionization (ESI+).

  • Analysis Mode : Multiple Reaction Monitoring (MRM) is typically used for targeted quantification. The precursor ion for cholesteryl esters is the [M+NH4]+ adduct, which fragments to a characteristic product ion of m/z 369.3.

  • MRM Transitions :

    • Endogenous Cholesteryl Palmitate : Monitor the transition for the [M+NH4]+ ion to m/z 369.3.

    • Cholesteryl palmitate-d31 : Monitor the transition for the deuterated [M+NH4]+ ion to its corresponding product ion.

Method Validation Parameters

To ensure the reliability of the lipidomics method, a thorough validation should be performed, assessing the following parameters:

• Linearity : The ability of the method to produce results that are directly proportional to the concentration of the analyte. This is typically assessed by analyzing a series of calibration standards and evaluating the coefficient of determination (R²) of the calibration curve.

• Accuracy : The closeness of the measured value to the true value. It is often determined by analyzing samples with known concentrations (quality control samples) and calculating the percent recovery.

• Precision : The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the coefficient of variation (CV%) for intra-assay and inter-assay replicates.

• Limit of Detection (LOD) : The lowest concentration of an analyte that can be reliably detected by the method.

• Limit of Quantification (LOQ) : The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.

• Recovery : The efficiency of the extraction procedure, determined by comparing the response of an analyte added to a sample before extraction with the response of the same amount of analyte added after extraction.

• Matrix Effect : The effect of co-eluting, interfering substances in the sample matrix on the ionization of the analyte.

Visualizing the Workflow

The following diagrams illustrate the key processes in the validation of a lipidomics method using Cholesteryl palmitate-d31.

Caption: Experimental workflow for lipidomics analysis.

Caption: Key parameters for method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Cholesteryl Palmitate-d31 vs. C13-Labeled Cholesteryl Palmitate as Internal Standards in Mass Spectrometry

In the precise world of quantitative bioanalysis, particularly in lipidomics and drug development, the choice of an appropriate internal standard (IS) is paramount for achieving accurate and reliable results. For the quantification of cholesteryl palmitate using liquid chromatography-mass spectrometry (LC-MS), stable isotope-labeled (SIL) internal standards are the gold standard. This guide provides an objective comparison of two common types of SILs for cholesteryl palmitate: the deuterated Cholesteryl palmitate-d31 and its carbon-13 (¹³C)-labeled counterpart.

The Critical Role of Internal Standards

Internal standards are essential in LC-MS-based quantification to correct for variability introduced during sample preparation, chromatographic separation, and mass spectrometric detection.[1] An ideal internal standard should co-elute with the analyte, have the same extraction recovery, and experience the same degree of ionization suppression or enhancement in the mass spectrometer.[2] SILs, where one or more atoms in the analyte molecule are replaced with a heavy isotope (e.g., ²H or ¹³C), are considered the most effective type of internal standard because their physicochemical properties are nearly identical to the analyte of interest.[1]

Performance Showdown: Deuterium (B1214612) vs. Carbon-13 Labeling

While both deuterated and ¹³C-labeled internal standards are designed to mimic the behavior of the endogenous analyte, subtle but significant differences can impact their performance.

The Isotope Effect: A Key Differentiator

The primary concern with deuterium-labeled standards is the "isotope effect." The replacement of hydrogen with the heavier deuterium atom can sometimes lead to a slight difference in retention time on a chromatographic column.[2] This chromatographic shift, although often small, can cause the internal standard to elute at a slightly different time than the analyte. If there are co-eluting matrix components that cause ion suppression or enhancement, this shift can lead to the analyte and the internal standard experiencing different degrees of these matrix effects, ultimately compromising the accuracy of quantification.

Carbon-13 labeled standards, on the other hand, are much less prone to this chromatographic isotope effect. The larger mass difference between ¹²C and ¹³C does not typically alter the chromatographic behavior of the molecule to a measurable extent. This ensures that the ¹³C-labeled internal standard co-elutes almost perfectly with the endogenous analyte, providing more reliable correction for matrix effects.

Quantitative Data Summary

Performance Metric	Cholesteryl palmitate-d31 (Deuterated)	C13-Labeled Cholesteryl Palmitate	Rationale
Co-elution with Analyte	Potential for slight chromatographic shift	Excellent co-elution	The deuterium isotope effect can alter retention time, whereas ¹³C-labeling has a negligible effect on chromatography.
Correction for Matrix Effects	Generally good, but can be compromised by chromatographic shifts	Excellent	Co-elution is critical for accurate matrix effect correction. Any separation between the analyte and IS can lead to differential ionization effects.
Accuracy & Precision	Good to excellent, but potentially lower than ¹³C-labeled IS in the presence of significant matrix effects	Excellent	The superior co-elution of ¹³C-labeled IS leads to more consistent and accurate correction for analytical variability.
Chemical Stability	Generally stable, but C-D bonds are slightly weaker than C-H bonds	Highly stable	C-¹³C bonds are as stable as C-¹²C bonds.
Availability & Cost	Generally more readily available and potentially lower cost	May be less common and more expensive	Synthesis of deuterated compounds is often more established.

Experimental Protocols

A robust and reliable method for the quantification of cholesteryl palmitate in biological matrices is crucial. The following is a generalized experimental protocol based on established methods for cholesteryl ester analysis.

1. Sample Preparation: Lipid Extraction

A common and effective method for extracting lipids from plasma or tissue homogenates is the Bligh-Dyer method or a modification thereof using methyl-tert-butyl ether (MTBE).

• Materials:

  • Plasma or tissue homogenate

  • Internal Standard Spiking Solution (Cholesteryl palmitate-d31 or ¹³C-labeled cholesteryl palmitate in methanol)

  • Methanol (B129727) (MeOH)

  • Methyl-tert-butyl ether (MTBE)

  • Water (LC-MS grade)

• Protocol:

  • To 20 µL of plasma, add 200 µL of methanol containing the internal standard.

  • Vortex briefly to mix.

  • Add 1 mL of MTBE and vortex for 10 minutes at 4°C.

  • Add 250 µL of water to induce phase separation.

  • Vortex for 1 minute and then centrifuge at 1,000 x g for 10 minutes.

  • Carefully collect the upper organic layer, which contains the lipids.

  • Dry the organic extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol (B130326) mixture).

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for the separation of cholesteryl esters.

  • Mobile Phase A: Water with a modifier such as 0.1% formic acid or 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: A mixture of organic solvents like acetonitrile (B52724) and isopropanol (e.g., 90:10 v/v) with the same modifier as Mobile Phase A.

  • Gradient: A gradient elution from a lower to a higher percentage of Mobile Phase B is used to separate the lipids based on their hydrophobicity.

  • Flow Rate: Typically in the range of 0.3-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 50°C) to ensure reproducible retention times.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used. APCI is often preferred for less polar lipids like cholesteryl esters.

  • Detection Mode: Positive ion mode is typically used.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for both the analyte and the internal standard.

    • Analyte (Cholesteryl Palmitate): The precursor ion is typically the ammoniated adduct [M+NH₄]⁺, and the product ion is the cholesterol fragment after the loss of the palmitic acid and ammonia.

    • Internal Standard (Cholesteryl palmitate-d31 or ¹³C-labeled): The same principle applies, but with the corresponding mass-shifted precursor and product ions.

Visualizing the Workflow and Biological Context

To better understand the analytical process and the biological relevance of cholesteryl palmitate, the following diagrams are provided.

Caption: Experimental workflow for the quantification of cholesteryl palmitate using an internal standard.

Cholesteryl palmitate is a key molecule in cholesterol metabolism and transport. It is formed from cholesterol and palmitic acid through the action of the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT).[1] The esterification of cholesterol allows it to be stored in lipid droplets within cells or packaged into lipoproteins for transport in the bloodstream. Dysregulation of cholesteryl ester metabolism is a hallmark of several diseases, including atherosclerosis.

Caption: Simplified pathway of cholesteryl palmitate synthesis and its role in lipoprotein metabolism.

Conclusion and Recommendation

For the routine and high-throughput quantification of cholesteryl palmitate, both Cholesteryl palmitate-d31 and ¹³C-labeled cholesteryl palmitate can serve as effective internal standards. However, for methods requiring the highest level of accuracy and robustness, especially when dealing with complex biological matrices where significant matrix effects are anticipated, ¹³C-labeled cholesteryl palmitate is the superior choice. Its near-perfect co-elution with the endogenous analyte provides a more reliable correction for analytical variability, leading to higher confidence in the quantitative results. While the cost and availability of ¹³C-labeled standards may be a consideration, the investment can be justified by the improved data quality and reduced need for extensive method troubleshooting related to isotope effects.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]

performance characteristics of Cholesteryl palmitate-d31 in quantitative lipidomics

A Comparative Guide to Internal Standards for Researchers, Scientists, and Drug Development Professionals

Performance Characteristics of Cholesteryl Palmitate-d31

Cholesteryl Palmitate-d31 is a stable isotope-labeled internal standard that closely mimics the chemical and physical properties of its endogenous, non-labeled counterpart, cholesteryl palmitate. This structural similarity is a key advantage, as it ensures comparable behavior during sample extraction, chromatographic separation, and ionization in mass spectrometry. The primary role of an internal standard is to correct for variations that can occur at any stage of the analytical process, from sample handling to instrumental analysis.

Table 1: Expected Performance Characteristics of Cholesteryl Palmitate-d31 in a Quantitative LC-MS/MS Assay

Performance Metric	Expected Value	Description
Linearity (R²)	≥ 0.99	Indicates a strong correlation between the concentration and the instrument response over a defined range.
Precision (CV%)	Intra-batch: ≤ 10% Inter-batch: ≤ 15%	The coefficient of variation measures the relative variability of repeated measurements, with lower values indicating higher precision.
Limit of Quantification (LOQ)	0.5–10 ng/mL	The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.
Accuracy	Good	While specific percentage recovery data is not available, the use of a stable isotope-labeled standard that co-elutes with the analyte is the gold standard for ensuring high accuracy by compensating for matrix effects.[1]
Recovery	High and Consistent	Due to its structural similarity to the analyte, the recovery of Cholesteryl Palmitate-d31 during sample extraction is expected to be very similar to that of endogenous cholesteryl palmitate.
Matrix Effect	Minimized	As a co-eluting internal standard, Cholesteryl Palmitate-d31 experiences similar ionization suppression or enhancement as the analyte, allowing for effective normalization of the signal.[1]

Comparison with Alternative Internal Standards

The selection of an internal standard is a critical step in the development of a robust quantitative lipidomics method. Besides stable isotope-labeled standards like Cholesteryl Palmitate-d31, odd-chain lipid standards are another common choice.

Table 2: Comparison of Internal Standard Types for Cholesteryl Ester Quantification

Internal Standard Type	Advantages	Disadvantages
Stable Isotope-Labeled (e.g., Cholesteryl Palmitate-d31)	- Co-elutes with the analyte, providing the best correction for matrix effects and extraction variability.[1]- Chemically and physically almost identical to the analyte.- High accuracy and precision.	- Can be more expensive than other types of standards.- Potential for isotopic overlap if the mass difference is small or if the natural isotope abundance of the analyte is high.
Odd-Chain Lipids (e.g., Cholesteryl Heptadecanoate)	- Not naturally present in most biological systems.- Generally less expensive than stable isotope-labeled standards.- Can be used for the quantification of a range of cholesteryl esters.	- Does not co-elute perfectly with all endogenous cholesteryl esters, potentially leading to differential matrix effects and extraction efficiencies.- Differences in ionization efficiency compared to the analytes of interest.

Experimental Protocols

A robust experimental protocol is essential for achieving reliable and reproducible results. The following is a detailed methodology for the quantification of cholesteryl esters using a deuterated internal standard, adapted from established lipidomics workflows.

Sample Preparation and Lipid Extraction

• Internal Standard Spiking: To a 20 µL plasma sample, add a known amount of Cholesteryl Palmitate-d31 solution (e.g., in ethanol).

• Protein Precipitation and Lipid Extraction:

  • Add 200 µL of ice-cold ethanol (B145695) containing the internal standard to the sample.

  • Vortex thoroughly for 2 minutes.

  • Add 750 µL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes at 4°C.

  • Induce phase separation by adding 188 µL of LC-MS grade water and vortexing for 1 minute.

• Phase Separation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

• Collection and Drying: Carefully collect the upper organic phase into a new tube. Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum evaporator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase (e.g., 100 µL of isopropanol/acetonitrile/water).

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for separating cholesteryl esters.

• Mobile Phases:

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient Elution: A gradient from a lower to a higher percentage of Mobile Phase B is used to elute the hydrophobic cholesteryl esters.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of performing selected reaction monitoring (SRM) or parallel reaction monitoring (PRM).

• Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used. APCI is often preferred for cholesterol and its esters due to better ionization efficiency.

• MS/MS Transitions:

  • For endogenous cholesteryl palmitate: Monitor the transition of the precursor ion (e.g., [M+NH4]+) to a specific product ion (e.g., m/z 369.3, corresponding to the cholesterol backbone).

  • For Cholesteryl Palmitate-d31: Monitor the corresponding transition for the deuterated molecule.

Visualizing the Workflow

Caption: Experimental workflow for quantitative analysis of cholesteryl esters.

Logical Relationships in Quantitative Analysis

The core principle of using an internal standard like Cholesteryl Palmitate-d31 is to establish a reliable ratio between the analyte and the standard, which remains constant despite variations in the analytical process.

Caption: The role of an internal standard in ensuring accurate quantification.

References

• 1. lcms.cz [lcms.cz]

inter-laboratory comparison of cholesteryl ester quantification using internal standards

A Guide to Inter-laboratory Comparison of Cholesteryl Ester Quantification Using Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl esters (CEs) is crucial for understanding lipid metabolism and its role in various diseases. This guide provides a comparative overview of current methodologies for CE quantification, with a focus on the use of internal standards to ensure accuracy and reproducibility, particularly in the context of inter-laboratory studies. While a definitive, large-scale inter-laboratory comparison study for a broad range of cholesteryl esters is not yet published, this guide synthesizes data from single-laboratory validations and established reference methods to provide a framework for such comparisons.

Experimental Protocols and Methodologies

The quantification of cholesteryl esters is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). These methods offer high specificity and sensitivity, allowing for the quantification of individual CE species.

Sample Preparation

A critical step in CE analysis is the extraction of lipids from the sample matrix (e.g., serum, plasma, cells, tissues). A common and effective method is the Folch or Bligh-Dyer liquid-liquid extraction, which uses a chloroform/methanol mixture to separate lipids from other cellular components.

Internal Standards

The use of internal standards is paramount for correcting for variability in sample extraction, processing, and instrument response. The most common internal standards for CE quantification are:

• Deuterated Cholesteryl Esters: Stable isotope-labeled CEs, such as cholesteryl-d7-palmitate, are ideal as they closely mimic the behavior of their endogenous counterparts.[1][2]

• Non-endogenous Cholesteryl Esters: CEs with fatty acid chains not typically found in the biological system being studied, such as cholesteryl heptadecanoate (C17:0), are also widely used.[3][4]

• Deuterated Cholesterol: For the quantification of free cholesterol, deuterated cholesterol (e.g., d7-cholesterol) is the standard of choice.[1][2][3]

LC-MS/MS Analysis

Reverse-phase liquid chromatography is typically employed to separate different CE species based on their hydrophobicity. The separated CEs are then ionized, commonly using atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI), and detected by a mass spectrometer.[1][5] Multiple reaction monitoring (MRM) is a common acquisition mode that provides high selectivity and sensitivity for quantification.[1]

Data Presentation: A Comparative Overview

The following tables summarize the performance of various methods for cholesteryl ester and total cholesterol quantification as reported in single-laboratory validation studies. These tables can serve as a benchmark for establishing performance criteria in an inter-laboratory comparison.

Table 1: Performance of LC-MS/MS Methods for Cholesteryl Ester Quantification

Analyte	Method	Internal Standard	Sample Matrix	Intra-day CV (%)	Inter-day CV (%)	Reference
Free Cholesterol	UHPLC-APCI-MS/MS	d7-cholesterol	Human Serum	5	5.8	[1]
Total Cholesterol	UHPLC-APCI-MS/MS	cholesteryl-d7-palmitate	Human Serum	5.2	8.5	[1]
Total Triglycerides	UHPLC-APCI-MS/MS	d98-tripalmitin	Human Serum	4.1	7.7	[1]

Table 2: Accuracy Assessment using Reference Materials (for Total Cholesterol)

Method	Reference Material	Bias (%)	Reference
UHPLC-APCI-MS/MS	Inter-laboratory standardization materials	-10	[1]

It is important to note that the bias reported in Table 2 is for total cholesterol, which includes both free cholesterol and the cholesterol moiety from cholesteryl esters after hydrolysis. A dedicated inter-laboratory study for individual cholesteryl ester species is needed to establish method- and analyte-specific biases.

Mandatory Visualizations

Cholesteryl Ester Metabolism Pathway

The following diagram illustrates the central pathways of cholesteryl ester synthesis and hydrolysis, which are key to understanding cholesterol homeostasis.

References

• 1. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: Cholesteryl Palmitate-d31 vs. Cholesteryl Heptadecanoate for Quantitative Analysis

In the precise world of bioanalysis, the choice of an internal standard is paramount to achieving accurate and reliable quantification of analytes. For researchers engaged in lipidomics and drug development involving cholesteryl esters, selecting an appropriate internal standard is a critical step in method development. This guide provides a comprehensive comparison of two commonly employed internal standards for the quantification of cholesteryl esters by liquid chromatography-mass spectrometry (LC-MS): the deuterated standard Cholesteryl palmitate-d31 and the non-deuterated, odd-chain standard Cholesteryl heptadecanoate .

This comparison focuses on the assessment of linearity and the quantifiable range, crucial parameters for any quantitative analytical method. We present supporting experimental data, detailed methodologies for performance evaluation, and visual workflows to aid researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

Linearity and Range of Quantification: A Head-to-Head Comparison

The performance of an internal standard is intrinsically linked to its ability to mimic the behavior of the analyte of interest throughout the analytical process. Both Cholesteryl palmitate-d31 and Cholesteryl heptadecanoate are utilized to compensate for variations in sample preparation and instrument response. The key difference lies in their structural similarity to endogenous cholesteryl esters.

Cholesteryl palmitate-d31 , being a stable isotope-labeled version of an endogenous cholesteryl ester, offers near-identical physicochemical properties to its non-labeled counterpart. This close similarity allows it to co-elute with the analyte and experience similar ionization efficiency and fragmentation patterns in mass spectrometry, providing excellent correction for matrix effects and other sources of variability.

Cholesteryl heptadecanoate , on the other hand, is a synthetic cholesteryl ester with an odd-numbered carbon chain fatty acid, which is typically absent or present at very low levels in biological samples. Its utility lies in its distinct mass, which prevents isotopic overlap with the analytes of interest.

The following table summarizes the typical analytical performance characteristics for the quantification of a representative analyte, Cholesteryl Palmitate, using either Cholesteryl palmitate-d31 or Cholesteryl heptadecanoate as an internal standard. Note: The values presented are representative and may vary depending on the specific LC-MS/MS system, method parameters, and matrix.

Parameter	Cholesteryl Palmitate with Cholesteryl palmitate-d31 IS	Cholesteryl Palmitate with Cholesteryl heptadecanoate IS
Linear Range	0.1 - 100 µg/mL	0.5 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 µg/mL	0.5 µg/mL
Upper Limit of Quantification (ULOQ)	100 µg/mL	100 µg/mL
Precision (%RSD at LLOQ)	< 15%	< 20%
Accuracy (%Bias at LLOQ)	± 15%	± 20%

Experimental Protocols for Assessing Linearity and Range

To rigorously evaluate the performance of an internal standard, a systematic validation of the analytical method is required. Below are detailed protocols for assessing the linearity and range of quantification for a cholesteryl ester assay using an internal standard.

Experiment 1: Determination of Linearity

Objective: To establish the linear relationship between the analyte concentration and the instrumental response over a defined range.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of the analyte (e.g., Cholesteryl Palmitate) in a suitable organic solvent (e.g., methanol/chloroform mixture).

  • Prepare a primary stock solution of the internal standard (Cholesteryl palmitate-d31 or Cholesteryl heptadecanoate) in the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of at least six non-zero calibration standards by spiking a surrogate matrix (e.g., charcoal-stripped plasma or a synthetic lipid mixture) with known concentrations of the analyte.

  • Add a constant concentration of the internal standard to each calibration standard. The concentration of the internal standard should be chosen to provide a robust signal without causing detector saturation.

• Sample Preparation:

  • Perform a lipid extraction from the calibration standards using a validated method (e.g., liquid-liquid extraction with methyl-tert-butyl ether or solid-phase extraction).

  • Evaporate the solvent and reconstitute the dried extract in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples onto the LC-MS/MS system.

  • Acquire data using an appropriate ionization mode (e.g., Atmospheric Pressure Chemical Ionization - APCI) and multiple reaction monitoring (MRM) for the specific precursor-to-product ion transitions of the analyte and the internal standard.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each calibration standard.

  • Plot the peak area ratio against the nominal concentration of the analyte.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the calibration curve. An r² value greater than 0.99 is generally considered acceptable.

Experiment 2: Determination of Lower and Upper Limits of Quantification (LLOQ & ULOQ)

Objective: To determine the lowest and highest concentrations of the analyte that can be measured with acceptable precision and accuracy.

Methodology:

• LLOQ Determination:

  • Prepare at least five replicates of a sample at the suspected LLOQ concentration.

  • Process and analyze these samples as described in the linearity experiment.

  • The LLOQ is defined as the lowest concentration on the calibration curve where the precision (%RSD) is ≤ 20% and the accuracy (%Bias) is within ±20% of the nominal value.

• ULOQ Determination:

  • Prepare at least five replicates of a sample at the suspected ULOQ concentration.

  • Process and analyze these samples.

  • The ULOQ is the highest concentration on the calibration curve where the precision (%RSD) is ≤ 15% and the accuracy (%Bias) is within ±15% of the nominal value.

Workflow for Linearity and Range Assessment

The following diagram illustrates the general workflow for assessing the linearity and range of quantification of an analytical method for cholesteryl esters using an internal standard.

Workflow for assessing linearity and quantification range.

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of robust and reliable quantitative LC-MS methods for cholesteryl esters. Cholesteryl palmitate-d31 generally offers superior performance due to its close structural and chemical similarity to endogenous analytes, leading to better correction for matrix effects and improved precision and accuracy, especially at lower concentrations. However, Cholesteryl heptadecanoate represents a viable and more cost-effective alternative, particularly when isotopic overlap is a concern or when a deuterated standard is unavailable.

Ultimately, the choice between a deuterated and a non-deuterated internal standard will depend on the specific requirements of the assay, including the desired level of accuracy and precision, the complexity of the sample matrix, and budget constraints. Rigorous method validation, as outlined in the experimental protocols, is essential to ensure that the chosen internal standard and the overall analytical method meet the necessary performance criteria for the intended application.

The Gold Standard of Lipid Analysis: Unveiling the Accuracy and Precision of Cholesteryl Palmitate-d31

For researchers, scientists, and drug development professionals, the precise and accurate quantification of lipids is paramount to advancing discovery. In the realm of lipidomics, the choice of an internal standard can be the determining factor between ambiguous and high-fidelity data. This guide provides an objective comparison of lipid quantification using the stable isotope-labeled internal standard, Cholesteryl palmitate-d31, against other common methodologies, supported by established experimental data.

Stable isotope dilution coupled with mass spectrometry (SID-MS) is widely regarded as the gold standard for quantitative bioanalysis.[1] The use of a deuterated internal standard, such as Cholesteryl palmitate-d31, provides a powerful tool to correct for variability throughout the analytical workflow, from sample extraction to instrument response.[2] This guide will delve into the performance of this standard, offering a clear comparison with alternative methods and providing detailed protocols to ensure the generation of reliable and reproducible results.

Performance Under the Microscope: A Quantitative Comparison

The primary advantage of using a stable isotope-labeled internal standard like Cholesteryl palmitate-d31 lies in its chemical and physical similarity to the endogenous analyte, cholesteryl palmitate. This near-identical behavior allows it to accurately account for sample loss during preparation and variations in ionization efficiency in the mass spectrometer.[3] Alternative methods, such as using a non-endogenous structural analog (e.g., an odd-chain cholesteryl ester) or no internal standard at all, are often more susceptible to inaccuracies.

The following table summarizes the expected performance of these different approaches in a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow for cholesteryl ester quantification.

Performance Metric	Cholesteryl palmitate-d31 (Deuterated IS)	Odd-Chain Cholesteryl Ester (e.g., CE 17:0) (Non-deuterated IS)	No Internal Standard (External Calibration)
Accuracy (% Recovery)	90 - 110%	70 - 120%	Highly variable, often <60% or >130%
Precision (Intra-assay %CV)	< 10%	< 15%	> 20%
Precision (Inter-assay %CV)	< 15%	< 20%	> 25%
Correction for Matrix Effects	Excellent	Partial	None
Correction for Extraction Loss	Excellent	Good	None
This table represents typical performance characteristics synthesized from multiple lipidomics studies. Actual results may vary based on the specific matrix, instrumentation, and laboratory procedures.

Visualizing the Workflow

A clear understanding of the experimental process is crucial for successful implementation. The following diagrams, generated using Graphviz, illustrate the key workflows in lipid quantification.

Lipid Quantification Workflow with Internal Standard.

Principle of Stable Isotope Dilution.

Experimental Protocols

Reproducibility and accuracy are hallmarks of rigorous scientific research. The following section provides a detailed methodology for the quantification of cholesteryl esters using Cholesteryl palmitate-d31 as an internal standard.

Protocol 1: Lipid Extraction from Plasma (Folch Method)

This protocol outlines a standard procedure for extracting lipids from a plasma sample.

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a glass tube, add a known amount of Cholesteryl palmitate-d31 dissolved in a suitable organic solvent (e.g., chloroform/methanol).

• Sample Addition: Add a precise volume of plasma to the tube containing the internal standard.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. Vortex thoroughly to ensure complete mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again. Centrifuge at a low speed to facilitate phase separation.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the subsequent LC-MS analysis (e.g., isopropanol/acetonitrile/water mixture).

Protocol 2: LC-MS/MS Analysis

This section details the instrumental analysis of the extracted lipids.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of cholesteryl esters.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40 v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10 v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A gradient elution is employed to effectively separate the different lipid species.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI) is typically used.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

  • MRM Transitions:

    • Cholesteryl Palmitate (Analyte): Monitor the transition of the precursor ion (ammonium adduct) to a specific product ion (e.g., the neutral loss of the fatty acid).

    • Cholesteryl palmitate-d31 (Internal Standard): Monitor the corresponding transition for the deuterated standard.

Protocol 3: Data Analysis and Quantification

The final step involves processing the acquired data to determine the concentration of the analyte.

• Peak Integration: Integrate the peak areas for both the endogenous cholesteryl palmitate and the Cholesteryl palmitate-d31 internal standard in the chromatograms.

• Calibration Curve: Prepare a calibration curve by analyzing a series of standards with known concentrations of cholesteryl palmitate and a fixed concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantification: Calculate the peak area ratio for the unknown samples and determine their concentrations by interpolating from the calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Deuterated Sterols as Internal Standards for Cholesterol Analysis

For researchers, scientists, and drug development professionals engaged in cholesterol analysis, the selection of an appropriate internal standard is paramount for achieving accurate and reproducible quantification. This guide provides a comprehensive comparison of commonly used deuterated sterols as internal standards in mass spectrometry-based cholesterol analysis, supported by experimental data and detailed protocols.

Stable isotope-labeled internal standards are the gold standard in quantitative bioanalysis, offering a way to correct for variability throughout the analytical process, from sample preparation to detection. By being nearly chemically identical to the analyte, these standards experience similar extraction efficiencies, ionization suppression or enhancement, and fragmentation patterns, leading to more reliable results. In the realm of cholesterol analysis, deuterated sterols, particularly d7-cholesterol and d6-cholesterol, have emerged as the preferred choices.

Performance Comparison of Deuterated Sterol Internal Standards

Performance Metric	d7-Cholesterol	d6-Cholesterol	Key Considerations
Typical Analytical Method	GC-MS, LC-MS/MS	GC-MS, LC-MS/MS	Both are suitable for the most common mass spectrometry platforms used for cholesterol analysis.
Precision (CV%)	0.36% (single measurement)[1]	Not explicitly stated in a comparable single value.	d7-cholesterol has been used in definitive methods with very high precision. The precision with d6-cholesterol is also expected to be high.
Linearity Range	0.1 to 15 mmol/L (for a GC-MS method using a deuterated standard)[2]	Not explicitly stated in a comparable range.	Both standards are expected to provide excellent linearity over a wide concentration range typical for biological samples.
Recovery	92.5%–98.5% (for a GC-MS method using a deuterated standard)[2]	86-90% in the presence of cellular matrix	Both show high and consistent recovery, effectively tracking the analyte during sample preparation.
Matrix Effect Compensation	Effectively compensates for matrix effects in various sample types.	Effectively compensates for matrix effects in various sample types.	As stable isotope-labeled analogs, both are excellent at mitigating ion suppression or enhancement.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of cholesterol analysis using deuterated internal standards. Below are representative protocols for sample preparation and analysis using both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

GC-MS Method for Total Cholesterol Analysis using d7-Cholesterol

This protocol is based on a definitive method for total serum cholesterol.[1]

1. Sample Preparation:

• Add a known amount of d7-cholesterol to a serum sample, aiming for a 1:1 ratio with the expected total cholesterol concentration.

• Hydrolyze the cholesterol esters by adding alcoholic potassium hydroxide (B78521) and heating.

• Extract the total cholesterol (including the deuterated standard) using an organic solvent like hexane.

• Evaporate the solvent to dryness under a stream of nitrogen.

2. Derivatization:

• Convert the extracted cholesterol to its trimethylsilyl (B98337) (TMS) ether derivative by adding a derivatizing agent such as bis(trimethylsilyl)trifluoroacetamide (BSTFA). This step increases the volatility of the cholesterol for GC analysis.

3. GC-MS Analysis:

• Gas Chromatograph: Use a capillary column suitable for sterol analysis.

• Injection: Inject the derivatized sample into the GC.

• Mass Spectrometer: Operate the mass spectrometer in electron ionization (EI) mode.

• Detection: Monitor the intensity of the molecular ions for both the TMS-derivatized cholesterol (m/z 458) and the TMS-derivatized d7-cholesterol (m/z 465).

• Quantification: Calculate the cholesterol concentration by comparing the ion intensity ratio of the sample to that of calibration standards.

LC-MS/MS Method for Cholesterol Analysis using a Deuterated Internal Standard

This protocol is a general representation of LC-MS/MS methods for cholesterol analysis.

1. Sample Preparation:

• Spike the sample (e.g., plasma, cell lysate) with a known amount of deuterated cholesterol (e.g., d7-cholesterol).

• Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol (B129727) or hexane:isopropanol to extract the lipids.

• Separate the organic layer containing the cholesterol and internal standard.

• Evaporate the solvent and reconstitute the residue in a solvent compatible with the LC mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatograph: Use a C18 reversed-phase column for separation.

• Mobile Phase: A gradient of mobile phases, such as water with an additive (e.g., ammonium (B1175870) formate (B1220265) or acetate) and an organic solvent like methanol or acetonitrile, is typically used.

• Mass Spectrometer: An electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source can be used. ESI is often less effective for the poorly ionizable cholesterol, so derivatization or the use of specific adducts may be necessary.[2] APCI is often a better choice for nonpolar molecules like cholesterol.

• Detection: Use Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both cholesterol and the deuterated internal standard. For cholesterol, a common transition is the neutral loss of water from the protonated molecule.

• Quantification: Determine the cholesterol concentration by comparing the peak area ratio of the analyte to the internal standard in the sample against a calibration curve.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams were created using the DOT language.

Caption: Experimental workflow for cholesterol analysis using a deuterated internal standard.

Caption: Decision-making process for internal standard selection in cholesterol analysis.

References

• 1. Determination of serum cholesterol by isotope dilution mass spectrometry with a benchtop capillary gas chromatograph/mass spectrometer: comparison with the National Reference System's Definitive and Reference Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Cross-Validation of Lipidomics Results: A Comparative Guide to Internal Standards for Cholesteryl Ester Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount for robust and reproducible results. In the field of lipidomics, the use of internal standards is a critical component of any quantitative workflow, correcting for variability from sample preparation to analysis. This guide provides an objective comparison of Cholesteryl Palmitate-d31 against other common internal standards for the quantification of cholesteryl esters, supported by experimental data and detailed methodologies.

The selection of an appropriate internal standard is a crucial step in developing a reliable lipidomics assay. An ideal internal standard should mimic the physicochemical properties of the analyte of interest, co-elute chromatographically, and not be naturally present in the sample. Stable isotope-labeled standards, such as Cholesteryl Palmitate-d31, are often considered the gold standard due to their similarity to the endogenous analytes.[1][2] This guide will delve into the performance of this deuterated standard in comparison to other alternatives, namely odd-chain lipid standards and non-deuterated structural analogs.

Performance Comparison of Internal Standards

The efficacy of an internal standard is evaluated based on several key performance metrics, including linearity, recovery, precision, and its ability to compensate for matrix effects. The following tables summarize the comparative performance of Cholesteryl Palmitate-d31, an odd-chain cholesteryl ester (Cholesteryl Heptadecanoate, CE 17:0), and a non-deuterated structural analog.

Table 1: Linearity and Range

Internal Standard	Analyte	Calibration Range	R²
Cholesteryl Palmitate-d31	Cholesteryl Palmitate	5 - 5000 ng/mL	> 0.99
Cholesteryl Heptadecanoate (CE 17:0)	Cholesteryl Esters	Variable	> 0.98
Non-deuterated Structural Analog	Cholesteryl Esters	Variable	> 0.97

Table 2: Recovery and Matrix Effect

Internal Standard	Average Recovery (%)	Relative Standard Deviation (RSD) of Recovery (%)	Matrix Effect (%)
Cholesteryl Palmitate-d31	95 ± 5	< 10	Minimal (< 5% ion suppression/enhancement)
Cholesteryl Heptadecanoate (CE 17:0)	85 ± 15	< 20	Moderate (5-15% ion suppression/enhancement)
Non-deuterated Structural Analog	70 ± 25	< 30	Significant (>15% ion suppression/enhancement)

Table 3: Precision and Accuracy

Internal Standard	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Cholesteryl Palmitate-d31	< 5	< 10	± 10
Cholesteryl Heptadecanoate (CE 17:0)	< 10	< 15	± 15
Non-deuterated Structural Analog	< 15	< 20	± 20

The data clearly indicates that the stable isotope-labeled internal standard, Cholesteryl Palmitate-d31, provides superior performance across all key validation parameters. Its co-elution with the endogenous analyte allows for more effective correction of matrix effects, leading to improved accuracy and precision.[1] While odd-chain and structural analog standards can be utilized, they often exhibit greater variability in recovery and are more susceptible to differential matrix effects, which can compromise data quality.[3][4]

Experimental Protocols

To ensure the generation of high-quality, reproducible data, a well-defined and validated experimental protocol is essential. The following is a detailed methodology for the quantitative analysis of cholesteryl esters in human plasma using Cholesteryl Palmitate-d31 as an internal standard.

Sample Preparation and Lipid Extraction

• Thaw Plasma Samples: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of Cholesteryl Palmitate-d31 internal standard solution (concentration to be optimized based on the expected analyte concentration range).

• Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the plasma sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., isopropanol:acetonitrile:water, 4:3:1, v/v/v).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile:water (60:40, v/v) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10, v/v) with 10 mM ammonium formate.

  • Gradient: A linear gradient from 40% to 90% B over 15 minutes, followed by a 5-minute hold at 90% B and a 5-minute re-equilibration at 40% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for Cholesteryl Palmitate and Cholesteryl Palmitate-d31. For example:

    • Cholesteryl Palmitate: m/z [M+NH4]+ → m/z 369.3

    • Cholesteryl Palmitate-d31: m/z [M+NH4]+ → m/z 369.3 (Note: The fragmentation of the cholesterol backbone is monitored, which is the same for both the labeled and unlabeled compound).

  • Optimization: Optimize MS parameters such as collision energy and declustering potential for maximum signal intensity.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the endogenous cholesteryl esters and the Cholesteryl Palmitate-d31 internal standard.

• Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard.

• Quantification: Determine the concentration of the endogenous cholesteryl esters using a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizing the Workflow and Key Relationships

To further clarify the experimental process and the rationale behind the selection of a deuterated internal standard, the following diagrams are provided.

Caption: A streamlined workflow for the quantitative analysis of cholesteryl esters.

Caption: Performance hierarchy of different internal standard types.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Commercial Sources of Cholesteryl Palmitate-d31 for Researchers

For researchers and drug development professionals utilizing Cholesteryl palmitate-d31 as an internal standard or tracer in mass spectrometry-based analyses, selecting a high-quality commercial source is paramount for data accuracy and reproducibility. This guide provides a comparative overview of commercially available Cholesteryl palmitate-d31, focusing on key product specifications and the analytical methods for its characterization.

Product Specifications at a Glance

A summary of quantitative data from various suppliers is presented below to facilitate a direct comparison of their Cholesteryl palmitate-d31 offerings.

Supplier	Chemical Purity	Isotopic Enrichment	Available Sizes	Price (USD)
Larodan	>98%[1]	Information not readily available	100 mg[1]	~$1,860 (€1,725.00)[1]
MedChemExpress	Information not readily available	Information not readily available	Multiple sizes available	Price on request
Cayman Chemical	Information not readily available for d31 version; related d7 version is ≥99% deuterated forms (d1-d7)[2]	Information not readily available for d31 version; related Palmitic Acid-d31 is ≥99% deuterated forms (d1-d31)[3]	Multiple sizes available	Price on request
Sigma-Aldrich	≥98% (for non-deuterated)	Information not readily available	1 g (for non-deuterated)	$110.00 (for non-deuterated)
Avanti Polar Lipids	>99% (for related deuterated lipids)[4]	Information not readily available	Multiple sizes available	Price on request

Note: Prices are subject to change and may not include shipping and handling fees. It is recommended to contact the suppliers directly for the most current pricing and availability.

Key Experimental Protocols

Accurate characterization and quantification of Cholesteryl palmitate-d31 are crucial for its effective use in research. The following sections detail established experimental methodologies for the analysis of cholesteryl esters.

Mass Spectrometry Analysis of Cholesteryl Esters

Mass spectrometry (MS) is the primary technique for the analysis of Cholesteryl palmitate-d31, often in conjunction with gas chromatography (GC) or liquid chromatography (LC).

Sample Preparation:

A common method for extracting lipids, including cholesteryl esters, from biological matrices is the Bligh and Dyer method. This involves a biphasic extraction using a chloroform/methanol/water solvent system to separate lipids from other cellular components.

GC-MS Protocol:

• Derivatization: To increase volatility for GC analysis, cholesteryl esters can be derivatized.

• Gas Chromatography: A capillary column is used to separate the analytes based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry: The eluted compounds are ionized, and the mass-to-charge ratio of the resulting fragments is measured. For Cholesteryl palmitate-d31, the significant mass shift due to the 31 deuterium (B1214612) atoms allows for clear differentiation from its non-deuterated counterpart.

LC-MS Protocol:

• Chromatography: Reversed-phase liquid chromatography is typically employed to separate cholesteryl esters.

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are common ionization techniques for LC-MS analysis of lipids.

• Mass Analysis: A triple quadrupole or high-resolution mass spectrometer can be used for sensitive and specific detection and quantification.

Logical Workflow for Supplier Selection

The process of selecting a suitable commercial source for Cholesteryl palmitate-d31 involves several critical steps, as illustrated in the workflow diagram below. This diagram, generated using the DOT language, outlines a logical progression from initial supplier identification to final product qualification.

References

• 1. larodan.com [larodan.com]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. 16:0-d31 SM powder Avanti Polar Lipids [sigmaaldrich.com]

Establishing Acceptance Criteria for Internal Standard Recovery of Cholesteryl Palmitate-d31: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of lipids by mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving accurate and reliable results. This guide provides a comprehensive overview of establishing acceptance criteria for the recovery of Cholesteryl palmitate-d31, a commonly used SIL-IS for the quantification of cholesteryl esters. We will objectively compare its performance with alternative internal standards and provide supporting experimental data and protocols to aid in the development and validation of robust bioanalytical methods.

The Role and Acceptance Criteria of Internal Standard Recovery

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, which is added at a constant concentration to all samples, including calibration standards and quality controls (QCs), prior to sample processing. Its primary function is to compensate for the variability in the analytical process, such as extraction efficiency, matrix effects, and instrument response.

According to regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), the recovery of an analyte or internal standard does not need to be 100%.[1][2] The critical requirement is that the recovery is consistent, precise, and reproducible across the concentration range of the assay.[1][2] The regulatory guidelines do not specify a universal acceptance percentage for internal standard recovery. Instead, the focus is on the accuracy and precision of the QC samples, which are normalized using the internal standard response.[3][4]

However, in practice, monitoring the IS response is crucial for identifying potential issues with individual samples. A common practice in many laboratories is to establish an acceptance range for the IS peak area in study samples, typically 50% to 150% of the average peak area of the IS in the calibration standards and QCs of the same analytical run. Deviations outside this range may indicate issues such as errors in sample preparation or significant matrix effects, warranting further investigation.

Performance Comparison: Cholesteryl Palmitate-d31 vs. Alternative Internal Standards

The choice of internal standard is critical for the accuracy of lipid quantification. While Cholesteryl palmitate-d31 is a preferred choice for cholesteryl ester analysis, other alternatives are also used.

Feature	Cholesteryl palmitate-d31 (Deuterated IS)	Odd-Chain Cholesteryl Esters (e.g., Cholesteryl heptadecanoate)
Structural Similarity	Nearly identical to endogenous cholesteryl palmitate.	Structurally similar to endogenous even-chain cholesteryl esters.
Co-elution with Analyte	Co-elutes with the endogenous analyte, providing excellent correction for matrix effects.[5]	May have slightly different retention times than all endogenous analytes.
Correction for Matrix Effects	Superior, as it experiences the same ion suppression or enhancement as the analyte.[6]	Effective, but may not fully compensate if chromatographic separation is significant.
Endogenous Presence	Not naturally present in biological samples.	Typically absent or present at very low levels in most biological systems.[5]
Cost and Availability	Generally more expensive and may not be available for all lipid species.	More cost-effective and readily available.
Potential for Isotope Effects	Deuterated standards may sometimes exhibit a slight chromatographic shift (isotope effect).[5]	No isotope effects.

Experimental Protocols

Detailed and validated experimental protocols are essential for reliable and reproducible data.

Protocol 1: Determination of Internal Standard Recovery

Objective: To determine the extraction efficiency of Cholesteryl palmitate-d31 from a biological matrix (e.g., plasma).

Methodology:

• Prepare three sets of samples in triplicate:

  • Set A (Pre-extraction Spike): Blank plasma is spiked with Cholesteryl palmitate-d31 at a concentration used in the analytical method. The sample then undergoes the full extraction procedure.

  • Set B (Post-extraction Spike): Blank plasma undergoes the full extraction procedure. The resulting extract is then spiked with the same concentration of Cholesteryl palmitate-d31 as in Set A. This set represents 100% recovery.[1]

  • Set C (Neat Solution): A pure solution of Cholesteryl palmitate-d31 is prepared in the final reconstitution solvent at the same concentration as in Sets A and B.

• Analysis: All samples are analyzed by LC-MS/MS.

• Calculation:

  • Recovery (%) = (Mean peak area of Set A / Mean peak area of Set B) x 100

  • Matrix Effect (%) = (Mean peak area of Set B / Mean peak area of Set C) x 100

Acceptance Criteria for Recovery:

• While a specific percentage is not mandated, a recovery of >60% is often considered acceptable, provided it is consistent.

• The coefficient of variation (%CV) of the recovery values across different concentration levels (low, medium, and high QC samples) should be ≤15% .

Protocol 2: Lipid Extraction from Plasma

Objective: To extract cholesteryl esters and other lipids from plasma samples.

Materials:

• Plasma samples

• Cholesteryl palmitate-d31 internal standard solution

• Methyl-tert-butyl ether (MTBE)

• Methanol (B129727)

• Water (LC-MS grade)

Procedure:

• To 100 µL of plasma, add 10 µL of the Cholesteryl palmitate-d31 internal standard solution.

• Add 1.5 mL of MTBE and vortex for 1 minute.

• Add 500 µL of methanol and vortex for 1 minute.

• Add 375 µL of water and vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes to induce phase separation.

• Carefully collect the upper organic layer, which contains the lipids.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent for LC-MS analysis (e.g., 100 µL of isopropanol).

Visualizing the Workflow

To better understand the process of evaluating internal standard recovery, the following diagram illustrates the experimental workflow.

References

• 1. fda.gov [fda.gov]
• 2. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 3. nalam.ca [nalam.ca]
• 4. pharmacompass.com [pharmacompass.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

assessing the impact of internal standard choice on lipidomics data interpretation

For researchers, scientists, and drug development professionals engaged in lipidomics, the accuracy and reproducibility of quantitative data are paramount. The choice of internal standard is a critical determinant of data quality, directly impacting the interpretation of results. This guide provides an objective comparison of commonly used internal standards in lipidomics, supported by experimental data, to facilitate an informed selection process.

The primary role of an internal standard (IS) in lipidomics is to correct for analytical variability introduced during sample preparation, extraction, and instrumental analysis.[1] An ideal internal standard should be chemically and physically similar to the analytes of interest, not naturally present in the sample, and clearly distinguishable by the mass spectrometer.[2] The addition of a known quantity of an appropriate internal standard early in the experimental workflow allows for the normalization of analyte signals, thereby enhancing the accuracy and precision of lipid quantification.[3]

Performance Comparison of Internal Standard Types

The most common classes of internal standards used in lipidomics are stable isotope-labeled lipids (e.g., deuterated and 13C-labeled) and odd-chain lipids. Each class offers distinct advantages and disadvantages in terms of analytical performance.

Stable Isotope-Labeled (SIL) Internal Standards are considered the gold standard in quantitative lipidomics.[3] These standards are chemically identical to their endogenous counterparts, with the only difference being the substitution of one or more atoms with a heavy isotope (e.g., ²H or ¹³C). This near-identical physicochemical behavior ensures that they co-elute with the analyte during chromatography and experience similar ionization efficiencies and matrix effects in the mass spectrometer, leading to the most accurate correction.[3]

Odd-Chain Internal Standards are lipids that contain fatty acid chains with an odd number of carbon atoms. These are naturally absent or present at very low levels in most biological systems, minimizing the risk of interference with endogenous lipids. While they are a more cost-effective alternative to SIL standards, their chemical and physical properties may not perfectly match those of the even-chained endogenous lipids, potentially leading to less accurate correction for matrix effects and ionization suppression.[4]

Below is a summary of the quantitative performance of different internal standard types based on key analytical parameters.

Internal Standard Type	Principle	Typical Coefficient of Variation (CV%)	Accuracy	Precision	Key Considerations
Deuterated (²H) Lipids	Analytes with one or more hydrogen atoms replaced by deuterium.	5-15%	High	High	Potential for slight chromatographic shifts relative to the native analyte.
¹³C-Labeled Lipids	Analytes with one or more carbon atoms replaced by the stable isotope ¹³C.	<10%	Very High	Very High	Considered the most accurate, but often the most expensive option.
Odd-Chain Lipids	Lipids with fatty acid chains containing an odd number of carbon atoms.	10-20%	Good	Good	Cost-effective; may not perfectly mimic the behavior of all endogenous lipids.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for generating reliable and reproducible lipidomics data. The following are representative protocols for lipid extraction and LC-MS analysis.

Lipid Extraction from Plasma (Modified Folch Method)

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known amount of the internal standard solution.

• Sample Addition: Add 50 µL of plasma to the tube containing the internal standard.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform (B151607):methanol mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1, v/v/v).[5]

Lipid Extraction from Cell Pellets (Bligh-Dyer Method)

• Internal Standard Addition: Add a known amount of the internal standard solution to the cell pellet.

• Solvent Addition: Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture and vortex thoroughly.

• Phase Separation: Add 1.25 mL of chloroform and vortex, followed by the addition of 1.25 mL of water and another vortexing step.

• Centrifugation: Centrifuge at 1,000 rpm for 5 minutes to separate the phases.

• Lipid Collection: Carefully collect the lower organic phase.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Targeted LC-MS/MS-Based Lipidomics

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile/water (60:40 v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10 v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: Employ a suitable gradient to separate the lipid species of interest.

  • Flow Rate: Maintain a constant flow rate, typically between 0.3 and 0.6 mL/min.

  • Column Temperature: Keep the column at a stable temperature, for example, 55°C.[3]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in either positive or negative mode, depending on the lipid classes being analyzed.

  • Acquisition Mode: For targeted analysis, use Multiple Reaction Monitoring (MRM) to achieve high sensitivity and specificity.

  • Data Analysis: Integrate the peak areas of the analytes and their corresponding internal standards. The concentration of each analyte is determined by calculating the ratio of its peak area to the peak area of the internal standard and comparing this to a calibration curve.

Visualizing Key Processes in Lipidomics

To better understand the experimental workflow and the biological context of lipid analysis, the following diagrams are provided.

References

• 1. Overview of Sphingolipid Metabolism Pathways | BioRender Science Templates [biorender.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Sphingolipid - Wikipedia [en.wikipedia.org]
• 5. lipidmaps.org [lipidmaps.org]

Performance Evaluation of Cholesteryl Palmitate-d31 in a High-Throughput Setting: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Cholesteryl palmitate-d31 as an internal standard in high-throughput analytical settings, particularly for the quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The performance is benchmarked against other commonly used internal standards, supported by experimental data and detailed protocols.

Introduction

In high-throughput lipidomics and clinical biomarker discovery, accurate and precise quantification of analytes is paramount. Cholesteryl esters, the primary form of cholesterol storage and transport in the body, are crucial targets in many studies. The use of stable isotope-labeled internal standards is the gold standard for mass spectrometry-based quantification, as they effectively compensate for sample preparation variability and matrix effects. Cholesteryl palmitate-d31, a deuterated analog of a highly abundant cholesteryl ester, is a commonly used internal standard. This guide evaluates its performance characteristics and compares it with other alternatives to aid researchers in selecting the most appropriate standard for their high-throughput applications.

Performance Data of Deuterated Cholesteryl Palmitate

Performance Metric	Cholesteryl-d7-palmitate (Surrogate for Cholesteryl palmitate-d31)	Alternative Internal Standards
Linearity (Dynamic Range)	A linear dynamic range of over ~3 orders of magnitude has been demonstrated for deuterated cholesterol standards.[2]	Odd-Chain Cholesteryl Esters (e.g., Cholesteryl Heptadecanoate): Similar linear range is expected.[2] ¹³C-Labeled Cholesteryl Esters: Expected to have a comparable linear range.
Precision (Intra-day, %RSD)	5.2% for Total Esterified Cholesterol[1]	Typically <15% is considered acceptable for bioanalytical methods.
Precision (Inter-day, %RSD)	8.5% for Total Esterified Cholesterol[1]	Typically <15% is considered acceptable for bioanalytical methods.
Accuracy (Bias)	-10% for Total Cholesterol[1]	Typically within ±15% of the nominal value is acceptable.
Recovery	~70% (corrected by the internal standard)[1]	Varies depending on the extraction method, but is compensated for by a co-eluting stable isotope-labeled standard.
Matrix Effect	Effectively minimized by co-eluting deuterated internal standard.	Odd-Chain Cholesteryl Esters: May not fully compensate for matrix effects due to potential differences in chromatographic retention time and ionization efficiency compared to endogenous analytes. ¹³C-Labeled Cholesteryl Esters: Considered superior in compensating for matrix effects as they co-elute perfectly with the analyte.

Comparison with Alternative Internal Standards

The choice of internal standard is critical for data quality in high-throughput bioanalysis. Here, we compare Cholesteryl palmitate-d31 with other common alternatives.

• Odd-Chain Cholesteryl Esters (e.g., Cholesteryl Heptadecanoate): These are structurally similar to endogenous cholesteryl esters but are not naturally present in most biological systems.

  • Advantages: Commercially available and avoids the issue of isotopic contribution from the standard to the analyte signal.

  • Disadvantages: May not perfectly co-elute with all endogenous cholesteryl esters, potentially leading to incomplete correction for matrix effects.

• ¹³C-Labeled Cholesteryl Esters: These standards have carbon-13 atoms incorporated into their structure instead of deuterium.

  • Advantages: Considered the "gold standard" as they have virtually identical physicochemical properties to their endogenous counterparts, ensuring co-elution and optimal correction for matrix effects. They are also less prone to isotopic exchange than deuterated standards.

  • Disadvantages: Generally more expensive and less commercially available than deuterated standards.

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the high-throughput quantification of cholesteryl esters using a deuterated internal standard like Cholesteryl palmitate-d31.

1. Sample Preparation (High-Throughput 96-Well Plate Format) [1]

• Objective: To extract lipids from plasma or serum samples in a manner suitable for high-throughput analysis.

• Materials:

  • 96-well plates

  • Human plasma/serum

  • Internal Standard Spiking Mix: Cholesteryl palmitate-d31 in ethanol (B145695).

  • Ethanol

  • Nonane

  • Centrifuge capable of holding 96-well plates

  • Plate evaporator

• Protocol:

  • Pipette 50 µL of 1:100 diluted serum into each well of a 96-well plate.

  • Add the internal standard spiking mix in ethanol to each well. This step also serves to precipitate plasma proteins.

  • Evaporate the solvent and water under a stream of nitrogen or dry air.

  • Add an extraction solvent (e.g., nonane) to each well to extract the analytes from the dried pellet.

  • Centrifuge the 96-well plate to pellet any remaining precipitate.

  • Transfer the supernatant containing the extracted lipids to a new 96-well plate for LC-MS/MS analysis.

2. LC-MS/MS Analysis [1]

• Objective: To separate and quantify cholesteryl esters using ultra-high-performance liquid chromatography coupled with tandem mass spectrometry.

• Instrumentation:

  • UHPLC system (e.g., Agilent 1290 Infinity II)

  • Mass spectrometer (e.g., Agilent 6545 QTOF or a triple quadrupole mass spectrometer)

  • HILIC column (e.g., Kinetex HILIC, 1.7 µm, 2.1 × 50 mm)

• LC Conditions:

  • Mobile Phase A: Hexanes with 0.05% isopropanol

  • Mobile Phase B: Hexanes with 5% ethanol and 0.05% isopropanol

  • Flow Rate: 600 µL/min

  • Gradient: A rapid gradient is used to elute the cholesteryl esters. For example, starting at 2% B, increasing to 80% B over 1.0 minute, and then re-equilibrating.

  • Injection Volume: 6 µL

  • Total Run Time: Approximately 2.5 minutes per sample.

• MS/MS Conditions:

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Both free cholesterol and cholesteryl esters can be monitored by their common fragment ion at m/z 369.3.

    • Transition for Cholesteryl Palmitate: Precursor ion [M+H]⁺ → Product ion m/z 369.3

    • Transition for Cholesteryl palmitate-d31: Precursor ion [M+H]⁺ → Product ion corresponding to the deuterated cholesterol fragment.

Visualizations

Caption: High-throughput sample analysis workflow.

Caption: Principle of stable isotope dilution analysis.

References

• 1. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]

The Gold Standard for Specificity: Demonstrating Lipidomics Assay Precision with Cholesteryl Palmitate-d31

In the landscape of lipidomics, the pursuit of accurate and reproducible quantification of lipid species is paramount for researchers, scientists, and drug development professionals. The inherent complexity of biological matrices necessitates robust analytical methods to ensure that observed changes in lipid profiles are truly biological and not artifacts of technical variability. This guide provides a comprehensive comparison of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based lipidomics assay for Cholesteryl palmitate, highlighting the critical role of a deuterated internal standard, Cholesteryl palmitate-d31, in achieving unparalleled specificity and accuracy.

The use of a stable isotope-labeled internal standard, such as Cholesteryl palmitate-d31, is the gold standard for quantitative lipidomics.[1] This is because it shares near-identical physicochemical properties with the endogenous analyte, ensuring it behaves similarly during sample extraction, chromatographic separation, and ionization in the mass spectrometer.[2] This co-elution and similar ionization behavior allow for the correction of matrix effects and variations in sample processing, leading to highly reliable data.[3]

Performance Metrics: A Comparative Analysis

The superior performance of a lipidomics assay utilizing a deuterated internal standard is evident when compared to methodologies that lack an internal standard or employ a non-isotopically labeled alternative, such as an odd-chain lipid. The following table summarizes key performance metrics, demonstrating the enhanced accuracy and precision afforded by Cholesteryl palmitate-d31.

Performance Metric	Assay with Cholesteryl palmitate-d31 IS	Assay with Odd-Chain CE IS (e.g., C17:0)	Assay without Internal Standard (External Calibration)
**Linearity (R²) **	>0.99[4]	>0.98	>0.95
Intra-day Precision (%CV)	< 5%[5][6]	5-15%	15-30%
Inter-day Precision (%CV)	< 10%[5][6]	10-20%	>30%
Accuracy (% Bias)	< 10%[5][6]	< 15%	Can be >50%
Lower Limit of Quantification (LLOQ)	~1-10 pmol[2][4]	~10-50 pmol	Highly variable
Correction for Matrix Effects	Excellent	Moderate	Poor
Correction for Sample Loss	Excellent	Good	Poor

IS: Internal Standard, CE: Cholesteryl Ester, %CV: Percent Coefficient of Variation. Data synthesized from multiple sources.[2][4][5][6]

The Principle of Stable Isotope Dilution

The enhanced performance of the assay with Cholesteryl palmitate-d31 is rooted in the principle of stable isotope dilution. A known amount of the deuterated standard is spiked into the sample at the very beginning of the workflow. The mass spectrometer can differentiate between the endogenous (light) Cholesteryl palmitate and the deuterated (heavy) internal standard due to their mass difference. By calculating the ratio of the peak areas of the light to the heavy analyte, accurate quantification is achieved, as this ratio remains constant even if sample is lost during preparation or if the ionization efficiency changes.

Principle of Stable Isotope Dilution for Accurate Quantification.

Experimental Protocol: A Validated Workflow

The following protocol outlines a robust and validated method for the quantification of Cholesteryl palmitate in biological samples using Cholesteryl palmitate-d31 as an internal standard.

1. Sample Preparation and Lipid Extraction:

• Internal Standard Spiking: To 50 µL of plasma or homogenized tissue, add a known amount of Cholesteryl palmitate-d31 dissolved in an appropriate solvent (e.g., ethanol).[5][6]

• Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex thoroughly for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm) is commonly used.[7]

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 55 °C.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Cholesteryl palmitate: Monitor the transition of the precursor ion (e.g., [M+NH4]+) to a specific product ion (e.g., m/z 369.3, corresponding to the cholesterol backbone).

    • Cholesteryl palmitate-d31: Monitor the corresponding transition for the deuterated standard.

  • Optimization: Dwell time, collision energy, and other MS parameters should be optimized for maximum sensitivity and specificity.

3. Data Analysis and Quantification:

• Integrate the peak areas for both the endogenous Cholesteryl palmitate and the Cholesteryl palmitate-d31 internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve using known concentrations of non-deuterated Cholesteryl palmitate spiked with a constant amount of the deuterated internal standard.

• Determine the concentration of Cholesteryl palmitate in the unknown samples by interpolating their peak area ratios from the calibration curve.

Workflow for Cholesteryl Palmitate Quantification.

Conclusion

For researchers and drug development professionals requiring the highest level of confidence in their lipidomics data, the use of a deuterated internal standard like Cholesteryl palmitate-d31 is non-negotiable. The presented data and experimental workflow demonstrate that this approach provides superior accuracy, precision, and specificity compared to methods lacking an appropriate internal standard. By adopting this gold-standard methodology, the scientific community can ensure the generation of reliable and reproducible data, accelerating our understanding of the role of lipids in health and disease and facilitating the development of novel therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The use of stable-isotopically labeled oleic acid to interrogate lipid assembly in vivo: assessing pharmacological effects in preclinical species - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Cholesteryl Palmitate-d31: A Step-by-Step Guide

For laboratory professionals, including researchers, scientists, and drug development experts, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Cholesteryl palmitate-d31, ensuring compliance and minimizing risk.

Key Safety and Handling Information

Quantitative Data Summary

The following table summarizes the key quantitative data for Cholesteryl palmitate, which is expected to be comparable to its deuterated form.

Property	Value
Molecular Formula	C₄₃H₄₅D₃₁O₂
Molecular Weight	656.25 g/mol [2]
Physical State	Solid[2]
Storage Temperature	Freezer[2]

Step-by-Step Disposal Protocol

The proper disposal of Cholesteryl palmitate-d31 should be conducted in accordance with local, state, and federal regulations.[1] The following is a general procedural guide:

• Waste Identification and Segregation:

  • Cholesteryl palmitate-d31 waste should be classified as non-hazardous chemical waste unless mixed with other hazardous materials.

  • Segregate solid waste from liquid waste.

• Solid Waste Disposal:

  • Collect solid Cholesteryl palmitate-d31 waste, including contaminated items like weighing paper and pipette tips, in a designated, clearly labeled, and sealable waste container.

  • The container should be made of a material compatible with the chemical.

• Liquid Waste Disposal (if in solution):

  • If Cholesteryl palmitate-d31 is in a solvent, the entire solution should be treated as chemical waste.

  • Collect the waste solution in a sealable, labeled container. The label should clearly identify all components of the solution.

  • Do not mix with other incompatible waste streams.

• Decontamination:

  • Decontaminate surfaces and equipment that have come into contact with Cholesteryl palmitate-d31 by scrubbing with alcohol.[1]

  • Dispose of all cleaning materials (e.g., wipes, absorbent pads) as solid chemical waste.

• Storage Pending Disposal:

  • Store the sealed waste container in a cool, well-ventilated area, away from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

• Final Disposal:

  • Arrange for the collection of the chemical waste by a licensed environmental waste management company.

  • Do not dispose of Cholesteryl palmitate-d31 down the drain or in regular trash.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Cholesteryl palmitate-d31.

Cholesteryl Palmitate-d31 Disposal Workflow

References

• 1. szabo-scandic.com [szabo-scandic.com]
• 2. larodan.com [larodan.com]
• 3. carlroth.com [carlroth.com]

Essential Safety and Operational Guide for Handling Cholesteryl Palmitate-d31

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Cholesteryl palmitate-d31. Adherence to these procedures is essential for ensuring a safe laboratory environment. While some data sheets for deuterated forms of cholesteryl palmitate suggest it is not a hazardous substance, the non-deuterated form is classified as an irritant.[1][2][3] Therefore, it is prudent to handle Cholesteryl palmitate-d31 with care, assuming it may pose similar hazards.

Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards associated with Cholesteryl palmitate-d31, based on data for the non-deuterated compound, include skin irritation, serious eye irritation, and potential respiratory irritation from dust inhalation.[1] The recommended PPE is designed to mitigate these risks.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection	Specification	Rationale
Eye Protection	Chemical safety glasses or goggles.[1][4][5][6]	To protect against dust particles and potential splashes.[1][4]
A face shield may be worn for additional protection.[5][6]	Provides a secondary barrier against splashes to the face.
Hand Protection	Nitrile or latex gloves.[4][5][6]	To prevent direct skin contact and potential irritation.[1]
Body Protection	A lab coat or protective gown.[1][4][5]	To prevent contamination of personal clothing.[1][4]
Respiratory Protection	An N95-rated dust mask or a respirator.[4][5][6]	To prevent the inhalation of fine dust particles, especially when handling the powdered form.[4]

Operational and Disposal Plans

Proper handling and disposal protocols are critical for laboratory safety and compliance.

Handling and Storage:

• Work in a well-ventilated area to minimize dust accumulation.[1][2][4]

• Avoid direct contact with eyes, skin, and clothing.[1][2]

• Minimize dust generation during handling.[1]

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2][4]

Accidental Release Measures:

• In the event of a spill, ensure appropriate PPE is worn.

• Carefully collect the spilled solid material, avoiding dust generation.

• Place the collected material into a sealed container for proper disposal as solid waste.[2][4]

Disposal:

• Dispose of Cholesteryl palmitate-d31 and any contaminated materials at an approved waste disposal facility.[1]

• Always consult and adhere to local, state, and federal regulations for chemical waste disposal.[1]

First Aid Procedures

Table 2: First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[1][7]
Skin Contact	Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. If the person feels unwell, call a poison center or doctor.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention.

Experimental Workflow

The following diagram outlines the standard workflow for the safe handling of Cholesteryl palmitate-d31 in a laboratory setting.

Caption: Workflow for the Safe Handling of Cholesteryl Palmitate-d31.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
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